2-Chloro-3-ethyl-7,8-dimethylquinoline

• CAS: 917746-29-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical document provides a comprehensive overview of the chemical properties, synthesis, and structural data for 2-chloro-7,8-dimethylquinoline-3-carbaldehyde, a heterocyclic compound of interest in synthetic chemistry. Due to the limited availability of public data on 2-chloro-3-ethyl-7,8-dimethylquinoline, this guide focuses on its immediate precursor aldehyde, for which experimental data has been published.

Chemical and Physical Properties

Quantitative data for 2-chloro-7,8-dimethylquinoline-3-carbaldehyde and a related derivative are summarized below. This data is crucial for understanding the compound's physical characteristics and for its application in further synthetic endeavors.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₂H₁₀ClNO	[1]
Molecular Weight	219.66 g/mol	[1]
Appearance	White solid	[1]

Table 2: Crystallographic Data for 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

Parameter	Value	Source
Crystal System	Orthorhombic	[1]
Space Group	Pnma	[1]
a (Å)	20.4542 (13)	[1]
b (Å)	6.7393 (4)	[1]
c (Å)	7.5675 (4)	[1]
V (ų)	1043.16 (11)	[1]
Z	4	[1]

Synthesis and Reactivity

2-Chloro-7,8-dimethylquinoline-3-carbaldehyde is synthesized via the Vilsmeier-Haack reaction, a widely used method for the formylation of activated aromatic compounds. This reaction provides a versatile route to functionalized quinolines, which are important scaffolds in medicinal chemistry.

This protocol is based on the published synthesis of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde.[1]

Materials:

• N-(2,3-dimethylphenyl)acetamide

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Petroleum ether

• Ethyl acetate

• Ice

Procedure:

• A Vilsmeier-Haack adduct is prepared by adding phosphorus oxychloride (6.5 ml, 70 mmol) to N,N-dimethylformamide (2.3 ml, 30 mmol) at 273 K (0 °C).[1]

• To this adduct, N-(2,3-dimethylphenyl)acetamide (1.63 g, 10 mmol) is added.[1]

• The reaction mixture is heated to 353 K (80 °C) for 15 hours.[1]

• After heating, the mixture is cooled and poured onto crushed ice, leading to the precipitation of the crude product.[1]

• The resulting white solid is collected by filtration and dried.[1]

• The compound is purified by recrystallization from a petroleum ether/ethyl acetate mixture.[1]

The Vilsmeier-Haack reaction is a versatile method that can be applied to various substituted acetanilides to yield the corresponding 2-chloro-3-formylquinolines. The reaction involves the formation of a Vilsmeier reagent (a chloromethyleniminium salt) from DMF and POCl₃, which then acts as the formylating agent.

The aldehyde functional group in 2-chloro-7,8-dimethylquinoline-3-carbaldehyde is a versatile handle for further chemical modifications. For instance, it can be reduced to the corresponding alcohol, 2-chloro-3-hydroxymethyl-7,8-dimethylquinoline.

Experimental Protocol: Reduction to 2-Chloro-3-hydroxymethyl-7,8-dimethylquinoline

• In a beaker, 2-chloro-7,8-dimethylquinoline-3-carbaldehyde (220 mg, 1 mmol), sodium borohydride (38 mg, 1 mmol), and a catalytic amount of montmorillonite K-10 are combined.

• The mixture is irradiated at 500 W for 5 minutes.

• The resulting product is dissolved in ethyl acetate, and the solid residue is removed by filtration.

• The filtrate is purified by column chromatography on silica gel using an ethyl acetate/petroleum ether eluent.

• Evaporation of the solvent and recrystallization from chloroform yields colorless crystals of 2-chloro-3-hydroxymethyl-7,8-dimethylquinoline.

Logical Relationships and Experimental Workflows

The synthesis of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde and its subsequent reduction can be visualized as a straightforward synthetic workflow.

Caption: Synthetic pathway of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde and its reduction.

This guide provides a summary of the available technical data for 2-chloro-7,8-dimethylquinoline-3-carbaldehyde. The provided experimental protocols and structural data serve as a valuable resource for researchers in the field of synthetic and medicinal chemistry. Further research into the biological activity of this and related compounds could be a promising area of investigation.

References

• 1. researchgate.net [researchgate.net]

In-Depth Technical Guide: 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Chloro-3-ethyl-7,8-dimethylquinoline. Due to the limited availability of direct experimental data for this specific compound, this document leverages data from structurally similar quinoline derivatives to project its characteristics. The guide details a probable synthetic route based on the Vilsmeier-Haack reaction, a common method for the synthesis of 2-chloroquinolines. Furthermore, it touches upon the potential biological significance of this class of compounds, which are widely investigated for various therapeutic applications. All quantitative data is presented in clear, tabular formats, and key experimental workflows are visualized using DOT language diagrams.

Core Physical Properties

Property	Value (Estimated/Analog Data)	Source/Analog Compound
Molecular Formula	C₁₃H₁₄ClN	-
Molecular Weight	221.71 g/mol	Calculated
CAS Number	917746-29-3	Santa Cruz Biotechnology
Appearance	Likely a solid at room temperature	General observation for similar quinolines
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Expected to be soluble in organic solvents like ethanol, DMSO, and dimethylformamide	General property of quinoline derivatives

Table 1: Estimated Physical Properties of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For comparison, the properties of several structurally related compounds are provided in the table below.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Notes
2-Chloro-3-ethyl-7-methylquinoline[1]	C₁₂H₁₂ClN	205.69	Lacks one methyl group compared to the target compound.
2-Chloro-3-(2-chloroethyl)-6,8-dimethylquinoline[2]	C₁₃H₁₃Cl₂N	254.16	Features a chloroethyl group at the 3-position and different methyl positions.
2-Chloro-7,8-dimethylquinoline-3-carbaldehyde[3]	C₁₂H₁₀ClNO	219.66	Contains a formyl group instead of an ethyl group at the 3-position.

Table 2: Physical Properties of Structurally Related Compounds

Synthesis and Experimental Protocols

The synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline can be hypothetically achieved via a Vilsmeier-Haack reaction, a versatile method for the formylation and cyclization of activated aromatic compounds. This reaction is widely used for the synthesis of 2-chloro-3-formylquinolines from N-arylacetamides. A subsequent reduction or alkylation step would be required to obtain the 3-ethyl group.

A plausible synthetic route would start from N-(2,3-dimethylphenyl)propionamide. The Vilsmeier-Haack reagent, prepared from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), would then be used to effect the cyclization and chlorination to yield the target compound.

Proposed Synthesis of N-(2,3-dimethylphenyl)propionamide (Starting Material)

Materials:

• 2,3-Dimethylaniline

• Propionyl chloride

• Pyridine

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Protocol:

• In a round-bottom flask, dissolve 2,3-dimethylaniline in dichloromethane.

• Add an equimolar amount of pyridine to the solution.

• Cool the mixture in an ice bath.

• Slowly add propionyl chloride dropwise to the cooled solution with stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize any excess acid.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude N-(2,3-dimethylphenyl)propionamide.

• Purify the product by recrystallization or column chromatography.

Proposed Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline via Vilsmeier-Haack Reaction

This protocol is adapted from the synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde[3].

Materials:

• N-(2,3-dimethylphenyl)propionamide

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Ice

• Petroleum ether/ethyl acetate mixture for recrystallization

• Standard laboratory glassware

Protocol:

• Prepare the Vilsmeier-Haack reagent by slowly adding phosphorus oxychloride (e.g., 7 equivalents) to N,N-dimethylformamide (e.g., 3 equivalents) at 0 °C in an ice bath, with constant stirring.

• To this freshly prepared reagent, add N-(2,3-dimethylphenyl)propionamide (1 equivalent).

• Heat the reaction mixture at approximately 80 °C for 12-16 hours.

• Monitor the reaction by TLC.

• After completion, carefully pour the reaction mixture onto crushed ice.

• A precipitate of the crude product should form. Collect the solid by filtration and wash with water.

• Dry the collected solid.

• Purify the crude 2-Chloro-3-ethyl-7,8-dimethylquinoline by recrystallization from a suitable solvent system, such as a petroleum ether/ethyl acetate mixture.

Caption: Proposed synthetic workflow for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Potential Biological Significance and Signaling Pathways

Quinoline and its derivatives are a prominent class of heterocyclic compounds that have attracted significant attention in medicinal chemistry due to their wide range of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties[4][5][6].

While no specific biological data or signaling pathways have been reported for 2-Chloro-3-ethyl-7,8-dimethylquinoline, its structural features suggest potential areas of investigation. The quinoline core is a key pharmacophore in many bioactive molecules. The chlorine atom at the 2-position and the alkyl substituents on the benzene ring can modulate the compound's lipophilicity, metabolic stability, and interaction with biological targets.

Many substituted quinolines exert their anticancer effects through various mechanisms, such as the inhibition of tyrosine kinases, interference with DNA replication, and induction of apoptosis[4][7]. The specific signaling pathways targeted by quinoline derivatives are diverse and depend on their substitution patterns.

Caption: Generalized signaling logic for substituted quinoline derivatives.

Conclusion

2-Chloro-3-ethyl-7,8-dimethylquinoline is a substituted quinoline for which specific experimental data is scarce. However, based on the well-established chemistry of quinolines, a reliable synthetic protocol via the Vilsmeier-Haack reaction can be proposed. The biological activity of this compound remains to be elucidated, but its structural similarity to other bioactive quinolines suggests it may be a valuable candidate for screening in drug discovery programs, particularly in the areas of oncology and infectious diseases. Further experimental investigation is warranted to fully characterize its physical, chemical, and biological properties.

References

• 1. echemi.com [echemi.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijshr.com [ijshr.com]
• 6. Synthesis and biological activities of new substituted thiazoline-quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 2-Chloro-3-ethyl-7,8-dimethylquinoline

CAS Number: 917746-29-3

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use. [1]

This technical guide provides a comprehensive overview of 2-Chloro-3-ethyl-7,8-dimethylquinoline, a substituted quinoline compound. Due to the limited availability of specific data for this exact molecule, this guide leverages information on the synthesis, properties, and biological activities of structurally related quinoline derivatives to provide a predictive and informative resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Table 1: Chemical Identifiers for 2-Chloro-3-ethyl-7,8-dimethylquinoline

Property	Value	Source
CAS Number	917746-29-3	[1]
Molecular Formula	C₁₃H₁₄ClN	Inferred
Molecular Weight	219.71 g/mol	Inferred

Note: Molecular formula and weight are calculated based on the chemical structure.

Synthesis and Experimental Protocols

A specific, validated synthesis protocol for 2-Chloro-3-ethyl-7,8-dimethylquinoline is not published in peer-reviewed literature. However, the synthesis of 2-chloro-3-alkylquinolines is a well-established area of organic chemistry. A common and versatile method for the synthesis of such compounds is the Vilsmeier-Haack reaction, followed by further modifications.

Proposed Synthetic Pathway

A plausible synthetic route, based on established methodologies for similar quinoline derivatives, is outlined below. This proposed pathway is for informational purposes and would require optimization and validation in a laboratory setting.

dot

Caption: Proposed synthetic pathway for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

• To a stirred solution of 3,4-dimethylacetanilide in dry N,N-dimethylformamide (DMF), add phosphorus oxychloride (POCl₃) dropwise at 0°C.

• After the addition is complete, heat the reaction mixture at 80-90°C for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium bicarbonate solution).

• The resulting precipitate, 2-chloro-7,8-dimethylquinoline-3-carbaldehyde, is collected by filtration, washed with water, and dried.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 2-Chloro-3-(prop-1-en-1-yl)-7,8-dimethylquinoline

• Prepare the Wittig reagent by treating ethyltriphenylphosphonium bromide with a strong base, such as n-butyllithium, in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere.

• Add a solution of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde in the same solvent to the ylide solution at low temperature.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 2-chloro-3-(prop-1-en-1-yl)-7,8-dimethylquinoline by column chromatography.

Step 3: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Dissolve 2-chloro-3-(prop-1-en-1-yl)-7,8-dimethylquinoline in a suitable solvent, such as ethanol or ethyl acetate.

• Add a catalytic amount of palladium on activated carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

• Monitor the reaction by TLC until the double bond is fully reduced.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent to yield the final product, 2-chloro-3-ethyl-7,8-dimethylquinoline.

• Further purification can be achieved by column chromatography if necessary.

Potential Biological Activities and Signaling Pathways

While no specific biological data has been reported for 2-Chloro-3-ethyl-7,8-dimethylquinoline, the quinoline scaffold is a well-known pharmacophore present in a wide range of biologically active compounds.[2][3] Substituted quinolines have been reported to exhibit a variety of activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[2][4][5][6]

Anticancer Potential

Many quinoline derivatives have demonstrated potent anticancer activities.[3][4] The mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell proliferation, survival, and metastasis.

dot

References

• 1. scbt.com [scbt.com]
• 2. benthamscience.com [benthamscience.com]
• 3. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 4. Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijshr.com [ijshr.com]
• 6. Synthesis and biological activities of new substituted thiazoline-quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data interpretation involved in the structural elucidation of 2-Chloro-3-ethyl-7,8-dimethylquinoline, a substituted quinoline of interest in medicinal chemistry. Quinolines are a class of heterocyclic compounds with a wide range of biological activities, making the precise determination of their structure a critical aspect of drug discovery and development. This document outlines the synergistic application of modern spectroscopic and crystallographic techniques to unambiguously determine the molecular structure of this compound.

Spectroscopic and Crystallographic Characterization

The definitive structure of 2-Chloro-3-ethyl-7,8-dimethylquinoline is established through a combination of spectroscopic and crystallographic analyses. While X-ray crystallography provides the most direct evidence of the solid-state structure, techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy are crucial for confirming the structure in solution and providing complementary data.

X-ray Crystallography

Single-crystal X-ray diffraction offers an unambiguous determination of the molecular geometry, bond lengths, bond angles, and intermolecular interactions in the crystalline state. Although a crystal structure for the title compound is not publicly available, data from closely related structures, such as 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde and 2-Chloro-3-hydroxymethyl-7,8-dimethylquinoline, provide a strong basis for understanding the expected solid-state conformation.

Table 1: Crystallographic Data for Related Quinolines

Parameter	2-Chloro-7,8-dimethylquinoline-3-carbaldehyde[1]	2-Chloro-3-hydroxymethyl-7,8-dimethylquinoline[2]
Formula	C₁₂H₁₀ClNO	C₁₂H₁₂ClNO
Mr	219.66	221.68
Crystal System	Orthorhombic	Monoclinic
Space Group	Pnma	P2₁/c
a (Å)	20.4542 (13)	17.4492 (12)
b (Å)	6.7393 (4)	4.6271 (2)
c (Å)	7.5675 (4)	14.3773 (7)
β (º)	90	113.297 (7)
V (ų)	1043.16 (11)	1066.17 (10)
Z	4	4

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule. For 2-Chloro-3-ethyl-7,8-dimethylquinoline, ¹H and ¹³C NMR would provide key structural information.

Expected ¹H NMR Spectral Data (Hypothetical):

• Aromatic Protons: Signals in the range of 7.0-8.5 ppm, showing characteristic coupling patterns for the substituted quinoline ring.

• Ethyl Group Protons: A quartet around 2.8-3.2 ppm (CH₂) and a triplet around 1.2-1.5 ppm (CH₃).

• Methyl Group Protons: Two singlets in the region of 2.2-2.6 ppm for the two methyl groups at the 7 and 8 positions.

Expected ¹³C NMR Spectral Data (Hypothetical):

• Aromatic Carbons: Multiple signals in the aromatic region (120-150 ppm).

• C-Cl Carbon: A signal around 145-155 ppm.

• Ethyl Group Carbons: Signals for the CH₂ and CH₃ groups.

• Methyl Group Carbons: Signals for the two methyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-Chloro-3-ethyl-7,8-dimethylquinoline (C₁₃H₁₄ClN), the expected monoisotopic mass would be approximately 219.08 g/mol . The mass spectrum would show a characteristic isotopic pattern for a chlorine-containing compound (M and M+2 peaks in a ~3:1 ratio).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-Chloro-3-ethyl-7,8-dimethylquinoline would be expected to show characteristic absorption bands for:

• C-H stretching (aromatic and aliphatic): ~2900-3100 cm⁻¹

• C=C and C=N stretching (aromatic ring): ~1450-1600 cm⁻¹

• C-Cl stretching: ~600-800 cm⁻¹

Experimental Protocols

Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline (Illustrative)

A plausible synthetic route to the title compound could involve a Vilsmeier-Haack reaction on N-(2,3-dimethylphenyl)acetamide to form a 2-chloro-quinoline-3-carbaldehyde intermediate, followed by a Wittig reaction or a Grignard reaction and subsequent reduction to introduce the ethyl group. A detailed protocol for the synthesis of a related compound, 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde, is reported and can be adapted.[1]

Protocol for Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde: [1]

• A Vilsmeier-Haack adduct is prepared from phosphorus oxychloride (7.0 mmol) and N,N-dimethylformamide (3.0 mmol) at 0 °C.

• N-(2,3-dimethylphenyl)acetamide (1.0 mmol) is added to the adduct.

• The mixture is heated at 80 °C for 15 hours.

• The reaction mixture is then poured onto ice.

• The resulting white product is collected by filtration and dried.

• The crude product is purified by recrystallization from a petroleum ether/ethyl acetate mixture.

Single-Crystal X-ray Diffraction

Protocol:

• A suitable single crystal of the compound is mounted on a goniometer.

• Data is collected using a diffractometer with Mo Kα radiation.

• The structure is solved by direct methods and refined by full-matrix least-squares on F².

• All non-hydrogen atoms are refined anisotropically.

• Hydrogen atoms are placed in calculated positions and refined using a riding model.

NMR Spectroscopy

Protocol:

• Approximately 5-10 mg of the sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

• The solution is transferred to an NMR tube.

• ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz).

• Data is processed using appropriate software to obtain chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Mass Spectrometry

Protocol:

• A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol or acetonitrile).

• The solution is introduced into the mass spectrometer (e.g., via direct infusion or coupled to a liquid chromatograph).

• The mass spectrum is acquired using an appropriate ionization technique (e.g., Electrospray Ionization - ESI).

Infrared Spectroscopy

Protocol:

• A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• The IR spectrum is recorded over a range of 4000-400 cm⁻¹.

Logical Workflow for Structure Elucidation

The following diagram illustrates the logical workflow for the structure elucidation of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

In-Depth Technical Guide: Molecular Weight of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-Chloro-3-ethyl-7,8-dimethylquinoline, a quinoline derivative of interest in chemical research and drug development. This document outlines the molecular formula and presents a step-by-step calculation of its molecular weight based on the atomic masses of its constituent elements.

Chemical Identity

Systematic Name: 2-Chloro-3-ethyl-7,8-dimethylquinoline

CAS Number: 917746-29-3

Molecular Formula: C₁₃H₁₄ClN

This formula indicates that a single molecule of the compound is composed of thirteen carbon atoms, fourteen hydrogen atoms, one chlorine atom, and one nitrogen atom.

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The calculation for 2-Chloro-3-ethyl-7,8-dimethylquinoline is as follows:

• Carbon (C): 13 atoms × 12.011 u (atomic weight of C) = 156.143 u

• Hydrogen (H): 14 atoms × 1.008 u (atomic weight of H) = 14.112 u

• Chlorine (Cl): 1 atom × 35.453 u (atomic weight of Cl) = 35.453 u

• Nitrogen (N): 1 atom × 14.007 u (atomic weight of N) = 14.007 u

Total Molecular Weight = 156.143 u + 14.112 u + 35.453 u + 14.007 u = 219.715 u

The molecular weight is typically expressed in grams per mole ( g/mol ). Therefore, the molecular weight of 2-Chloro-3-ethyl-7,8-dimethylquinoline is 219.72 g/mol .

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for 2-Chloro-3-ethyl-7,8-dimethylquinoline is summarized in the table below.

Parameter	Value
Molecular Formula	C₁₃H₁₄ClN
Molar Mass	219.72 g/mol
Atomic Composition
Carbon (C)	13 atoms
Hydrogen (H)	14 atoms
Chlorine (Cl)	1 atom
Nitrogen (N)	1 atom

Experimental Protocols

Visualization of Relationships

The calculation of a chemical's molecular weight is a direct summation of the atomic weights of its constituent atoms based on its molecular formula. This is a linear and straightforward calculation that does not involve complex signaling pathways, experimental workflows, or intricate logical relationships that would necessitate visualization through diagrams for clarity. Therefore, a Graphviz diagram is not applicable in this context.

An In-depth Technical Guide to 2-Chloro-3-ethyl-7,8-dimethylquinoline: Synthesis, Properties, and Potential as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-3-ethyl-7,8-dimethylquinoline, a substituted quinoline with potential applications in drug discovery, particularly in the realm of oncology. This document details a plausible synthetic pathway, outlines its physicochemical properties, and explores its potential mechanism of action as a kinase inhibitor within cancer cell signaling pathways. While experimental data for this specific molecule is limited in publicly available literature, this guide leverages data from closely related analogs to provide a robust framework for researchers. Detailed experimental protocols for key synthetic steps are provided, alongside structured data tables and visualizations to facilitate understanding and further investigation.

Introduction

Quinoline and its derivatives represent a significant class of heterocyclic compounds with a broad spectrum of biological activities, including anti-malarial, anti-bacterial, and anti-cancer properties. Their planar structure allows them to intercalate with DNA and interact with various enzymes, making them attractive scaffolds for drug design. The 2-chloroquinoline core is a versatile intermediate, allowing for further functionalization to modulate biological activity. This guide focuses on the 2-Chloro-3-ethyl-7,8-dimethylquinoline derivative, exploring its synthesis and potential as a targeted therapeutic agent. Quinoline-based molecules have shown promise as kinase inhibitors, which are critical regulators of cellular signaling pathways often dysregulated in cancer.[1][2][3][4]

Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

A plausible synthetic route for 2-Chloro-3-ethyl-7,8-dimethylquinoline involves a multi-step process commencing with N-(2,3-dimethylphenyl)acetamide. The proposed pathway is outlined below.

Experimental Protocols

Step 1: Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde (3)

This step utilizes the Vilsmeier-Haack reaction, a well-established method for the formylation of activated aromatic compounds.

• Materials: N-(2,3-dimethylphenyl)acetamide (1), Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF).

• Procedure:

  • A Vilsmeier-Haack adduct is prepared by the slow addition of phosphorus oxychloride (7.0 mmol) to N,N-dimethylformamide (3.0 mmol) at 0°C with constant stirring.

  • N-(2,3-dimethylphenyl)acetamide (1.0 mmol) is then added to the pre-formed Vilsmeier-Haack adduct.

  • The reaction mixture is heated to 80°C for 15 hours.

  • Upon completion, the mixture is poured onto crushed ice, leading to the precipitation of the crude product.

  • The solid is collected by filtration, washed with water, and dried.

  • Purification is achieved by recrystallization from a petroleum ether/ethyl acetate mixture to yield pure 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde (3).

Step 2: Synthesis of 2-Chloro-3-(prop-1-en-2-yl)-7,8-dimethylquinoline (5) via Wittig Reaction

The Wittig reaction is a reliable method for converting aldehydes and ketones to alkenes.

• Materials: 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde (3), Methyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium), Tetrahydrofuran (THF).

• Procedure:

  • Methyltriphenylphosphonium bromide (1.2 mmol) is suspended in anhydrous THF under an inert atmosphere (e.g., Argon).

  • The suspension is cooled to 0°C, and a strong base such as n-butyllithium (1.2 mmol) is added dropwise to generate the ylide (4).

  • The resulting orange-red solution is stirred at room temperature for 1 hour.

  • A solution of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde (3) (1.0 mmol) in anhydrous THF is added dropwise to the ylide solution at 0°C.

  • The reaction mixture is stirred at room temperature for 12 hours.

  • The reaction is quenched with a saturated aqueous solution of ammonium chloride.

  • The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Step 3: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline (6) via Catalytic Hydrogenation

The final step involves the reduction of the vinyl group to an ethyl group using catalytic hydrogenation.

• Materials: 2-Chloro-3-(prop-1-en-2-yl)-7,8-dimethylquinoline (5), Palladium on carbon (10% Pd/C), Methanol, Hydrogen gas.

• Procedure:

  • 2-Chloro-3-(prop-1-en-2-yl)-7,8-dimethylquinoline (5) (1.0 mmol) is dissolved in methanol.

  • A catalytic amount of 10% Pd/C is added to the solution.

  • The mixture is subjected to hydrogenation in a Parr apparatus under a hydrogen atmosphere (40 bar) at room temperature for 24 hours.[5]

  • Upon completion, the catalyst is removed by filtration through a pad of Celite.

  • The filtrate is concentrated under reduced pressure to yield the final product, 2-Chloro-3-ethyl-7,8-dimethylquinoline (6).

Physicochemical and Spectral Data

Table 1: Physicochemical Properties of 2-Chloro-3-ethyl-7,8-dimethylquinoline and Related Analogs

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Target Molecule	2-Chloro-3-ethyl-7,8-dimethylquinoline	C₁₃H₁₄ClN	219.71	917746-29-3
Analog 1	2-Chloro-3-methylquinoline	C₁₀H₈ClN	177.63	57876-69-4[6]
Analog 2	2-Chloro-8-ethyl-3-methylquinoline	C₁₂H₁₂ClN	205.68	132118-30-0[7]
Analog 3	7-Chloro-3-methyl-quinoline-8-carboxylic acid, ethyl ester	C₁₃H₁₂ClNO₂	249.69	Not Available[8][9]

Table 2: Predicted and Analogous Spectral Data

Data Type	Predicted/Analogous Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline
¹H NMR	Expected signals: Aromatic protons (quinoline ring), quartet and triplet (ethyl group), two singlets (dimethyl groups).
¹³C NMR	Expected signals: Carbons of the quinoline core, carbons of the ethyl group, carbons of the two methyl groups.
Mass Spec (EI)	Expected m/z: Molecular ion peak at ~219 (³⁵Cl) and ~221 (³⁷Cl) in a ~3:1 ratio.
IR Spectroscopy	Expected bands: C-H stretching (aromatic and aliphatic), C=C and C=N stretching (quinoline ring), C-Cl stretching.

Potential Biological Activity and Signaling Pathway

Quinoline derivatives have emerged as a promising class of kinase inhibitors for cancer therapy.[1][2][3] Many have been shown to target key kinases involved in cell proliferation, survival, and angiogenesis, such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and various cyclin-dependent kinases (CDKs).[4][10][11] The proposed mechanism of action for 2-Chloro-3-ethyl-7,8-dimethylquinoline is the inhibition of a protein kinase, leading to the disruption of downstream signaling pathways that promote cancer cell growth and survival.

Below is a generalized diagram illustrating a common signaling pathway targeted by quinoline-based kinase inhibitors.

Caption: Generalized kinase inhibition pathway by a quinoline derivative.

Workflow for Evaluating Biological Activity

The following workflow outlines the key experimental stages for assessing the potential of 2-Chloro-3-ethyl-7,8-dimethylquinoline as a kinase inhibitor.

Caption: Experimental workflow for biological evaluation.

Conclusion

2-Chloro-3-ethyl-7,8-dimethylquinoline presents an interesting scaffold for the development of novel kinase inhibitors. The synthetic route outlined in this guide is based on well-established chemical transformations and provides a solid foundation for its preparation. While further experimental validation of its biological activity is required, the broader class of quinoline derivatives has demonstrated significant potential in targeting cancer-associated signaling pathways. This technical guide serves as a valuable resource for researchers in the field of medicinal chemistry and drug discovery, providing the necessary theoretical and practical framework to explore the therapeutic potential of this and related compounds.

References

• 1. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. ajps.journals.ekb.eg [ajps.journals.ekb.eg]
• 5. Hydrogenation of quinoline by ruthenium nanoparticles immobilized on poly(4-vinylpyridine) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Chloro-3-methylquinoline | C10H8ClN | CID 339082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. 7-Chloro-3-methyl-quinoline-8-carboxylic acid, ethyl ester [webbook.nist.gov]
• 9. 7-Chloro-3-methyl-quinoline-8-carboxylic acid, ethyl ester [webbook.nist.gov]
• 10. ajps.journals.ekb.eg [ajps.journals.ekb.eg]
• 11. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Starting materials for 2-Chloro-3-ethyl-7,8-dimethylquinoline synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic pathways for obtaining 2-chloro-3-ethyl-7,8-dimethylquinoline, a substituted quinoline derivative of interest in medicinal chemistry and drug development. The synthesis predominantly relies on the versatile Vilsmeier-Haack reaction, followed by subsequent functional group transformations. This document provides a comprehensive overview of the starting materials, experimental protocols, and relevant quantitative data to facilitate its synthesis in a laboratory setting.

Overview of Synthetic Strategies

Two principal routes are outlined for the synthesis of 2-chloro-3-ethyl-7,8-dimethylquinoline. Both pathways commence with the readily available starting material, 2,3-dimethylaniline.

• Route 1: Two-Step Synthesis via a Formyl Intermediate. This is the more extensively documented method. It involves the initial synthesis of N-(2,3-dimethylphenyl)acetamide, followed by a Vilsmeier-Haack cyclization to yield 2-chloro-7,8-dimethylquinoline-3-carbaldehyde. The final step involves the reduction of the formyl group to an ethyl group.

• Route 2: Direct Vilsmeier-Haack Cyclization. This approach involves the preparation of N-(2,3-dimethylphenyl)propionamide, which could potentially undergo a direct Vilsmeier-Haack reaction to yield the target molecule, 2-chloro-3-ethyl-7,8-dimethylquinoline, in a single cyclization step. While theoretically plausible, specific experimental data for this direct route is less prevalent in the literature.

This guide will focus on the more established two-step synthesis (Route 1) while providing the foundational steps for the exploratory direct approach (Route 2).

Starting Materials and Reagents

The successful synthesis of 2-chloro-3-ethyl-7,8-dimethylquinoline requires the following key starting materials and reagents.

Starting Material/Reagent	Chemical Formula	Molar Mass ( g/mol )	Role in Synthesis
2,3-Dimethylaniline	C₈H₁₁N	121.18	Primary aromatic amine precursor
Acetic Anhydride	C₄H₆O₃	102.09	Acetylating agent
Propionyl Chloride	C₃H₅ClO	92.52	Propionylating agent
Phosphorus Oxychloride	POCl₃	153.33	Vilsmeier-Haack reagent component
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Vilsmeier-Haack reagent component and solvent
Hydrazine Hydrate	N₂H₄·H₂O	50.06	Reducing agent (Wolff-Kishner)
Potassium Hydroxide	KOH	56.11	Base for Wolff-Kishner reduction
Diethylene Glycol	C₄H₁₀O₃	106.12	High-boiling solvent for Wolff-Kishner reduction
Zinc Amalgam	Zn(Hg)	-	Reducing agent (Clemmensen)
Hydrochloric Acid (conc.)	HCl	36.46	Acid for Clemmensen reduction

Experimental Protocols

Synthesis of Precursors

3.1.1. Synthesis of N-(2,3-dimethylphenyl)acetamide (for Route 1)

N-(2,3-dimethylphenyl)acetamide is prepared by the acetylation of 2,3-dimethylaniline.

Protocol:

• To a solution of 2,3-dimethylaniline (10.0 g, 82.5 mmol) in a suitable solvent such as dichloromethane or under neat conditions, slowly add acetic anhydride (9.3 mL, 99.0 mmol) at 0 °C with stirring.

• Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water to precipitate the product.

• Filter the solid, wash with cold water, and dry to afford N-(2,3-dimethylphenyl)acetamide. Recrystallization from ethanol/water may be performed for further purification.

3.1.2. Synthesis of N-(2,3-dimethylphenyl)propionamide (for Route 2)

N-(2,3-dimethylphenyl)propionamide is synthesized by the acylation of 2,3-dimethylaniline with propionyl chloride.

Protocol:

• Dissolve 2,3-dimethylaniline (10.0 g, 82.5 mmol) and a base such as triethylamine (12.6 mL, 90.8 mmol) in a suitable anhydrous solvent like dichloromethane (150 mL).

• Cool the solution to 0 °C in an ice bath.

• Add propionyl chloride (7.9 mL, 90.8 mmol) dropwise with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC.

• Wash the reaction mixture with water, a dilute solution of hydrochloric acid, and then a saturated solution of sodium bicarbonate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield N-(2,3-dimethylphenyl)propionamide.

Vilsmeier-Haack Cyclization to form 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde (Route 1, Step 2)

This key reaction constructs the quinoline ring system.

Protocol:

• In a flask equipped with a dropping funnel and a calcium chloride guard tube, cool N,N-dimethylformamide (DMF) (2.3 mL, 30 mmol) to 0 °C.

• Slowly add phosphorus oxychloride (6.5 mL, 70 mmol) dropwise with stirring, maintaining the temperature below 5 °C to form the Vilsmeier reagent.

• To this pre-formed reagent, add N-(2,3-dimethylphenyl)acetamide (1.63 g, 10 mmol) portion-wise.

• Heat the reaction mixture to 80-90 °C and maintain for 10-15 hours.

• Monitor the reaction by TLC.

• After completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The resulting precipitate is collected by filtration, washed thoroughly with water, and dried to yield 2-chloro-7,8-dimethylquinoline-3-carbaldehyde.

• The crude product can be purified by recrystallization from a mixture of petroleum ether and ethyl acetate.

Reactant	Moles	Molar Ratio
N-(2,3-dimethylphenyl)acetamide	10 mmol	1
N,N-Dimethylformamide (DMF)	30 mmol	3
Phosphorus Oxychloride	70 mmol	7

Table 1: Molar Ratios for the Vilsmeier-Haack Cyclization.

Reduction of the Formyl Group to an Ethyl Group (Route 1, Step 3)

The conversion of the 3-formyl group of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde to a 3-ethyl group can be achieved via several methods, most notably the Wolff-Kishner or Clemmensen reductions.

3.3.1. Wolff-Kishner Reduction (General Protocol)

The Wolff-Kishner reduction is performed under basic conditions and is suitable for substrates that are sensitive to acid.

Protocol:

• To a flask containing diethylene glycol, add 2-chloro-7,8-dimethylquinoline-3-carbaldehyde, hydrazine hydrate (a significant excess, e.g., 10-20 equivalents), and potassium hydroxide (e.g., 5-10 equivalents).

• Heat the mixture to 120-140 °C for 1-2 hours to facilitate the formation of the hydrazone. During this time, water and excess hydrazine may be distilled off.

• Increase the temperature to 190-210 °C and reflux for 3-5 hours, or until the evolution of nitrogen gas ceases.

• Cool the reaction mixture to room temperature and dilute with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by column chromatography to obtain 2-chloro-3-ethyl-7,8-dimethylquinoline.

3.3.2. Clemmensen Reduction (General Protocol)

The Clemmensen reduction is carried out in strongly acidic media and is effective for aryl ketones and aldehydes.

Protocol:

• Prepare amalgamated zinc by stirring zinc dust with a 5% aqueous solution of mercuric chloride for 5-10 minutes. Decant the solution and wash the solid with water.

• Add the amalgamated zinc to a flask containing concentrated hydrochloric acid.

• Add 2-chloro-7,8-dimethylquinoline-3-carbaldehyde to the mixture.

• Heat the reaction mixture to reflux with vigorous stirring for several hours (4-24 hours), with the occasional addition of more concentrated hydrochloric acid.

• Monitor the reaction by TLC.

• After completion, cool the mixture and decant the aqueous layer.

• Extract the aqueous layer with a suitable organic solvent (e.g., toluene or diethyl ether).

• Wash the combined organic phase with water, a saturated solution of sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations of Synthetic Pathways and Logic

The following diagrams illustrate the synthetic workflows described.

Caption: Synthetic workflow for Route 1.

Caption: Proposed synthetic workflow for Route 2.

Caption: Comparison of reduction methodologies.

Conclusion

The synthesis of 2-chloro-3-ethyl-7,8-dimethylquinoline is most reliably achieved through a two-step process involving the Vilsmeier-Haack cyclization of N-(2,3-dimethylphenyl)acetamide to form the corresponding 3-formylquinoline, followed by a reduction of the aldehyde functionality. This guide provides detailed protocols for the key transformations, offering a solid foundation for researchers in the field of medicinal and synthetic chemistry. The choice of the final reduction method will depend on the stability of any other functional groups present in more complex derivatives. Further investigation into the direct Vilsmeier-Haack reaction of N-(2,3-dimethylphenyl)propionamide may offer a more streamlined synthetic route.

Retrosynthetic Analysis and Synthetic Strategies for 2-Chloro-3-ethyl-7,8-dimethylquinoline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed exploration of the retrosynthetic analysis of 2-chloro-3-ethyl-7,8-dimethylquinoline, a substituted quinoline of interest in medicinal chemistry and materials science. Two primary synthetic routes are proposed and elaborated upon: the Friedländer annulation and a Vilsmeier-Haack-based approach. This document furnishes in-depth experimental protocols, a quantitative summary of reaction parameters, and a logical workflow for the synthesis of this target molecule, intended to serve as a valuable resource for researchers in organic synthesis and drug development.

Introduction

Quinoline and its derivatives represent a critical class of heterocyclic compounds with a broad spectrum of applications, ranging from pharmaceuticals to functional materials. The specific substitution pattern of 2-chloro-3-ethyl-7,8-dimethylquinoline imparts unique electronic and steric properties, making it a valuable scaffold for further chemical exploration. A thorough understanding of its synthesis is paramount for its accessibility and the advancement of related research. This guide delineates two strategic retrosynthetic pathways for its preparation.

Retrosynthetic Analysis

The logical disconnection of the target molecule, 2-chloro-3-ethyl-7,8-dimethylquinoline, reveals two primary synthetic strategies.

Caption: Retrosynthetic analysis of 2-chloro-3-ethyl-7,8-dimethylquinoline.

Synthetic Strategies and Experimental Protocols

Route 1: Friedländer Annulation

The Friedländer synthesis provides a convergent approach to the quinoline core by condensing an o-aminoaryl ketone with a compound containing an α-methylene ketone.[1][2]

Logical Workflow:

Caption: Workflow for the Friedländer synthesis of the target molecule.

Experimental Protocols:

Step 1: Synthesis of 2-Amino-3,4-dimethylacetophenone

• Reaction: Friedel-Crafts acylation of 3,4-dimethylaniline.

• Procedure: To a cooled (0 °C) suspension of anhydrous aluminum chloride (1.2 eq) in dry dichloroethane, add acetyl chloride (1.1 eq) dropwise. Stir the mixture for 15 minutes, then add 3,4-dimethylaniline (1.0 eq) portion-wise, maintaining the temperature below 5 °C. After the addition, allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction by carefully pouring it onto crushed ice with concentrated HCl. Extract the aqueous layer with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Step 2: Synthesis of 3-Ethyl-7,8-dimethylquinolin-2(1H)-one

• Reaction: Friedländer annulation.[3]

• Procedure: A mixture of 2-amino-3,4-dimethylacetophenone (1.0 eq), butan-2-one (3.0 eq), and potassium hydroxide (2.0 eq) in ethanol is heated at reflux for 24 hours. The progress of the reaction is monitored by TLC. After completion, the solvent is removed under reduced pressure. The residue is neutralized with dilute HCl and the resulting precipitate is filtered, washed with water, and dried to afford the crude product. Purification is achieved by recrystallization.

Step 3: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Reaction: Chlorination.

• Procedure: A mixture of 3-ethyl-7,8-dimethylquinolin-2(1H)-one (1.0 eq) and phosphorus oxychloride (5.0 eq) is heated at 110 °C for 3 hours. After cooling to room temperature, the reaction mixture is poured cautiously onto crushed ice. The solution is then neutralized with a saturated sodium bicarbonate solution. The resulting precipitate is filtered, washed with water, and dried. The crude product can be purified by column chromatography or recrystallization.

Route 2: Vilsmeier-Haack Reaction and Subsequent Modification

This route involves the construction of a 2-chloro-3-formylquinoline intermediate via the Vilsmeier-Haack reaction, followed by the introduction of the ethyl group.[4]

Logical Workflow:

Caption: Workflow for the Vilsmeier-Haack based synthesis.

Experimental Protocols:

Step 1: Synthesis of N-(2,3-dimethylphenyl)acetamide [5]

• Reaction: Acetylation of 2,3-dimethylaniline.

• Procedure: To a solution of 2,3-dimethylaniline (1.0 eq) in glacial acetic acid, add acetic anhydride (1.2 eq) dropwise. Heat the mixture at reflux for 2 hours. After cooling, pour the reaction mixture into ice-water. The resulting precipitate is filtered, washed with water until neutral, and dried to yield the product.

Step 2: Synthesis of 2-Chloro-3-formyl-7,8-dimethylquinoline [4]

• Reaction: Vilsmeier-Haack cyclization.

• Procedure: To ice-cooled N,N-dimethylformamide (DMF) (10 eq), add phosphorus oxychloride (3.0 eq) dropwise with stirring. To this Vilsmeier reagent, add N-(2,3-dimethylphenyl)acetamide (1.0 eq) portion-wise. The reaction mixture is then heated at 80-90 °C for 8 hours. After cooling, the mixture is poured onto crushed ice and neutralized with a saturated sodium bicarbonate solution. The precipitate is filtered, washed with water, and dried. Purification is performed by column chromatography.

Step 3: Synthesis of 2-Chloro-3-vinyl-7,8-dimethylquinoline

• Reaction: Wittig reaction.

• Procedure: To a suspension of ethyltriphenylphosphonium bromide (1.2 eq) in dry THF at 0 °C, add n-butyllithium (1.2 eq) dropwise. Stir the resulting orange-red solution for 1 hour at room temperature. Cool the ylide solution back to 0 °C and add a solution of 2-chloro-3-formyl-7,8-dimethylquinoline (1.0 eq) in dry THF dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction with saturated ammonium chloride solution and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Step 4: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Reaction: Catalytic hydrogenation.

• Procedure: A solution of 2-chloro-3-vinyl-7,8-dimethylquinoline (1.0 eq) in ethanol is hydrogenated over 10% Palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours. The catalyst is removed by filtration through Celite, and the filtrate is concentrated under reduced pressure to give the final product.

Quantitative Data Summary

The following table summarizes the key quantitative data for the proposed synthetic routes. Please note that yields are estimates based on related literature and may vary depending on experimental conditions.

Step	Reaction	Starting Material(s)	Key Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Route 1
1	Friedel-Crafts Acylation	3,4-Dimethylaniline	Acetyl Chloride, AlCl₃	Dichloroethane	0 to RT	12	~60-70
2	Friedländer Annulation	2-Amino-3,4-dimethylacetophenone, Butan-2-one	KOH	Ethanol	Reflux	24	~70-80
3	Chlorination	3-Ethyl-7,8-dimethylquinolin-2(1H)-one	POCl₃	Neat	110	3	~85-95
Route 2
1	Acetylation	2,3-Dimethylaniline	Acetic Anhydride	Acetic Acid	Reflux	2	>90
2	Vilsmeier-Haack	N-(2,3-dimethylphenyl)acetamide	POCl₃, DMF	Neat	80-90	8	~60-70
3	Wittig Reaction	2-Chloro-3-formyl-7,8-dimethylquinoline	Ethyltriphenylphosphonium bromide, n-BuLi	THF	0 to RT	12	~70-80
4	Hydrogenation	2-Chloro-3-vinyl-7,8-dimethylquinoline	H₂, Pd/C	Ethanol	RT	12	>95

Conclusion

This technical guide has presented two viable and detailed synthetic pathways for the preparation of 2-chloro-3-ethyl-7,8-dimethylquinoline. The Friedländer synthesis offers a more convergent route, while the Vilsmeier-Haack approach provides a modular strategy allowing for diversification at the 3-position. The provided experimental protocols and quantitative data serve as a robust starting point for the practical synthesis of this valuable quinoline derivative in a laboratory setting. Researchers are encouraged to optimize the outlined conditions to suit their specific needs and resources.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review | Bentham Science [eurekaselect.com]
• 3. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions [organic-chemistry.org]
• 4. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 5. N-(2,3-Dimethyl­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Discovery of novel quinoline derivatives

An In-depth Technical Guide to the Discovery of Novel Quinoline Derivatives

Introduction

Quinoline, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, serves as a foundational scaffold in medicinal chemistry.[1][2][3] First isolated from coal tar in 1834, its versatile structure has led to the development of numerous derivatives with a vast spectrum of pharmacological activities.[4] These activities include antimalarial, anticancer, antimicrobial, anti-inflammatory, and antiviral properties, among others.[3][5][6] The "druggability" and synthetic accessibility of the quinoline nucleus make it a privileged scaffold in modern drug discovery, enabling the design and synthesis of novel therapeutic agents.[7][8] This guide provides a technical overview of the synthesis strategies, biological activities, and mechanisms of action of recently discovered quinoline derivatives, intended for researchers and professionals in drug development.

Synthesis of Novel Quinoline Derivatives

The construction of the quinoline scaffold can be achieved through both classical and modern synthetic methodologies. The choice of method often depends on the desired substitution pattern and the need for efficient, environmentally friendly processes.

Classical Synthesis Protocols

Several named reactions have historically been the cornerstone of quinoline synthesis, and they are still in use today.[9]

• Skraup/Doebner-von Miller Synthesis: The Skraup synthesis involves the reaction of aniline with glycerol, sulfuric acid, and an oxidizing agent.[4] A variation, the Doebner-von Miller reaction, utilizes α,β-unsaturated aldehydes or ketones reacting with anilines.[1][2]

• Friedländer Synthesis: This method involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., a ketone), typically under acid or base catalysis.[10]

• Combes Synthesis: This protocol forms 2,4-disubstituted quinolines through the acid-catalyzed cyclization of an intermediate formed from the condensation of an aniline with a β-diketone.[11]

• Pfitzinger Reaction: This reaction synthesizes quinoline-4-carboxylic acids from the condensation of isatin with a carbonyl compound in the presence of a base.[11]

Modern and Green Synthetic Approaches

Recent advancements have focused on developing more efficient, sustainable, and versatile synthetic routes.

• Multicomponent Reactions (MCRs): MCRs offer a powerful strategy for building complex quinoline scaffolds in a single step from multiple starting materials, improving efficiency and reducing waste.[12]

• Nanocatalyzed Synthesis: The use of nanocatalysts provides an effective and environmentally friendly alternative for quinoline synthesis, often leading to higher yields and easier catalyst recovery.[13]

• Ultrasound and Microwave-Assisted Synthesis: These techniques accelerate reaction rates, often resulting in higher yields and shorter reaction times compared to conventional heating methods.[8][11] These methods align with the principles of green chemistry by reducing energy consumption and often allowing for the use of safer solvents like water.[9][11]

Caption: General Workflow for Synthesis of Quinoline Derivatives.

Mechanism of Action and Key Signaling Pathways

Quinoline derivatives exert their biological effects by modulating various cellular pathways. In cancer, they are known to inhibit key signaling cascades that regulate cell proliferation, survival, and angiogenesis.[7][14]

Two of the most critical pathways targeted by quinoline-based kinase inhibitors are:

• Ras/Raf/MEK/ERK Pathway: This cascade is crucial for cell proliferation and differentiation. Quinoline derivatives can inhibit receptor tyrosine kinases (RTKs) like EGFR and VEGFR, which are upstream activators of this pathway.[7][14]

• PI3K/Akt/mTOR Pathway: This pathway is central to regulating cell growth, survival, and metabolism. Several quinoline compounds have been developed as potent inhibitors of PI3K and mTOR kinases.[7][15]

Other notable mechanisms include the induction of apoptosis (programmed cell death), inhibition of autophagy, and modulation of inflammatory responses through pathways like the NLRP3 inflammasome.[16][17][18]

Caption: Key Cancer Signaling Pathways Targeted by Quinoline Derivatives.

Quantitative Biological Data

The potency of novel quinoline derivatives is quantified using various in vitro assays, with the half-maximal inhibitory concentration (IC₅₀) being a key metric. The following tables summarize representative data from recent studies.

Table 1: Anticancer Activity of Novel Quinoline Derivatives

Compound	Cell Line	Activity Type	IC₅₀ (µM)	Reference
6a	MCF-7 (Breast)	Antiproliferative	3.39	[12]
6h	MCF-7 (Breast)	Antiproliferative	2.71	[12]
11x	HCT-116 (Colon)	Antiproliferative	2.56	[16]
11x	A2780 (Ovarian)	Antiproliferative	3.46	[16]
11x	HeLa (Cervical)	Antiproliferative	2.71	[16]
46	MDA-MB-231 (Breast)	Cytotoxic	7.42	[3]

| 4 | HT29 (Colon) | Antiproliferative | Lower than 5-FU |[18] |

Table 2: Antimicrobial and Antiparasitic Activity of Novel Quinoline Derivatives

Compound	Organism/Target	Activity Type	IC₅₀/MIC (µM)	Reference
11b / 11c	Leishmania mexicana	Antileishmanial	41.9	[19]
5d	Gram-positive & Gram-negative	Antibacterial	0.125–8 µg/mL	[20]
10, 17, 20	Hepatitis B Virus (HBV) DNA	Antiviral	4.4 - 9.8	[21]

| 15 / 16 | Mycobacterium bovis | Antitubercular | 31.5 / 34.8 |[8] |

Key Experimental Protocols

The discovery pipeline for novel quinoline derivatives involves a series of standardized assays to determine their biological activity and mechanism of action.

Protocol 1: In Vitro Antiproliferative Assay (SRB Assay)

This protocol is used to assess the cytotoxic or cytostatic effects of compounds on cancer cell lines.[22]

• Cell Plating: Seed cells in 96-well microtiter plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Add various concentrations of the synthesized quinoline derivatives to the wells. Include a positive control (e.g., Doxorubicin) and a negative control (vehicle, e.g., DMSO). Incubate for 48-72 hours.

• Cell Fixation: Discard the supernatant and fix the cells by gently adding cold trichloroacetic acid (TCA). Incubate for 1 hour at 4°C.

• Staining: Wash the plates multiple times with water. Add Sulforhodamine B (SRB) solution to each well and incubate at room temperature for 30 minutes.

• Wash and Solubilize: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye. Air dry the plates. Add Tris buffer to solubilize the bound dye.

• Data Acquisition: Measure the optical density (OD) at a wavelength of ~515 nm using a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the negative control. Plot the inhibition percentage against the compound concentration to determine the IC₅₀ value.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of the target bacterium (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

• Compound Dilution: Perform serial two-fold dilutions of the quinoline derivatives in a 96-well plate containing the broth medium.

• Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

Caption: Typical Workflow for Biological Evaluation of Novel Compounds.

Conclusion and Future Directions

The quinoline scaffold remains an exceptionally fruitful starting point for the discovery of new therapeutic agents.[1] Research continues to yield novel derivatives with potent and selective activities against a wide range of diseases. Future efforts will likely focus on leveraging advanced drug design techniques, such as computational modeling and AI, to optimize the pharmacokinetic and pharmacodynamic properties of quinoline-based drugs.[5][23] Exploring their application in combination therapies and targeting novel biological pathways will further expand the therapeutic potential of this remarkable class of compounds.[23] The development of green and efficient synthetic protocols will also be crucial for the sustainable production of these valuable molecules.[13]

References

• 1. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 2. chemrj.org [chemrj.org]
• 3. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 5. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives : Oriental Journal of Chemistry [orientjchem.org]
• 6. benthamscience.com [benthamscience.com]
• 7. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. One moment, please... [iipseries.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Design, synthesis and biological evaluation of new quinoline derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Discovery, synthesis, and biological mechanism evaluation of novel quinoline derivatives as potent NLRP3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Synthesis and biological evaluation of new quinoline derivatives as antileishmanial and antitrypanosomal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthesis and biological assay of 4-aryl-6-chloro-quinoline derivatives as novel non-nucleoside anti-HBV agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. eurekaselect.com [eurekaselect.com]
• 23. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic and Synthetic Analysis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For the Attention Of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed technical guide on the synthesis and expected spectroscopic characteristics of 2-Chloro-3-ethyl-7,8-dimethylquinoline. Due to the absence of published experimental data for this specific molecule, this guide outlines a predictive approach based on established chemical principles and data from analogous structures. It includes a proposed synthetic pathway, predicted spectroscopic data presented in tabular format for clarity, and a visual workflow for its synthesis and analysis.

Introduction

Quinoline and its derivatives are a cornerstone in medicinal chemistry and materials science, exhibiting a wide range of biological activities and functional properties. The targeted compound, 2-Chloro-3-ethyl-7,8-dimethylquinoline, represents a novel structure with potential applications in drug discovery, necessitating a thorough understanding of its synthesis and characterization. This guide provides a foundational framework for researchers aiming to synthesize and identify this compound.

Proposed Synthetic Pathway

The synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline can be envisioned through a multi-step process, commencing with the well-established Vilsmeier-Haack reaction to construct the core quinoline scaffold, followed by modifications to introduce the ethyl group at the C3 position.

Step 1: Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

The initial step involves the Vilsmeier-Haack cyclization of N-(2,3-dimethylphenyl)acetamide. This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to achieve both cyclization and formylation, yielding the key intermediate, 2-chloro-7,8-dimethylquinoline-3-carbaldehyde.[1]

Step 2: Formation of the 3-vinyl derivative via Wittig Reaction

The aldehyde intermediate can be converted to a vinyl group through a Wittig reaction.[2][3] Treatment of methyltriphenylphosphonium bromide with a strong base generates the corresponding ylide, which then reacts with the 2-chloro-7,8-dimethylquinoline-3-carbaldehyde to form 2-Chloro-3-vinyl-7,8-dimethylquinoline.

Step 3: Reduction to 2-Chloro-3-ethyl-7,8-dimethylquinoline

The final step is the selective hydrogenation of the vinyl group to an ethyl group.[4][5] This can be achieved using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere. This reduction is typically highly selective for the alkene double bond, leaving the aromatic quinoline core and the chloro-substituent intact.

A visual representation of this proposed synthetic and analytical workflow is provided below.

Caption: Proposed synthesis and analysis workflow for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Experimental Protocols

General Protocol for Vilsmeier-Haack Reaction[1][7]

• Cool N,N-dimethylformamide (DMF) to 0 °C in a flask equipped with a dropping funnel and an inert atmosphere.

• Add phosphorus oxychloride (POCl₃) dropwise with stirring. Allow the mixture to stir for 30 minutes at room temperature to form the Vilsmeier reagent.

• Add N-(2,3-dimethylphenyl)acetamide to the Vilsmeier reagent.

• Heat the reaction mixture (typically 80-90 °C) for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium carbonate solution).

• Collect the resulting precipitate by filtration, wash with water, and dry.

• Purify the crude 2-chloro-7,8-dimethylquinoline-3-carbaldehyde by recrystallization or column chromatography.

General Protocol for Wittig Reaction[4][8]

• Suspend methyltriphenylphosphonium bromide in a dry aprotic solvent (e.g., THF) under an inert atmosphere.

• Add a strong base (e.g., n-butyllithium or sodium hydride) at low temperature to generate the ylide.

• Add a solution of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde in the same solvent to the ylide solution.

• Allow the reaction to stir at room temperature until completion (monitored by TLC).

• Quench the reaction and perform a standard aqueous workup.

• Purify the crude product to isolate 2-Chloro-3-vinyl-7,8-dimethylquinoline.

General Protocol for Catalytic Hydrogenation[5]

• Dissolve 2-Chloro-3-vinyl-7,8-dimethylquinoline in a suitable solvent (e.g., ethanol or ethyl acetate).

• Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to yield the target compound, 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Chloro-3-ethyl-7,8-dimethylquinoline. These predictions are based on the analysis of structurally related compounds and general spectroscopic principles.

Predicted ¹H NMR Data

Solvent: CDCl₃, Reference: TMS at 0.00 ppm

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.8 - 8.2	Singlet	1H	H4	Aromatic protons on the quinoline ring typically appear in the 7-8.5 ppm region. The H4 proton is expected to be a singlet and significantly deshielded.[6]
~ 7.2 - 7.6	Multiplet	2H	H5, H6	Aromatic protons on the benzene ring portion of the quinoline.[7]
~ 2.8 - 3.1	Quartet	2H	-CH₂-CH₃	The methylene protons of the ethyl group, split into a quartet by the adjacent methyl group.[8][9]
~ 2.4 - 2.6	Singlet	6H	C7-CH₃, C8-CH₃	Aromatic methyl groups typically appear as singlets in this region.
~ 1.2 - 1.4	Triplet	3H	-CH₂-CH₃	The terminal methyl protons of the ethyl group, split into a triplet by the adjacent methylene group.[8]

Predicted ¹³C NMR Data

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 150 - 155	C2	The carbon bearing the chlorine atom is expected to be significantly downfield.[10]
~ 145 - 150	C8a	Quaternary carbon at the ring junction.
~ 135 - 140	C4	Aromatic CH carbon.
~ 130 - 135	C7, C8	Carbons bearing the methyl groups.[6][11]
~ 125 - 130	C4a, C5, C6	Aromatic carbons of the quinoline ring system.[12]
~ 120 - 125	C3	Carbon bearing the ethyl group.
~ 25 - 30	-CH₂-CH₃	Methylene carbon of the ethyl group.[13]
~ 20 - 25	C7-CH₃, C8-CH₃	Methyl carbons attached to the aromatic ring.
~ 13 - 16	-CH₂-CH₃	Terminal methyl carbon of the ethyl group.[13]

Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Interpretation	Rationale
~ 233/235	[M]⁺ / [M+2]⁺	Molecular ion peak and its isotope peak due to the presence of chlorine (³⁵Cl/³⁷Cl in ~3:1 ratio).
~ 218/220	[M - CH₃]⁺	Loss of a methyl radical from the ethyl group (β-cleavage).
~ 204	[M - C₂H₅]⁺	Loss of an ethyl radical.
~ 198	[M - Cl]⁺	Loss of a chlorine radical.
~ 169	[M - C₂H₅ - Cl]⁺	Subsequent loss of chlorine after the loss of the ethyl group.

Rationale: The fragmentation of quinolines often involves the loss of substituents from the ring. The presence of chlorine will be evident from the characteristic M/M+2 isotopic pattern.[14][15][16]

Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Vibration Type	Rationale
~ 3050 - 3100	C-H stretch (aromatic)	Characteristic of C-H bonds on the quinoline ring.
~ 2850 - 2960	C-H stretch (aliphatic)	Symmetric and asymmetric stretching of C-H bonds in the ethyl and methyl groups.
~ 1580 - 1620	C=C and C=N stretch	Aromatic ring stretching vibrations of the quinoline core.[17][18][19]
~ 1450 - 1500	C=C stretch	Aromatic ring stretching.
~ 1000 - 1100	C-Cl stretch	Stretching vibration for the carbon-chlorine bond.
~ 750 - 850	C-H bend (out-of-plane)	Bending vibrations of aromatic C-H bonds, indicative of the substitution pattern.[19]

Predicted UV-Vis Spectroscopy Data

Solvent: Ethanol or Methanol

λ_max (nm)	Transition	Rationale
~ 230 - 250	π → π	High-energy transition typical for aromatic systems.
~ 270 - 290	π → π	Characteristic absorption band for the quinoline scaffold.[20][21][22]
~ 310 - 330	n → π*	Lower energy transition, often appearing as a shoulder, associated with the nitrogen lone pair. The presence of substituents will influence the exact position of these maxima.[20][23]

Conclusion

This guide provides a comprehensive, albeit predictive, overview of the synthesis and spectroscopic characterization of 2-Chloro-3-ethyl-7,8-dimethylquinoline. The proposed synthetic route is based on reliable and well-documented organic reactions. The predicted spectroscopic data, presented in structured tables, offer a valuable reference for researchers in the identification and confirmation of this novel compound. The provided workflow diagram visually integrates the synthetic and analytical strategies, serving as a practical roadmap for laboratory execution. Experimental validation of these predictions will be crucial for the definitive characterization of this molecule.

References

• 1. chemijournal.com [chemijournal.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. C8H10 ethylbenzene low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 ethylbenzene 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 11. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. C8H10 C-13 nmr spectrum of ethylbenzene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethylbenzene C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. Characterization of the fragmentation mechanisms in electrospray ionization tandem mass spectrometry of chloroquinoline derivatives with larvicidal activity against Aedes aegypti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. The Astrophysics & Astrochemistry Laboratory: Mid-IR spectra of Quinoline and Phenanthridine [astrochem.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA’s Antioxidant Activity Modulators—Spectroscopic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Solubility of 2-Chloro-3-ethyl-7,8-dimethylquinoline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated solubility characteristics of 2-Chloro-3-ethyl-7,8-dimethylquinoline in common organic solvents. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this document focuses on providing a robust framework for understanding its solubility based on the known properties of structurally related quinoline derivatives. It also includes detailed experimental protocols for researchers to determine the precise solubility of 2-Chloro-3-ethyl-7,8-dimethylquinoline in their laboratories.

Introduction to 2-Chloro-3-ethyl-7,8-dimethylquinoline

2-Chloro-3-ethyl-7,8-dimethylquinoline is a substituted quinoline. Quinoline and its derivatives are heterocyclic aromatic organic compounds that form the core structure of many synthetic and natural products with significant biological and pharmaceutical activities.[1][2] The solubility of such compounds is a critical physicochemical property that influences their suitability for various applications, including drug delivery, formulation development, and performance in organic synthesis. The presence of a chlorine atom, an ethyl group, and two methyl groups on the quinoline core will influence its polarity and, consequently, its interaction with different organic solvents.

Predicted Solubility Profile

It is anticipated that 2-Chloro-3-ethyl-7,8-dimethylquinoline will exhibit high solubility in chlorinated solvents like dichloromethane and chloroform, as well as in aromatic hydrocarbons such as toluene and benzene, due to favorable non-polar interactions. Good solubility is also expected in polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF), which are excellent solvents for a wide range of organic compounds.[3] Alcohols such as ethanol and methanol are also likely to be effective solvents.[4]

Solubility Data of Structurally Similar Compounds

To provide a more quantitative insight, the following table summarizes the reported solubility of quinoline and other quinoline derivatives in various organic solvents. This data can serve as a useful reference for estimating the solubility of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Compound	Solvent	Temperature (°C)	Solubility	Reference
Quinoline	Water	20	0.61 g/100 mL	[5]
Quinoline	Ethanol	Room Temp.	High	[4]
Quinoline	Diethyl Ether	-	Miscible	[5]
Quinoline	Acetone	-	Miscible	[5]
Quinoline	Benzene	-	Miscible	[5]
Quinoline	Chloroform	Room Temp.	High	[4]
Quinoline	Dichloromethane	Room Temp.	High	[4]
Pyrazoloquinazoline derivatives	N,N-Dimethylformamide (DMF)	25 - 55	Increases with temperature	[3]
Pyrazoloquinazoline derivatives	Dimethyl sulfoxide (DMSO)	25 - 55	Increases with temperature	[3]
Pyrazoloquinazoline derivatives	Tetrahydrofuran (THF)	25 - 55	Increases with temperature	[3]
Pyrazoloquinazoline derivatives	1,4-Dioxane	25 - 55	Increases with temperature	[3]
Pyrazoloquinazoline derivatives	Ethyl acetate	25 - 55	Increases with temperature	[3]

Experimental Protocol for Solubility Determination

The following is a standard protocol for determining the solubility of a solid compound like 2-Chloro-3-ethyl-7,8-dimethylquinoline in an organic solvent using the isothermal shake-flask method.

4.1. Materials

• 2-Chloro-3-ethyl-7,8-dimethylquinoline (solute)

• Selected organic solvent(s)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Chloro-3-ethyl-7,8-dimethylquinoline to a vial containing a known volume of the selected organic solvent. The excess solid should be clearly visible.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask to remove any undissolved solid particles.

  • Dilute the filtered solution with the same solvent to a concentration within the calibration range of the analytical method.

• Quantification:

  • Analyze the diluted solution using a pre-validated analytical method (e.g., HPLC-UV) to determine the concentration of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

  • Prepare a calibration curve using standard solutions of known concentrations.

  • Calculate the solubility of the compound in the solvent, typically expressed in mg/mL or mol/L.

Visualizations

The following diagrams illustrate a typical experimental workflow for solubility determination and a hypothetical signaling pathway that could be modulated by a quinoline derivative.

Caption: A flowchart of the experimental workflow for determining the solubility of a compound.

Caption: A diagram of a hypothetical signaling pathway modulated by a quinoline derivative.

References

• 1. Quinoline - Wikipedia [en.wikipedia.org]
• 2. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cibtech.org [cibtech.org]
• 4. jinjingchemical.com [jinjingchemical.com]
• 5. Quinoline - Sciencemadness Wiki [sciencemadness.org]

A Technical Guide to the Stability and Storage of 2-Chloro-3-ethyl-7,8-dimethylquinoline

Disclaimer: This document provides a technical guide on the stability and storage of 2-Chloro-3-ethyl-7,8-dimethylquinoline based on general principles of chemical stability, regulatory guidelines for pharmaceutical compounds, and data available for structurally related molecules. As of the time of this writing, specific, publicly available stability studies on 2-Chloro-3-ethyl-7,8-dimethylquinoline are limited. Therefore, the experimental protocols and potential degradation pathways described herein are illustrative and should be adapted based on empirical data obtained for the specific compound.

Introduction

2-Chloro-3-ethyl-7,8-dimethylquinoline is a substituted quinoline derivative. The stability of such compounds is a critical parameter for researchers, scientists, and drug development professionals, as it influences storage conditions, shelf-life, and the impurity profile of the substance. This guide outlines the recommended storage conditions, general stability characteristics, and a framework for the systematic evaluation of the stability of 2-Chloro-3-ethyl-7,8-dimethylquinoline, in line with established scientific and regulatory principles.

Recommended Storage and Handling

Based on safety data sheets and product information for structurally similar chloroquinoline derivatives, the following general storage and handling guidelines are recommended to minimize degradation.

Table 1: Recommended Storage and Handling Conditions for Chloroquinoline Derivatives

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Room temperature is generally acceptable unless specific data indicates otherwise.	Minimizes thermally induced degradation.
Light	Store in a light-resistant container.	Protects against photolytic degradation.
Atmosphere	Keep container tightly closed. Storage under an inert atmosphere (e.g., nitrogen, argon) can provide additional protection.	Prevents exposure to moisture and atmospheric oxygen, which can cause hydrolysis and oxidation, respectively.
Ventilation	Handle in a well-ventilated area.	Ensures safe handling and minimizes exposure to any volatile degradation products.
Compatibility	Store away from strong oxidizing agents, strong acids, and strong bases.	Avoids chemical reactions that could lead to degradation.

Stability Profile and Potential Degradation Pathways

The chemical structure of 2-Chloro-3-ethyl-7,8-dimethylquinoline suggests potential susceptibility to several degradation pathways, primarily hydrolysis and oxidation. The chloro-substituent on the quinoline ring can be susceptible to nucleophilic substitution, particularly under acidic or basic conditions, leading to the formation of the corresponding hydroxy-quinoline derivative. The ethyl and dimethyl groups, as well as the quinoline ring itself, may be susceptible to oxidation.

Caption: Hypothetical degradation pathways for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Experimental Protocols for Stability Assessment

A comprehensive assessment of the stability of 2-Chloro-3-ethyl-7,8-dimethylquinoline involves forced degradation studies and long-term stability testing under various conditions. The International Council for Harmonisation (ICH) guidelines, particularly Q1A(R2), provide a framework for such studies.[1][2]

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.[3][4] These studies also help in developing and validating a stability-indicating analytical method.

Caption: Experimental workflow for forced degradation studies.

Table 2: Protocol for Forced Degradation Studies

Stress Condition	Protocol
Acid Hydrolysis	1. Dissolve 2-Chloro-3-ethyl-7,8-dimethylquinoline in a suitable solvent and dilute with 0.1 M HCl. 2. Incubate the solution at 60°C for a specified period (e.g., 24, 48, 72 hours). 3. Withdraw samples at different time points, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a suitable concentration for analysis.
Base Hydrolysis	1. Dissolve 2-Chloro-3-ethyl-7,8-dimethylquinoline in a suitable solvent and dilute with 0.1 M NaOH. 2. Incubate the solution at 60°C for a specified period. 3. Withdraw samples, neutralize with 0.1 M HCl, and dilute for analysis.
Oxidative Degradation	1. Dissolve the compound in a suitable solvent and treat with a solution of 3% hydrogen peroxide. 2. Keep the solution at room temperature, protected from light, for a specified period. 3. Withdraw samples at different time points and dilute for analysis.
Thermal Degradation	1. Place the solid compound in a thermostatically controlled oven at 80°C. 2. Withdraw samples at various time intervals, dissolve in a suitable solvent, and analyze.
Photolytic Degradation	1. Expose the solid compound and a solution of the compound to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). 2. A control sample should be kept in the dark under the same temperature conditions. 3. Analyze the samples after exposure.

A validated stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, is crucial for separating and quantifying the parent compound from its degradation products. Mass Spectrometry (MS) can be coupled with HPLC (LC-MS) for the identification of unknown degradants.[5]

Key aspects of the method include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Long-term stability studies are performed under controlled temperature and humidity conditions to establish the re-test period or shelf life of the compound. The conditions are chosen based on the climatic zone where the product will be stored and marketed.[6]

Table 3: ICH Conditions for Long-Term Stability Testing

Study	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Testing frequency for long-term studies is typically at 0, 3, 6, 9, 12, 18, 24, and 36 months. For accelerated studies, testing is usually performed at 0, 3, and 6 months.[7]

Conclusion

References

• 1. database.ich.org [database.ich.org]
• 2. pharma.gally.ch [pharma.gally.ch]
• 3. scispace.com [scispace.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. Forced degradation study of thiocolchicoside: characterization of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 7. Guidelines for Pharmaceutical Stability Study | Pharmaguideline [pharmaguideline.com]

Quantum Chemical Calculations for Substituted Quinolines: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of quantum chemical calculations in the study of substituted quinolines, a class of heterocyclic compounds with significant and diverse biological activities. Quinolines are a cornerstone in medicinal chemistry, forming the structural basis for a wide range of therapeutic agents, including antibacterial, antimalarial, anticancer, and anti-inflammatory drugs.[1][2][3][4] Understanding the intricate relationship between the molecular structure of substituted quinolines and their biological function is paramount for the rational design of new, more effective pharmaceuticals. Quantum chemical calculations provide a powerful theoretical framework to elucidate these relationships at the atomic and electronic levels.

Theoretical Foundation of Quantum Chemical Calculations

Quantum chemistry applies the principles of quantum mechanics to chemical systems to compute their properties. For molecules like substituted quinolines, these calculations can predict molecular geometries, electronic structures, and various chemical descriptors that correlate with reactivity and biological activity.

One of the most widely used methods in this field is Density Functional Theory (DFT) .[1] DFT is a computationally efficient approach that calculates the electronic structure of a molecule based on its electron density.[1] This method has proven to be highly effective for determining a compound's kinetic and thermodynamic stability, analyzing molecular interactions, and evaluating optical and electronic properties.[1]

Key molecular properties and quantum chemical descriptors that are often calculated for substituted quinolines include:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The HOMO energy is related to the molecule's ability to donate electrons, while the LUMO energy corresponds to its ability to accept electrons. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is an indicator of the molecule's chemical stability and reactivity.

• Molecular Electrostatic Potential (MEP): The MEP surface is a visual representation of the charge distribution within a molecule.[1] It helps in identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are critical for predicting how the molecule will interact with biological targets such as proteins and enzymes.[1]

• Global and Local Reactivity Descriptors: Parameters such as chemical potential (μ), chemical hardness (η), chemical softness (S), and the electrophilicity index (ω) provide quantitative measures of a molecule's reactivity.[1][5] These descriptors are derived from the HOMO and LUMO energies.[5]

Computational Methodology: A Practical Protocol

While specific parameters may vary depending on the research question and available computational resources, a general workflow for performing quantum chemical calculations on substituted quinolines can be outlined.

References

• 1. Synthesis, DFT studies on a series of tunable quinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iosrjournals.org [iosrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Quinoline as a Privileged Structure: A Recent Update on Synthesis and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study - Arabian Journal of Chemistry [arabjchem.org]

Commercial suppliers of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct commercial sources and extensive technical data for 2-Chloro-3-ethyl-7,8-dimethylquinoline are limited. This guide provides information on the most structurally similar commercially available compound, 2-Chloro-7,8-dimethyl-3-ethylquinoline (CAS No. 917746-29-3), which is likely the same molecule, and proposes a detailed synthetic route for researchers who wish to obtain this compound.

Overview and Commercial Availability

2-Chloro-3-ethyl-7,8-dimethylquinoline is a substituted quinoline, a class of heterocyclic aromatic compounds with a wide range of applications in medicinal chemistry and materials science. While direct commercial listings for "2-Chloro-3-ethyl-7,8-dimethylquinoline" are scarce, the closely named analogue, 2-Chloro-7,8-dimethyl-3-ethylquinoline , is available from at least one supplier for research purposes. Given the overlap in nomenclature, it is highly probable that these refer to the same chemical entity.

Table 1: Commercial Supplier for the Closest Analog

Compound Name	CAS Number	Supplier	Intended Use
2-Chloro-7,8-dimethyl-3-ethylquinoline	917746-29-3	Santa Cruz Biotechnology	For Research Use Only

Due to the limited commercial availability, custom synthesis may be required for larger quantities or specific purity grades. The following sections detail a proposed synthetic pathway.

Proposed Synthetic Pathway

A plausible and well-documented approach to synthesize 2-Chloro-3-ethyl-7,8-dimethylquinoline involves a multi-step process. The key steps include the formation of a substituted acetanilide, followed by a Vilsmeier-Haack reaction to construct the quinoline core, and finally, the conversion of the resulting aldehyde to the desired ethyl group.

Proposed multi-step synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Experimental Protocols

Synthesis of N-(2,3-dimethylphenyl)acetamide (Precursor)

This initial step involves the acylation of 2,3-dimethylaniline.

Materials:

• 2,3-Dimethylaniline

• Acetic anhydride

• Aqueous medium

Procedure:

• Dissolve 2,3-dimethylaniline in an aqueous medium.

• Add acetic anhydride to the solution.

• Stir the reaction mixture, typically at room temperature, until the reaction is complete (monitor by TLC).

• The product, N-(2,3-dimethylphenyl)acetamide, can be isolated by filtration and purified by recrystallization.

Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde (Intermediate)

This step utilizes the Vilsmeier-Haack reaction, a widely used method for the synthesis of 2-chloro-3-formylquinolines from acetanilides.[1]

Materials:

• N-(2,3-dimethylphenyl)acetamide (from step 3.1)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• Prepare the Vilsmeier-Haack adduct by adding phosphorus oxychloride (7.0 eq) to N,N-dimethylformamide (3.0 eq) at 273 K (0 °C).

• To this adduct, add N-(2,3-dimethylphenyl)acetamide (1.0 eq).

• Heat the reaction mixture to 353 K (80 °C) for 15 hours.

• After the reaction is complete, pour the mixture onto crushed ice.

• The resulting white precipitate, 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde, is collected by filtration and dried.

• The crude product can be purified by recrystallization from a petroleum ether/ethyl acetate mixture.

Table 2: Physicochemical Data for 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

Property	Value
Molecular Formula	C₁₂H₁₀ClNO
Molecular Weight	219.67 g/mol

Proposed Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

This two-step conversion from the aldehyde intermediate is a standard synthetic organic chemistry procedure.

The Wittig reaction is a reliable method for converting aldehydes to alkenes.[2][3]

Materials:

• 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

• Methyltriphenylphosphonium bromide

• A strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous solvent (e.g., THF or DMSO)

Procedure:

• Suspend methyltriphenylphosphonium bromide in an anhydrous solvent under an inert atmosphere.

• Add a strong base to generate the ylide (a color change is typically observed).

• Add a solution of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde in the same solvent to the ylide solution.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction and extract the product with a suitable organic solvent.

• Purify the resulting 2-Chloro-7,8-dimethyl-3-vinylquinoline by column chromatography.

Catalytic hydrogenation is a standard method for reducing a vinyl group to an ethyl group.

Materials:

• 2-Chloro-7,8-dimethyl-3-vinylquinoline

• Palladium on carbon (Pd/C, 5-10 mol%)

• Hydrogen gas (H₂)

• Solvent (e.g., ethanol or ethyl acetate)

Procedure:

• Dissolve 2-Chloro-7,8-dimethyl-3-vinylquinoline in a suitable solvent.

• Add the Pd/C catalyst.

• Subject the mixture to a hydrogen atmosphere (typically using a balloon or a Parr hydrogenator).

• Stir the reaction until the uptake of hydrogen ceases or TLC indicates the completion of the reaction.

• Filter the reaction mixture through Celite to remove the catalyst.

• Evaporate the solvent to yield the final product, 2-Chloro-3-ethyl-7,8-dimethylquinoline.

• Further purification can be achieved by recrystallization or column chromatography.

Physicochemical and Spectroscopic Data

The following data is for the commercially available analogue, 2-Chloro-7,8-dimethyl-3-ethylquinoline .

Table 3: Physicochemical Properties

Property	Value
CAS Number	917746-29-3
Molecular Formula	C₁₃H₁₄ClN
Molecular Weight	219.71 g/mol

Potential Applications and Signaling Pathways

The biological activity of 2-Chloro-3-ethyl-7,8-dimethylquinoline has not been extensively studied. However, the quinoline scaffold is a key component in numerous biologically active molecules and approved drugs. Quinolines are known to exhibit a wide range of pharmacological activities, including but not limited to:

• Antimalarial

• Antibacterial

• Anticancer

• Anti-inflammatory

• Antiviral

Given this, 2-Chloro-3-ethyl-7,8-dimethylquinoline could be a valuable building block or lead compound in drug discovery programs targeting various signaling pathways. Further research would be required to elucidate its specific biological targets and mechanisms of action.

A typical workflow for evaluating a novel chemical entity in drug discovery.

References

• 1. chemijournal.com [chemijournal.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Wittig Reaction [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes and Protocols: Suzuki Coupling Reactions with 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinolines and their derivatives are privileged scaffolds in medicinal chemistry and drug discovery, exhibiting a wide range of biological activities.[1] The functionalization of the quinoline core, particularly at the 2-position, is a key strategy for the development of novel therapeutic agents.[2][3] The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, enabling the synthesis of biaryl and heteroaryl-aryl compounds.[4][5] This reaction is particularly valuable for its mild conditions, tolerance of various functional groups, and the commercial availability of a diverse range of boronic acids.[4][5]

This document provides a detailed protocol for the Suzuki coupling reaction of 2-Chloro-3-ethyl-7,8-dimethylquinoline with various arylboronic acids. This reaction allows for the synthesis of a library of 2-aryl-3-ethyl-7,8-dimethylquinolines, which are of significant interest for screening in drug development programs. The protocol is based on established methodologies for the Suzuki coupling of heteroaryl chlorides.[6][7][8]

Reaction Principle

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or its ester) and an organic halide or triflate.[9][10] The catalytic cycle generally proceeds through three key steps: oxidative addition of the organic halide to a Pd(0) complex, transmetalation of the organoboron species to the palladium center, and reductive elimination to form the new carbon-carbon bond and regenerate the Pd(0) catalyst.[9] The presence of a base is crucial for the activation of the boronic acid to facilitate the transmetalation step.[10][11]

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This protocol describes a general procedure for the Suzuki coupling of 2-Chloro-3-ethyl-7,8-dimethylquinoline with various arylboronic acids. Reaction conditions may require optimization for specific substrates.

Materials and Reagents

Reagent	CAS Number	Supplier	Purity
2-Chloro-3-ethyl-7,8-dimethylquinoline	(Not available)	Custom Synthesis	>98%
Phenylboronic acid	98-80-6	Sigma-Aldrich	>97%
4-Methoxyphenylboronic acid	5720-07-0	Sigma-Aldrich	>98%
4-Fluorophenylboronic acid	1765-93-1	Sigma-Aldrich	>97%
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	Strem Chemicals	>98%
Potassium Carbonate (K₂CO₃)	584-08-7	Fisher Scientific	>99%
1,4-Dioxane (anhydrous)	123-91-1	Acros Organics	>99.8%
Deionized Water	-	-	-
Ethyl Acetate (for workup)	141-78-6	VWR Chemicals	HPLC Grade
Hexane (for workup)	110-54-3	VWR Chemicals	HPLC Grade
Magnesium Sulfate (anhydrous)	7487-88-9	Sigma-Aldrich	>99.5%
Celite®	61790-53-2	Sigma-Aldrich	-

Equipment

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (Argon or Nitrogen)

• Standard laboratory glassware

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Column chromatography setup

• NMR spectrometer

• Mass spectrometer

• Infrared spectrometer

Reaction Setup and Procedure

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Chloro-3-ethyl-7,8-dimethylquinoline (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.2 mmol, 1.2 eq.), and potassium carbonate (2.0 mmol, 2.0 eq.).

• Add Tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• To the flask, add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 10 mL).

• The reaction mixture is heated to 80-90 °C and stirred vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Upon completion, cool the reaction mixture to room temperature.

Workup and Purification

• Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product is then purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.[12]

• The fractions containing the pure product are combined and the solvent is removed under reduced pressure to yield the final product.

• Characterize the purified product by NMR, Mass Spectrometry, and IR spectroscopy.[13][14][15]

Caption: Experimental workflow for the Suzuki coupling reaction.

Data Presentation

The following table summarizes hypothetical, yet realistic, results for the Suzuki coupling of 2-Chloro-3-ethyl-7,8-dimethylquinoline with various arylboronic acids, based on typical yields for similar reactions.[2][16]

Entry	Arylboronic Acid	Product	Reaction Time (h)	Yield (%)	Purity (by ¹H NMR)
1	Phenylboronic acid	2-Phenyl-3-ethyl-7,8-dimethylquinoline	16	85	>98%
2	4-Methoxyphenylboronic acid	2-(4-Methoxyphenyl)-3-ethyl-7,8-dimethylquinoline	18	89	>98%
3	4-Fluorophenylboronic acid	2-(4-Fluorophenyl)-3-ethyl-7,8-dimethylquinoline	16	82	>97%
4	3-Thienylboronic acid	2-(3-Thienyl)-3-ethyl-7,8-dimethylquinoline	20	78	>97%
5	2-Naphthylboronic acid	2-(2-Naphthyl)-3-ethyl-7,8-dimethylquinoline	24	75	>96%

Characterization Data (Hypothetical for Entry 1)

• ¹H NMR (400 MHz, CDCl₃): δ 8.05 (d, J = 8.4 Hz, 1H), 7.80-7.75 (m, 2H), 7.50-7.40 (m, 4H), 7.25 (d, J = 8.4 Hz, 1H), 2.90 (q, J = 7.6 Hz, 2H), 2.50 (s, 3H), 2.45 (s, 3H), 1.30 (t, J = 7.6 Hz, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 160.2, 146.5, 138.8, 136.4, 135.2, 129.8, 129.0, 128.5, 128.2, 127.5, 126.8, 125.4, 120.6, 25.8, 20.5, 14.8, 14.2.

• Mass Spectrometry (ESI): m/z calculated for C₂₀H₂₀N [M+H]⁺: 274.16; found: 274.17.

• IR (ATR, cm⁻¹): 3055, 2965, 2928, 1600, 1505, 1485, 840, 760, 700.

Conclusion

The provided protocol offers a reliable and adaptable method for the synthesis of a variety of 2-aryl-3-ethyl-7,8-dimethylquinolines via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This methodology is highly valuable for generating compound libraries for high-throughput screening in drug discovery and for the synthesis of advanced intermediates in medicinal chemistry. The reaction conditions are generally mild and tolerant of a range of functional groups on the arylboronic acid coupling partner. Further optimization of catalyst, ligand, base, and solvent may be necessary to achieve optimal yields for particularly challenging substrates.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uwindsor.ca [uwindsor.ca]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 12. home.sandiego.edu [home.sandiego.edu]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis, spectral characterization, crystal structure and computational investigation of 2-formyl-6-methoxy-3-carbethoxy quinoline as potential SARS-CoV inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Buchwald-Hartwig Amination of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Buchwald-Hartwig amination of 2-Chloro-3-ethyl-7,8-dimethylquinoline. This reaction is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds, which are crucial in the synthesis of a vast array of pharmaceuticals and biologically active compounds.

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine in the presence of a base.[1] This powerful transformation has become a staple in medicinal chemistry and process development due to its broad substrate scope and functional group tolerance.[2] The amination of 2-chloroquinolines is of particular interest as the resulting 2-aminoquinoline scaffold is a key pharmacophore in numerous therapeutic agents.[3]

Reaction Scheme

The general scheme for the Buchwald-Hartwig amination of 2-Chloro-3-ethyl-7,8-dimethylquinoline is depicted below:

Caption: General reaction scheme for the Buchwald-Hartwig amination.

Experimental Protocols

The following are generalized protocols that should be optimized for specific amine coupling partners. It is recommended to perform small-scale test reactions to determine the optimal conditions.

Materials and Reagents

Reagent	Supplier	CAS Number	Notes
2-Chloro-3-ethyl-7,8-dimethylquinoline	Santa Cruz Biotechnology	917746-29-3	Starting material.[5]
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Sigma-Aldrich	51364-51-3	Common palladium precursor.
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	Sigma-Aldrich	564483-18-7	A highly effective biaryl phosphine ligand.
Sodium tert-butoxide (NaOtBu)	Sigma-Aldrich	865-48-5	Strong, non-nucleophilic base.
Toluene, anhydrous	Sigma-Aldrich	108-88-3	Reaction solvent. Should be degassed prior to use.
Representative Amines (e.g., Morpholine, Aniline)	Sigma-Aldrich	Various	Primary and secondary amines are suitable coupling partners.[6]

General Protocol for Buchwald-Hartwig Amination

This protocol is adapted from established procedures for the amination of aryl chlorides.

• Inert Atmosphere: To an oven-dried Schlenk tube containing a magnetic stir bar, add Pd₂(dba)₃ (1.5 mol%), XPhos (3.0 mol%), and sodium tert-butoxide (1.4 mmol).

• Solvent Addition: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times. Add anhydrous, degassed toluene (5 mL).

• Reagent Addition: Stir the mixture at room temperature for 10 minutes. Then, add 2-Chloro-3-ethyl-7,8-dimethylquinoline (1.0 mmol) and the desired amine (1.2 mmol).

• Reaction: Seal the Schlenk tube and heat the reaction mixture in an oil bath at 100-110 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 2-amino-3-ethyl-7,8-dimethylquinoline derivative.

Data Presentation: Hypothetical Yields for Representative Amines

The following table presents hypothetical yields based on typical outcomes for Buchwald-Hartwig aminations of related 2-chloroquinolines. Actual yields will vary depending on the specific amine and reaction conditions.

Amine	Product Structure (Hypothetical)	Expected Yield (%)
Morpholine	2-(Morpholin-4-yl)-3-ethyl-7,8-dimethylquinoline	85 - 95
Aniline	N-phenyl-3-ethyl-7,8-dimethylquinolin-2-amine	70 - 85
Benzylamine	N-benzyl-3-ethyl-7,8-dimethylquinolin-2-amine	75 - 90
n-Hexylamine	N-(n-hexyl)-3-ethyl-7,8-dimethylquinolin-2-amine	80 - 92

Visualization of Key Processes

Catalytic Cycle of the Buchwald-Hartwig Amination

The catalytic cycle illustrates the key steps involved in the palladium-catalyzed C-N bond formation.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

The following diagram outlines the general workflow for setting up and performing the Buchwald-Hartwig amination reaction.

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Safety and Handling

• Palladium catalysts and phosphine ligands should be handled in a fume hood.

• Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).

• Anhydrous solvents are flammable and should be handled under an inert atmosphere.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The Buchwald-Hartwig amination provides a reliable and versatile method for the synthesis of 2-amino-3-ethyl-7,8-dimethylquinoline derivatives. The protocols outlined in this document, based on established methodologies for similar substrates, offer a solid starting point for researchers. Optimization of the catalyst, ligand, base, and solvent may be necessary to achieve the highest yields for specific amine coupling partners. Careful execution under inert conditions is critical for the success of this transformation.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scbt.com [scbt.com]
• 6. Buchwald-Hartwig Amination Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 2-Chloroquinolines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 2-chloroquinolines, a critical transformation in the synthesis of functionalized quinoline derivatives for pharmaceutical and materials science research.

Introduction

The quinoline scaffold is a privileged structural motif found in a wide array of biologically active compounds and functional materials. The palladium-catalyzed cross-coupling of 2-chloroquinolines offers a versatile and efficient strategy for the introduction of various substituents at the C2-position, enabling the synthesis of diverse molecular architectures. This document outlines key palladium-catalyzed reactions—Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, and Cyanation—for the functionalization of 2-chloroquinolines, complete with detailed experimental protocols and quantitative data.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds between 2-chloroquinolines and organoboron compounds. This reaction is widely employed in the synthesis of biaryl and heteroaryl quinolines, which are of significant interest in drug discovery.

Data Presentation: Suzuki-Miyaura Coupling of 2-Chloroquinolines

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (5)	PPh₃ (15)	K₂CO₃	Dioxane/H₂O	75	12	92
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (5)	PPh₃ (15)	K₂CO₃	Dioxane/H₂O	75	12	88
3	4-Fluorophenylboronic acid	PdCl₂(PPh₃)₂ (5)	PCy₃ (10)	K₂CO₃	Dioxane/H₂O	100	24	85
4	3-Thienylboronic acid	Pd(OAc)₂ (5)	PPh₃ (15)	K₂CO₃	Dioxane/H₂O	75	18	78
5	2-Naphthylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	100	16	95

Note: Yields are isolated yields and may vary depending on the specific substituted 2-chloroquinoline used.

Experimental Protocol: Suzuki-Miyaura Coupling

A detailed protocol for the Suzuki-Miyaura coupling of 2-chloroquinoline with phenylboronic acid is provided below:

Materials:

• 2-Chloroquinoline (1.0 mmol, 163.6 mg)

• Phenylboronic acid (1.2 mmol, 146.3 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 11.2 mg)

• Triphenylphosphine (PPh₃, 0.15 mmol, 39.3 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276.4 mg)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (argon or nitrogen), add 2-chloroquinoline, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add 1,4-dioxane and water via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 75 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 12 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 2-phenylquinoline.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of 2-aminoquinolines through the palladium-catalyzed coupling of 2-chloroquinolines with a variety of amines. This reaction is pivotal for accessing key intermediates in medicinal chemistry.[1][2]

Data Presentation: Buchwald-Hartwig Amination of 2-Chloroquinolines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	BINAP (4)	NaOtBu	Toluene	100	18	85
2	Morpholine	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	Dioxane	110	24	92
3	n-Butylamine	Pd₂(dba)₃ (2)	BrettPhos (4)	LHMDS	THF	80	16	78
4	Indole	Pd(OAc)₂ (3)	DavePhos (6)	K₃PO₄	Toluene	110	20	81
5	Pyrrolidine	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₂CO₃	Dioxane	100	12	95

Note: Yields are isolated yields. The choice of ligand and base is crucial for successful coupling.

Experimental Protocol: Buchwald-Hartwig Amination

A representative protocol for the Buchwald-Hartwig amination of 2-chloroquinoline with morpholine is as follows:

Materials:

• 2-Chloroquinoline (1.0 mmol, 163.6 mg)

• Morpholine (1.2 mmol, 104.5 µL)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• Xantphos (0.04 mmol, 23.1 mg)

• Cesium carbonate (Cs₂CO₃, 1.5 mmol, 488.7 mg)

• 1,4-Dioxane (5 mL)

Procedure:

• In a glovebox, charge a dry Schlenk tube with palladium(II) acetate, Xantphos, and cesium carbonate.

• Add 2-chloroquinoline and 1,4-dioxane.

• Add morpholine via syringe.

• Seal the Schlenk tube, remove it from the glovebox, and heat the mixture to 110 °C with stirring.

• After 24 hours, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield 2-(morpholino)quinoline.

Sonogashira Coupling: C(sp)-C(sp²) Bond Formation

The Sonogashira coupling facilitates the reaction between 2-chloroquinolines and terminal alkynes, providing a direct route to 2-alkynylquinolines, which are valuable precursors for more complex heterocyclic systems.[3][4]

Data Presentation: Sonogashira Coupling of 2-Chloroquinolines

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	60	12	88
2	1-Heptyne	Pd(PPh₃)₄ (3)	CuI (5)	DIPA	DMF	80	16	82
3	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (2.5)	CuI (5)	Et₃N	Toluene	70	10	91
4	Propargyl alcohol	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (4)	i-Pr₂NEt	Dioxane	80	18	75
5	4-Ethynylanisole	PdCl₂(dppf) (2)	CuI (4)	Cs₂CO₃	DMF	90	14	86

Note: Yields are for the coupling of the parent 2-chloroquinoline.

Experimental Protocol: Sonogashira Coupling

The following is a general procedure for the Sonogashira coupling of 2-chloroquinoline with phenylacetylene:

Materials:

• 2-Chloroquinoline (1.0 mmol, 163.6 mg)

• Phenylacetylene (1.1 mmol, 121 µL)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.02 mmol, 14.0 mg)

• Copper(I) iodide (CuI, 0.04 mmol, 7.6 mg)

• Triethylamine (Et₃N, 3.0 mmol, 418 µL)

• Anhydrous Tetrahydrofuran (THF, 5 mL)

Procedure:

• To a Schlenk tube, add 2-chloroquinoline, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous THF, triethylamine, and phenylacetylene via syringe.

• Stir the reaction mixture at 60 °C for 12 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and filter off the ammonium salt.

• Wash the solid with THF.

• Concentrate the combined filtrates and purify the residue by column chromatography on silica gel to obtain 2-(phenylethynyl)quinoline.

Heck Coupling: Vinylation of 2-Chloroquinolines

The Heck reaction allows for the palladium-catalyzed vinylation of 2-chloroquinolines with alkenes, leading to the formation of 2-vinylquinolines.

Data Presentation: Heck Coupling of 2-Chloroquinolines

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	120	24	75
2	n-Butyl acrylate	Pd(OAc)₂ (3)	PPh₃ (6)	K₂CO₃	NMP	140	18	80
3	Acrylonitrile	PdCl₂(PPh₃)₂ (2.5)	-	NaOAc	DMAc	130	20	72
4	4-Vinylpyridine	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3)	Cy₂NMe	Dioxane	110	24	68
5	Methyl vinyl ketone	Pd(OAc)₂ (2)	Herrmann's palladacycle (4)	K₃PO₄	Toluene	100	16	78

Note: The Heck reaction with chloroarenes often requires higher temperatures and specific catalyst systems.[5]

Experimental Protocol: Heck Coupling

A general protocol for the Heck coupling of 2-chloroquinoline with styrene is outlined below:

Materials:

• 2-Chloroquinoline (1.0 mmol, 163.6 mg)

• Styrene (1.5 mmol, 172 µL)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 0.04 mmol, 12.2 mg)

• Triethylamine (Et₃N, 1.5 mmol, 209 µL)

• Anhydrous N,N-Dimethylformamide (DMF, 4 mL)

Procedure:

• In a sealed tube, combine 2-chloroquinoline, palladium(II) acetate, and tri(o-tolyl)phosphine.

• Add anhydrous DMF, triethylamine, and styrene.

• Seal the tube and heat the reaction mixture to 120 °C for 24 hours.

• Cool the mixture to room temperature and dilute with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by flash chromatography to give 2-styrylquinoline.

Cyanation: Synthesis of 2-Cyanoquinolines

The palladium-catalyzed cyanation of 2-chloroquinolines provides a direct route to 2-cyanoquinolines, which are versatile intermediates for the synthesis of carboxylic acids, amides, and tetrazoles.

Data Presentation: Cyanation of 2-Chloroquinolines

Entry	Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Zn(CN)₂	Pd₂(dba)₃ (2)	dppf (4)	-	DMF	120	12	85
2	K₄[Fe(CN)₆]	Pd(OAc)₂ (1)	cataCXium A (2)	K₂CO₃	NMP	140	18	90
3	KCN	Pd(OAc)₂ (2)	dpppe (4)	TMEDA	Toluene	110	24	78
4	CuCN	Pd(PPh₃)₄ (5)	-	-	DMF	150	24	70
5	Acetone cyanohydrin	PdCl₂(dppf) (3)	-	Na₂CO₃	Dioxane	100	16	82

Note: The use of highly toxic cyanide reagents requires appropriate safety precautions.

Experimental Protocol: Cyanation

A procedure for the cyanation of 2-chloroquinoline using zinc cyanide is as follows:

Materials:

• 2-Chloroquinoline (1.0 mmol, 163.6 mg)

• Zinc cyanide (Zn(CN)₂, 0.6 mmol, 70.5 mg)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 mmol, 18.3 mg)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 0.04 mmol, 22.2 mg)

• Anhydrous N,N-Dimethylformamide (DMF, 5 mL)

Procedure:

• To a dry Schlenk tube, add 2-chloroquinoline, zinc cyanide, tris(dibenzylideneacetone)dipalladium(0), and 1,1'-bis(diphenylphosphino)ferrocene.

• Evacuate and backfill the tube with argon.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 120 °C with stirring for 12 hours.

• Cool the reaction to room temperature and pour it into an aqueous solution of sodium bicarbonate.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the residue by column chromatography to afford 2-cyanoquinoline.

Visualizations

Catalytic Cycle of Palladium-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Workflow for Palladium-Catalyzed Cross-Coupling

References

• 1. researchgate.net [researchgate.net]
• 2. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Heck Reaction [organic-chemistry.org]

Application Notes and Protocols: Biological Activity Screening of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinoline derivatives represent a significant class of heterocyclic compounds with a broad spectrum of biological activities. While the specific biological profile of 2-Chloro-3-ethyl-7,8-dimethylquinoline is not extensively documented, its structural similarity to other quinolines with known pharmacological effects suggests its potential as a candidate for anticancer and antimicrobial screening. These application notes provide a comprehensive framework for the initial biological evaluation of this compound, including detailed protocols for in vitro anticancer and antimicrobial assays. The methodologies are designed to be robust and reproducible, providing a solid foundation for further investigation into its therapeutic potential.

Postulated Biological Activities

Based on the well-documented activities of structurally related quinoline compounds, it is hypothesized that 2-Chloro-3-ethyl-7,8-dimethylquinoline may exhibit the following biological activities:

• Anticancer Activity: Many quinoline derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines. The proposed mechanism often involves the induction of apoptosis through the modulation of key signaling pathways.

• Antimicrobial Activity: The quinoline scaffold is a common feature in many antibacterial and antifungal agents. It is plausible that this compound will show inhibitory effects against a range of pathogenic microorganisms.

In Vitro Anticancer Activity Screening

Cell Viability Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

2.1.1. Experimental Protocol: MTT Assay

• Cell Culture:

  • Culture human cervical cancer (HeLa) and human breast cancer (MCF-7) cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[1][2][3]

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.[1][2]

  • Passage the cells upon reaching 80-90% confluency.[1][4]

• Cell Seeding:

  • Harvest cells using Trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

  • Seed 5 x 10³ cells per well in a 96-well microtiter plate in a final volume of 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 2-Chloro-3-ethyl-7,8-dimethylquinoline in Dimethyl Sulfoxide (DMSO).

  • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration does not exceed 0.5%.

  • Replace the medium in the wells with 100 µL of the medium containing the respective compound concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for 48 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

2.1.2. Data Presentation: Hypothetical IC50 Values

Cell Line	2-Chloro-3-ethyl-7,8-dimethylquinoline (µM)	Doxorubicin (µM)
HeLa	15.8	0.9
MCF-7	22.5	1.2

Visualization of Experimental Workflow

Figure 1: Workflow for MTT-based cell viability assay.

In Vitro Antimicrobial Activity Screening

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.[5][6]

3.1.1. Experimental Protocol: Broth Microdilution Assay

• Bacterial Strains and Culture Conditions:

  • Use standard strains of Escherichia coli (ATCC 25922) and Staphylococcus aureus (ATCC 29213).

  • Culture E. coli in Luria-Bertani (LB) broth and S. aureus in Tryptic Soy Broth (TSB) at 37°C with aeration.[7][8][9][10]

• Inoculum Preparation:

  • From a fresh overnight culture, prepare a bacterial suspension in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[11]

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation and Plate Setup:

  • Prepare a stock solution of 2-Chloro-3-ethyl-7,8-dimethylquinoline in DMSO.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in the appropriate broth (e.g., from 256 µg/mL to 0.5 µg/mL).

  • Include a positive control (broth with inoculum, no compound), a negative control (broth only), and a standard antibiotic control (e.g., Ciprofloxacin).

• Inoculation and Incubation:

  • Inoculate each well (except the negative control) with the prepared bacterial suspension.

  • Incubate the plate at 37°C for 18-24 hours.[5]

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

3.1.2. Data Presentation: Hypothetical MIC Values

Microorganism	2-Chloro-3-ethyl-7,8-dimethylquinoline (µg/mL)	Ciprofloxacin (µg/mL)
Escherichia coli	64	0.015
Staphylococcus aureus	32	0.25

Visualization of Experimental Workflow

Figure 2: Workflow for MIC determination by broth microdilution.

Postulated Mechanism of Action: Induction of Apoptosis

Many quinoline-based anticancer agents exert their cytotoxic effects by inducing apoptosis. A plausible signaling pathway for 2-Chloro-3-ethyl-7,8-dimethylquinoline is the induction of both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.

Visualization of Hypothetical Apoptosis Signaling Pathway

Figure 3: Hypothetical apoptosis signaling pathway.

Conclusion

The protocols and application notes presented here provide a foundational strategy for the initial biological screening of 2-Chloro-3-ethyl-7,8-dimethylquinoline. The suggested in vitro assays are standard, reliable, and will generate crucial preliminary data on the potential anticancer and antimicrobial efficacy of the compound. Positive results from these screening assays would warrant further, more detailed investigations into its mechanism of action, selectivity, and potential for in vivo studies.

References

• 1. mcf7.com [mcf7.com]
• 2. hela-transfection.com [hela-transfection.com]
• 3. static.igem.org [static.igem.org]
• 4. genome.ucsc.edu [genome.ucsc.edu]
• 5. Broth microdilution - Wikipedia [en.wikipedia.org]
• 6. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 7. Growth and Laboratory Maintenance of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How to Grow Escherichia coli [mantacc.com]
• 9. Growth and Maintenance of Escherichia coli Laboratory Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Disk Diffusion | MI [microbiology.mlsascp.com]

Application Notes and Protocols: Development of Novel Antibacterial Agents from Quinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antibiotic-resistant bacteria poses a significant threat to global health. The quinoline scaffold has long been a cornerstone in the development of antibacterial agents, with fluoroquinolones being a prominent class of synthetic antibiotics. These compounds traditionally exert their bactericidal effects by targeting essential bacterial enzymes, DNA gyrase and topoisomerase IV, which are responsible for managing DNA topology during replication and transcription.[1] However, the emergence of resistance to existing quinolones necessitates the development of novel derivatives with improved efficacy, expanded spectrum of activity, and the ability to overcome current resistance mechanisms. This document provides a comprehensive overview of the development of new antibacterial agents based on the quinoline core, including synthetic strategies, key experimental protocols for their evaluation, and data on their biological activity.

Data Presentation: Antibacterial Activity and Cytotoxicity of Novel Quinoline Derivatives

The following tables summarize the in vitro activity of recently developed quinoline derivatives against a panel of clinically relevant bacterial strains and human cell lines.

Table 1: Minimum Inhibitory Concentrations (MIC) of Novel Quinoline Derivatives against Various Bacterial Strains

Compound ID	Derivative Class	Staphylococcus aureus (MRSA)	Staphylococcus epidermidis (MRSE)	Enterococcus faecalis (VRE)	Escherichia coli	Pseudomonas aeruginosa	Reference
8a	1-Trifluoromethyl-4-quinolone	Comparable to Norfloxacin	-	-	Comparable to Norfloxacin	Less active than Norfloxacin	[2][3][4]
8b	1-Trifluoromethyl-4-quinolone	-	-	-	-	-	[2][3][4]
Compound 2	Quinoline Derivative	-	-	-	3.12 - 50 µg/mL	3.12 - 50 µg/mL	[5]
Compound 6	Quinoline Derivative	1.5 µg/mL	6.0 µg/mL	3.0 µg/mL	-	-	[6]
Compound 7	Quinoline Derivative	1.5 µg/mL	3.0 µg/mL	1.5 µg/mL	-	-	[6]
Compound 5d	Quinolone-coupled Hybrid	0.125 - 8 µg/mL	-	-	0.125 - 8 µg/mL	0.125 - 8 µg/mL	[7]
Hybrid 7b	Quinoline-based Hydroxyimidazolium	2 µg/mL	-	-	≥50 µg/mL	-	[8]
Hybrid 7h	Quinoline-based Hydroxyimidazolium	20 µg/mL	-	-	≥50 µg/mL	-	[8]
Compound 6c	Quinoline-2-one Derivative	0.75 µg/mL	2.50 µg/mL	0.75 µg/mL	-	-	[8]
Compound 6l	Quinoline-2-one Derivative	Moderate Activity	Moderate Activity	Moderate Activity	-	-	[8]
Compound 6o	Quinoline-2-one Derivative	Moderate Activity	Moderate Activity	Moderate Activity	-	-	[8]
Compound C	Quinolone Derivative	-	-	-	30-33 mm inhibition zone	-	[9]
Compound B	Quinolone Derivative	42-47 mm inhibition zone	-	-	-	-	[9]

Note: Some data is presented as inhibition zones (mm) as reported in the source.

Table 2: Cytotoxicity (IC50) of Novel Quinoline Derivatives against Human Cancer Cell Lines

Compound ID	Derivative Class	HepG2 (Liver)	HCT-116 (Colon)	MCF-7 (Breast)	A549 (Lung)	Reference
BAPPN	Indolo[2,3-b]quinoline	3.3 µg/mL	23 µg/mL	3.1 µg/mL	9.96 µg/mL	[3][10]
Compound 9a	Quinoline-8-sulfonamide	-	-	-	223.1 µg/mL	[11]
Compound 4c	Pyridinethione-Chalcone Hybrid	-	14.10 µM	14.50 µM	12.20 µM	[4]

Experimental Protocols

Synthesis of Quinolone Derivatives via Gould-Jacobs Reaction

This protocol describes a general procedure for the synthesis of the 4-hydroxyquinoline core structure, a common precursor for many quinolone antibiotics, using the Gould-Jacobs reaction.

Materials:

• Aniline derivative

• Diethyl ethoxymethylenemalonate (DEEMM)

• High-boiling point solvent (e.g., Dowtherm A, diphenyl ether)

• Sodium hydroxide (NaOH) solution

• Hydrochloric acid (HCl)

• Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Filtration apparatus

• Standard laboratory glassware

Procedure:

• Condensation: In a round-bottom flask, dissolve the aniline derivative (1 equivalent) in a minimal amount of ethanol. Add diethyl ethoxymethylenemalonate (1.1 equivalents) to the solution.

• Heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Remove the ethanol under reduced pressure to obtain the intermediate, an anilidomethylenemalonate.

• Cyclization: Add a high-boiling point solvent (e.g., Dowtherm A) to the intermediate in a clean, dry round-bottom flask.

• Heat the mixture to a high temperature (typically 240-260 °C) for 15-30 minutes. This step should be performed in a fume hood with appropriate safety precautions.

• Cool the reaction mixture to room temperature. The cyclized product, a 4-hydroxy-3-carboalkoxyquinoline, will often precipitate.

• Collect the precipitate by filtration and wash with a suitable solvent (e.g., hexane, ether) to remove the high-boiling point solvent.

• Saponification: Suspend the crude product in an aqueous solution of sodium hydroxide (e.g., 10% NaOH).

• Heat the mixture to reflux until the ester is completely hydrolyzed (monitor by TLC).

• Acidification and Decarboxylation: Cool the reaction mixture and acidify with concentrated HCl until the pH is acidic. The corresponding carboxylic acid will precipitate.

• Collect the carboxylic acid by filtration and wash with water.

• To decarboxylate, heat the carboxylic acid above its melting point until gas evolution ceases.

• The resulting solid is the 4-hydroxyquinoline derivative, which can be further purified by recrystallization.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC values.

Materials:

• 96-well microtiter plates

• Bacterial strains

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Test compounds (quinoline derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., ciprofloxacin)

• Negative control (broth only)

• Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10^8 CFU/mL)

• Incubator (37°C)

• Multichannel pipette

Procedure:

• Prepare a serial two-fold dilution of the test compounds and the positive control antibiotic in MHB in the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Prepare a bacterial inoculum by suspending a few colonies from a fresh agar plate in sterile saline to match the turbidity of a 0.5 McFarland standard.

• Dilute the standardized bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculate each well (except the negative control) with 100 µL of the diluted bacterial suspension. The final volume in each well will be 200 µL.

• Include a positive control (bacteria in broth without any antimicrobial agent) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, visually inspect the plates for bacterial growth (turbidity). The MIC is the lowest concentration of the compound at which no visible growth is observed.

DNA Gyrase and Topoisomerase IV Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of bacterial DNA gyrase and topoisomerase IV.

Materials:

• Purified bacterial DNA gyrase and topoisomerase IV enzymes

• Supercoiled plasmid DNA (for gyrase assay) or catenated kinetoplast DNA (kDNA) (for topoisomerase IV assay)

• ATP

• Assay buffer (containing Tris-HCl, KCl, MgCl2, DTT, and bovine serum albumin)

• Test compounds at various concentrations

• Positive control inhibitor (e.g., ciprofloxacin, novobiocin)

• Agarose gel electrophoresis system

• DNA staining agent (e.g., ethidium bromide)

• Gel documentation system

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing the assay buffer, ATP, and the DNA substrate (supercoiled plasmid for gyrase or kDNA for topoisomerase IV).

• Add the test compound at various concentrations to the reaction tubes. Include a positive control (known inhibitor) and a negative control (no inhibitor).

• Initiate the reaction by adding the purified enzyme (DNA gyrase or topoisomerase IV).

• Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding a stop buffer containing a chelating agent (e.g., EDTA) and a loading dye.

• Agarose Gel Electrophoresis: Load the reaction products onto an agarose gel.

• Run the gel at a constant voltage until the dye front has migrated an appropriate distance.

• Visualization: Stain the gel with a DNA staining agent and visualize the DNA bands under UV light using a gel documentation system.

• Analysis: Inhibition of DNA gyrase is observed as a decrease in the amount of supercoiled DNA and an increase in relaxed DNA. Inhibition of topoisomerase IV is observed as a decrease in the amount of decatenated DNA monomers and an increase in catenated kDNA. The concentration of the compound that inhibits 50% of the enzyme activity (IC50) can be determined.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compounds at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Plate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Remove the medium and add fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubate the plate for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a plate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. The concentration of the compound that reduces cell viability by 50% (IC50) can be determined.

Time-Kill Kinetics Assay

This assay determines the rate at which an antibacterial agent kills a bacterial population over time.[2][5][6]

Materials:

• Bacterial strain

• MHB or other appropriate broth

• Test compound at various concentrations (e.g., 1x, 2x, 4x MIC)

• Growth control (no compound)

• Sterile saline or PBS

• Agar plates for colony counting

• Incubator and shaker

Procedure:

• Prepare a bacterial inoculum in the mid-logarithmic growth phase.

• Add the test compound at the desired concentrations to flasks containing the bacterial culture at a starting density of approximately 5 x 10^5 CFU/mL.

• Incubate the flasks with shaking at 37°C.

• At various time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

• Perform serial dilutions of the aliquots in sterile saline or PBS.

• Plate the dilutions onto agar plates and incubate at 37°C for 18-24 hours.

• Count the number of colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.

• Plot the log10 CFU/mL versus time to generate the time-kill curve. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL compared to the initial inoculum.[5]

Anti-Biofilm Assay (Crystal Violet Method)

This assay quantifies the ability of a compound to inhibit biofilm formation.[3][4][10][11]

Materials:

• Bacterial strain known to form biofilms

• Tryptic Soy Broth (TSB) or other suitable medium

• 96-well flat-bottom microtiter plates

• Test compound at various concentrations

• Crystal violet solution (0.1%)

• Ethanol (95%) or acetic acid (33%)

• Plate reader (absorbance at 595 nm)

Procedure:

• Add the bacterial suspension and the test compound at various concentrations to the wells of a 96-well plate.

• Incubate the plate under static conditions for 24-48 hours to allow for biofilm formation.

• Washing: Gently remove the planktonic cells by washing the wells with sterile water or PBS.

• Staining: Add crystal violet solution to each well and incubate at room temperature for 15-30 minutes.

• Washing: Remove the crystal violet solution and wash the wells again to remove excess stain.

• Solubilization: Add ethanol or acetic acid to each well to solubilize the crystal violet that has stained the biofilm.

• Absorbance Reading: Measure the absorbance of the solubilized crystal violet at 595 nm.

• Analysis: A reduction in absorbance compared to the untreated control indicates inhibition of biofilm formation.

Determination of Frequency of Resistance

This assay determines the rate at which spontaneous mutations conferring resistance to an antibacterial agent arise in a bacterial population.

Materials:

• Bacterial strain

• Agar plates with and without the test compound at a selective concentration (e.g., 4x or 8x MIC)

• Broth medium

• Incubator

Procedure:

• Grow a large population of the bacterial strain in broth medium to a high density (e.g., 10^9 - 10^10 CFU/mL).

• Determine the total number of viable cells in the culture by plating serial dilutions on non-selective agar plates.

• Plate a large volume of the undiluted culture onto agar plates containing the test compound at a selective concentration.

• Incubate all plates until colonies are visible.

• Count the number of colonies on the selective and non-selective plates.

• Calculation: The frequency of resistance is calculated by dividing the number of resistant colonies (from the selective plates) by the total number of viable cells (from the non-selective plates).

Visualizations

Mechanism of Action of Quinolone Antibacterial Agents

Caption: Mechanism of action of quinoline antibacterial agents.

Experimental Workflow for Novel Antibacterial Agent Development

Caption: Experimental workflow for antibacterial agent development.

Mechanisms of Bacterial Resistance to Quinolones

Caption: Mechanisms of bacterial resistance to quinolones.

Conclusion and Future Outlook

The development of novel quinoline-based antibacterial agents remains a critical area of research in the fight against antimicrobial resistance. The protocols and data presented in this document provide a framework for the synthesis, evaluation, and characterization of new quinoline derivatives. Future efforts should focus on designing compounds that can evade existing resistance mechanisms, possess activity against a broader spectrum of pathogens, and exhibit favorable safety profiles. The integration of computational methods, such as molecular docking and in silico ADMET prediction, can further accelerate the discovery and optimization of the next generation of quinoline antibiotics.

References

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecul ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04371E [pubs.rsc.org]
• 4. preprints.org [preprints.org]
• 5. ablelab.eu [ablelab.eu]
• 6. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. Design, Synthesis and Biological Evaluation of Quinoline-8-Sulfonamides as Inhibitors of the Tumor Cell-Specific M2 Isoform of Pyruvate Kinase: Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Chloro-3-ethyl-7,8-dimethylquinoline as an Intermediate for Anticancer Drugs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-chloro-3-ethyl-7,8-dimethylquinoline as a key intermediate in the synthesis of potential anticancer agents. This document outlines a proposed synthetic pathway for the intermediate, highlights its potential in developing novel therapeutics by drawing parallels with structurally similar bioactive quinolines, and details relevant experimental protocols and biological data.

Introduction

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core structure of numerous compounds with a broad spectrum of biological activities, including potent anticancer properties. Quinoline derivatives have been shown to exert their anticancer effects through various mechanisms, such as the inhibition of protein kinases, disruption of tubulin polymerization, and interference with DNA replication and repair enzymes. The specific substitution pattern on the quinoline ring plays a crucial role in determining the compound's biological activity and target selectivity.

2-Chloro-3-ethyl-7,8-dimethylquinoline is a promising, yet underexplored, intermediate for the synthesis of novel anticancer drug candidates. The presence of a reactive chlorine atom at the 2-position allows for facile nucleophilic substitution, enabling the introduction of various pharmacophores. The ethyl group at the 3-position and the dimethyl substitution at the 7- and 8-positions can influence the compound's lipophilicity, steric profile, and interaction with biological targets. This document serves as a guide for researchers interested in leveraging this intermediate for the discovery and development of next-generation anticancer therapies.

Synthetic Protocols

Protocol 1: Synthesis of 2-Chloro-3-formyl-7,8-dimethylquinoline (Precursor)

This protocol is adapted from the well-established Vilsmeier-Haack reaction for the synthesis of 2-chloro-3-formylquinolines from N-arylacetamides.

Materials:

• N-(2,3-dimethylphenyl)acetamide

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Ice

• Petroleum ether

• Ethyl acetate

Procedure:

• Prepare the Vilsmeier-Haack reagent by slowly adding phosphorus oxychloride (7.0 eq) to ice-cold N,N-dimethylformamide (3.0 eq) with continuous stirring.

• To this freshly prepared reagent, add N-(2,3-dimethylphenyl)acetamide (1.0 eq).

• Heat the reaction mixture at 80-90°C for 12-16 hours.

• After the reaction is complete (monitored by TLC), carefully pour the mixture onto crushed ice.

• A solid precipitate of 2-chloro-3-formyl-7,8-dimethylquinoline will form.

• Collect the product by filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization from a mixture of petroleum ether and ethyl acetate.

Protocol 2: Proposed Conversion of 3-Formyl to 3-Ethyl Group

The conversion of the 3-formyl group to a 3-ethyl group can be achieved through a two-step process involving a Wittig reaction followed by catalytic hydrogenation.

Step 1: Wittig Reaction to form 2-Chloro-3-vinyl-7,8-dimethylquinoline

Materials:

• 2-Chloro-3-formyl-7,8-dimethylquinoline

• Methyltriphenylphosphonium bromide

• Strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Suspend methyltriphenylphosphonium bromide in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Add a strong base (e.g., n-butyllithium) dropwise at 0°C to generate the ylide.

• Stir the resulting mixture at room temperature for 1-2 hours.

• Cool the reaction mixture to 0°C and add a solution of 2-chloro-3-formyl-7,8-dimethylquinoline in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Step 2: Catalytic Hydrogenation to form 2-Chloro-3-ethyl-7,8-dimethylquinoline

Materials:

• 2-Chloro-3-vinyl-7,8-dimethylquinoline

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas

Procedure:

• Dissolve 2-chloro-3-vinyl-7,8-dimethylquinoline in methanol or ethanol in a hydrogenation flask.

• Add a catalytic amount of 10% Pd/C.

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (using a balloon or a hydrogenation apparatus).

• Stir the mixture vigorously at room temperature until the reaction is complete (monitored by TLC or GC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, 2-chloro-3-ethyl-7,8-dimethylquinoline.

Potential Anticancer Applications and Target Pathways

While specific anticancer data for derivatives of 2-chloro-3-ethyl-7,8-dimethylquinoline are not yet reported, the broader class of 2-chloro-3-substituted quinolines has demonstrated significant potential as anticancer agents.[1][2] The 2-chloro position serves as a versatile handle for introducing various side chains to modulate the biological activity. The anticancer activity of quinoline derivatives is often attributed to their ability to interact with key cellular targets involved in cancer cell proliferation, survival, and metastasis.

Potential Molecular Targets:

• Tubulin Polymerization: Many quinoline derivatives have been identified as potent inhibitors of tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[3][4][5][6][7] The substitution pattern on the quinoline ring is critical for this activity.

• Receptor Tyrosine Kinases (RTKs): The vascular endothelial growth factor receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a process crucial for tumor growth and metastasis. Several quinoline-based compounds have been developed as potent VEGFR-2 inhibitors.[8][9][10][11][12]

• PI3K/Akt/mTOR Pathway: This signaling cascade is frequently dysregulated in various cancers and plays a central role in cell growth, proliferation, and survival. Quinoline derivatives have emerged as promising inhibitors of key kinases within this pathway, such as PI3K and mTOR.[13][14][15][16][17]

Quantitative Data from Structurally Related Compounds

To provide a reference for the potential efficacy of anticancer agents derived from 2-chloro-3-ethyl-7,8-dimethylquinoline, the following tables summarize the in vitro cytotoxic activity of structurally related 2-chloro-3-substituted quinoline derivatives against various cancer cell lines.

Table 1: In Vitro Cytotoxicity of 2-Chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline Derivatives [18]

Compound	Substitution (Quinoline)	Substitution (Benzimidazole)	HepG2 (IC₅₀, µM)	SK-OV-3 (IC₅₀, µM)	NCI-H460 (IC₅₀, µM)	BEL-7404 (IC₅₀, µM)	HL-7702 (IC₅₀, µM)
3a₁	6-H	5,6-dimethyl	5.31 ± 0.42	8.12 ± 0.65	7.23 ± 0.58	6.45 ± 0.51	> 50
3a₂	6-H	5-chloro	6.84 ± 0.55	9.31 ± 0.74	8.54 ± 0.68	7.92 ± 0.63	> 50
3a₃	6-H	5-bromo	7.12 ± 0.57	10.23 ± 0.82	9.11 ± 0.73	8.34 ± 0.67	> 50
3b₁	6-OCH₃	5,6-dimethyl	8.23 ± 0.66	11.54 ± 0.92	10.32 ± 0.83	9.87 ± 0.79	> 50
5-FU	-	-	25.34 ± 2.03	30.12 ± 2.41	28.45 ± 2.28	26.78 ± 2.14	15.67 ± 1.25
Cisplatin	-	-	12.45 ± 0.99	15.67 ± 1.25	14.32 ± 1.15	13.89 ± 1.11	8.92 ± 0.71

Table 2: In Vitro Cytotoxicity of 2-Chloro-3-substituted Quinoline Derivatives [19]

Compound	Substitution at C3	A549 (IC₅₀, µM)	MCF7 (IC₅₀, µM)
4a	2-amino-4-(4-chlorophenyl)-4H-chromene-3-carbonitrile	15.2 ± 1.2	18.4 ± 1.5
4b	2-amino-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile	14.8 ± 1.1	17.9 ± 1.4
5i	2-amino-4-(4-chlorophenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile	13.5 ± 1.0	16.2 ± 1.3
5k	2-amino-4-(4-methoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile	12.03 ± 1.51	20.09 ± 2.16
5-Fluorouracil	-	40.74 ± 2.46	63.81 ± 2.69

Visualizations

Synthetic Workflow

Caption: Proposed synthetic pathway for anticancer drug candidates from 2-chloro-3-ethyl-7,8-dimethylquinoline.

Key Signaling Pathways Targeted by Quinoline Derivatives

Caption: Major signaling pathways targeted by quinoline-based anticancer agents.

Conclusion

2-Chloro-3-ethyl-7,8-dimethylquinoline represents a valuable and versatile intermediate for the development of novel anticancer therapeutics. The synthetic protocols outlined provide a feasible route to access this key building block. By leveraging the reactivity of the 2-chloro substituent, a diverse library of derivatives can be generated for screening against various cancer cell lines and molecular targets. The data from structurally related compounds suggest that derivatives of this intermediate have the potential to exhibit potent anticancer activity through mechanisms such as tubulin polymerization inhibition, and modulation of the PI3K/Akt/mTOR and VEGFR-2 signaling pathways. Further investigation into the synthesis and biological evaluation of derivatives of 2-chloro-3-ethyl-7,8-dimethylquinoline is warranted to unlock their full therapeutic potential in the fight against cancer.

References

• 1. Anti-Cancer Agents in Medicinal Chemistry [rjsocmed.com]
• 2. Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of Biarylaminoquinazolines as Novel Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Anti-Cancer Agents in Medicinal Chemistry [journals.eco-vector.com]
• 10. New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Quinoline Based Second-generation mTOR Inhibitor that Induces Apoptosis and Disrupts PI3K-Akt-mTOR Signaling in Human Leukemia HL-60 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Anti-Cancer Agents in Medicinal Chemistry [kld-journal.fedlab.ru]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Design, synthesis and pharmacological evaluation of novel 2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives as antitumor agents: in vitro and in vivo antitumor activity, cell cycle arrest and apoptotic response - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Application of 2-Chloro-3-ethyl-7,8-dimethylquinoline in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The following document provides detailed application notes and experimental protocols for the potential use of 2-Chloro-3-ethyl-7,8-dimethylquinoline in materials science. It is important to note that this compound is not extensively studied, and the information presented herein is based on the known properties of related quinoline derivatives and provides a foundational guide for its synthesis, characterization, and evaluation in electronic and optoelectronic applications.

Compound Overview and Potential Applications

Compound Name: 2-Chloro-3-ethyl-7,8-dimethylquinoline CAS Number: 917746-29-3 Molecular Formula: C₁₃H₁₄ClN Molecular Weight: 219.71 g/mol

Rationale for Application in Materials Science: Quinoline derivatives are a class of nitrogen-containing heterocyclic aromatic compounds that have garnered significant interest in materials science due to their excellent electronic and photophysical properties. They are known for their high thermal and chemical stability, making them suitable for use in various electronic devices. The 2-chloro-substituted quinoline core, in particular, can be a versatile building block for creating novel functional materials. The ethyl and dimethyl substitutions on the quinoline ring can enhance solubility and influence the solid-state packing of the molecules, which are crucial parameters for device fabrication.

Potential Applications:

• Organic Light-Emitting Diodes (OLEDs): The electron-deficient nature of the quinoline ring suggests that 2-Chloro-3-ethyl-7,8-dimethylquinoline could function as an effective electron-transporting material (ETM) or a host for emissive dopants in the emissive layer (EML) of an OLED.

• Organic Photovoltaics (OPVs): As an electron-accepting material, it could potentially be used in the acceptor phase of bulk heterojunction solar cells.

• Organic Field-Effect Transistors (OFETs): The planar aromatic structure could facilitate π-π stacking, which is beneficial for charge transport in the active layer of OFETs.

• Chemical Sensors: The quinoline nitrogen can act as a binding site for certain analytes, and modifications to the quinoline structure can lead to changes in its photophysical properties upon binding, forming the basis for a chemosensor.

Proposed Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

A plausible synthetic route to the target compound can be envisioned starting from the commercially available N-(2,3-dimethylphenyl)acetamide. The synthesis involves a Vilsmeier-Haack reaction to form the key intermediate, 2-chloro-7,8-dimethylquinoline-3-carbaldehyde, followed by a Wittig reaction and subsequent hydrogenation.

Experimental Protocol for Synthesis

Part A: Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

• Vilsmeier-Haack Reagent Preparation: In a three-necked flask under an inert atmosphere (N₂ or Ar), cool N,N-dimethylformamide (DMF, 3 equivalents) to 0 °C. Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise while maintaining the temperature below 5 °C. Stir the mixture for 30 minutes at this temperature to form the Vilsmeier reagent.

• Reaction with Acetanilide Derivative: Dissolve N-(2,3-dimethylphenyl)acetamide (1 equivalent) in DMF and add it dropwise to the prepared Vilsmeier reagent.

• Cyclization: Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, pour the reaction mixture onto crushed ice with vigorous stirring. A precipitate of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde will form.

• Purification: Filter the solid, wash with cold water, and dry under vacuum. The crude product can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Part B: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Wittig Reaction:

  • Prepare the Wittig reagent by reacting methyltriphenylphosphonium bromide with a strong base like n-butyllithium in dry THF at 0 °C.

  • Dissolve the 2-chloro-7,8-dimethylquinoline-3-carbaldehyde (1 equivalent) in dry THF and add it dropwise to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-chloro-3-vinyl-7,8-dimethylquinoline.

• Hydrogenation:

  • Dissolve the vinyl derivative in ethanol or ethyl acetate in a hydrogenation vessel.

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Pressurize the vessel with hydrogen gas (typically 1-3 atm) and stir the mixture at room temperature until the starting material is consumed (monitored by TLC or GC-MS).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain the crude 2-Chloro-3-ethyl-7,8-dimethylquinoline.

• Final Purification: Purify the final product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Characterization: The structure and purity of the synthesized compound should be confirmed by:

• NMR Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry: To determine the molecular weight.

• FT-IR Spectroscopy: To identify functional groups.

• Elemental Analysis: To confirm the elemental composition.

Application in Organic Light-Emitting Diodes (OLEDs)

Based on the properties of similar quinoline derivatives, 2-Chloro-3-ethyl-7,8-dimethylquinoline is a promising candidate for use in OLEDs.

Hypothetical OLED Device Architecture and Fabrication Protocol

Device Structure: ITO / HTL / EML / ETL / EIL / Cathode

• ITO: Indium Tin Oxide (Anode)

• HTL: Hole Transport Layer (e.g., NPB - N,N'-Di(naphthalen-1-yl)-N,N'-diphenyl-benzidine)

• EML: Emissive Layer (e.g., a host material doped with a phosphorescent or fluorescent emitter)

• ETL: Electron Transport Layer (Potentially 2-Chloro-3-ethyl-7,8-dimethylquinoline)

• EIL: Electron Injection Layer (e.g., LiF)

• Cathode: (e.g., Al)

Experimental Protocol for OLED Fabrication:

• Substrate Cleaning: Clean the patterned ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates in an oven and then treat with UV-ozone for 10 minutes to improve the work function of the ITO.

• Organic Layer Deposition: Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr).

  • Deposit a 40 nm thick layer of NPB as the HTL.

  • Co-deposit the EML. For a phosphorescent green OLED, this could be a 30 nm thick layer of a host material like CBP (4,4'-N,N'-dicarbazole-biphenyl) doped with 6-8 wt% of a green phosphorescent emitter like Ir(ppy)₃ (fac-tris(2-phenylpyridine)iridium(III)).

  • Deposit a 20 nm thick layer of 2-Chloro-3-ethyl-7,8-dimethylquinoline as the ETL.

• Cathode Deposition: Deposit a 1 nm thick layer of LiF as the EIL, followed by a 100 nm thick layer of Al as the cathode without breaking the vacuum.

• Encapsulation: Encapsulate the fabricated devices in a glovebox under a nitrogen atmosphere using a UV-curable epoxy and a glass lid to protect the device from oxygen and moisture.

Device Characterization:

• Current-Voltage-Luminance (I-V-L) Characteristics: Measure using a source meter and a photometer.

• Electroluminescence (EL) Spectrum: Measure using a spectroradiometer.

• Efficiency Metrics: Calculate the current efficiency (cd/A), power efficiency (lm/W), and external quantum efficiency (EQE, %).

Quantitative Data Summary

Since no experimental data is available for the target compound, the following table provides a template for summarizing key material properties and device performance metrics that should be measured.

Property	Expected/Target Value	Measurement Technique
Highest Occupied Molecular Orbital (HOMO)	-5.5 to -6.0 eV	Cyclic Voltammetry (CV) / UPS
Lowest Unoccupied Molecular Orbital (LUMO)	-2.5 to -3.0 eV	Cyclic Voltammetry (CV) / IPES
Energy Gap (E_g)	~3.0 eV	UV-Vis Absorption / CV
Electron Mobility	> 10⁻⁵ cm²/Vs	Time-of-Flight (TOF) / SCLC
Glass Transition Temperature (T_g)	> 100 °C	Differential Scanning Calorimetry (DSC)
Decomposition Temperature (T_d)	> 300 °C	Thermogravimetric Analysis (TGA)

Hypothetical OLED Performance Metric	Target Value
Turn-on Voltage (V_on)	< 4.0 V
Maximum Luminance (L_max)	> 10,000 cd/m²
Maximum Current Efficiency (η_c)	> 30 cd/A
Maximum Power Efficiency (η_p)	> 20 lm/W
Maximum External Quantum Efficiency (EQE)	> 10%

Visualizations

Synthetic Workflow

Caption: Proposed synthetic pathway for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Hypothetical OLED Device Structure

Caption: Layered structure of a hypothetical OLED using the target compound.

Protocol for Nucleophilic Aromatic Substitution on 2-Chloroquinolines: An Application Note for Researchers

Introduction

Nucleophilic aromatic substitution (SNAr) on the 2-chloroquinoline scaffold is a cornerstone reaction in synthetic organic chemistry, providing a versatile platform for the synthesis of a wide array of functionalized quinoline derivatives. These products are of significant interest to the pharmaceutical and materials science industries due to their prevalence in bioactive molecules and functional materials. The electron-deficient nature of the quinoline ring system, particularly at the C2 position, facilitates the displacement of the chloro substituent by a variety of nucleophiles. This application note provides a detailed protocol for performing SNAr reactions on 2-chloroquinolines with nitrogen, oxygen, and sulfur-based nucleophiles, complete with tabulated data, experimental procedures, and visual diagrams to guide researchers.

Reaction Principle

The SNAr reaction on 2-chloroquinoline proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient C2 carbon of the quinoline ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex. In the subsequent step, the chloride leaving group is eliminated, and the aromaticity of the quinoline ring is restored, yielding the 2-substituted product. The reactivity of 2-chloroquinoline in SNAr reactions is notably higher than that of its isomer, 4-chloroquinoline, when reacting with nucleophiles such as methoxide ions[1].

Data Presentation: Reaction Conditions and Yields

The following tables summarize representative conditions and reported yields for the nucleophilic aromatic substitution on 2-chloroquinolines with various nucleophiles.

Nitrogen Nucleophiles

Nucleophile	Reagents and Conditions	Product	Yield (%)	Reference
1,2,4-Triazole	2-Chloroquinoline, 1,2,4-triazole, (Method A: neutral)	2-(1H-1,2,4-triazol-1-yl)quinoline	Varies	[1]
1,2,4-Triazole	2-Chloroquinoline, 1,2,4-triazole, HCl (Method B: acidic)	2-(1H-1,2,4-triazol-1-yl)quinoline	Varies	[1]
Sodium salt of 1,2,4-triazole	2-Chloroquinoline, Sodium salt of 1,2,4-triazole (Method C: basic)	2-(1H-1,2,4-triazol-1-yl)quinoline	Varies	[1]
Thiomorpholine	2-Chloroquinoline-3-carbaldehyde, thiomorpholine, K₂CO₃, ethanol, heat	2-Thiomorpholino-quinoline-3-carbaldehyde	Not Specified	[2]

Oxygen Nucleophiles

Nucleophile	Reagents and Conditions	Product	Yield (%)	Reference
Methoxide Ion	2-Chloroquinoline, Sodium methoxide	2-Methoxyquinoline	Higher than 4-chloroquinoline	[1]

Note: Specific yield data for the reaction with methoxide was not provided in the reference, only a comparative reactivity.

Sulfur Nucleophiles

Nucleophile	Reagents and Conditions	Product	Yield (%)	Reference
Sodium Hydrogen Sulfide	2β-chlorosalvinorin B derivative, NaSH, methanol, DMF	2α-thiol derivative	Not Specified
Potassium Thioacetate	2β-chlorosalvinorin B derivative, Potassium thioacetate, acetone	2α-thioacetate derivative	Not Specified

Note: The examples with sulfur nucleophiles were performed on a more complex derivative of a quinoline-like structure and serve as an indication of reactivity.

Experimental Protocols

General Procedure for Nucleophilic Aromatic Substitution with an Amine Nucleophile

This protocol is a generalized procedure based on common practices for SNAr reactions.

Materials:

• 2-Chloroquinoline

• Amine nucleophile (e.g., morpholine, piperidine)

• Base (e.g., K₂CO₃, Na₂CO₃, or a non-nucleophilic organic base like triethylamine)

• Anhydrous solvent (e.g., DMF, DMSO, acetonitrile, or a high-boiling point alcohol like n-butanol)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) apparatus

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloroquinoline (1.0 eq.).

• Addition of Reagents: Add the amine nucleophile (1.1 - 1.5 eq.) and the base (1.5 - 2.0 eq.).

• Solvent Addition: Add the anhydrous solvent to the flask to achieve a suitable concentration (typically 0.1 - 0.5 M).

• Reaction: Heat the reaction mixture to a temperature appropriate for the chosen solvent and nucleophile (ranging from room temperature to reflux, e.g., 80-120 °C) with vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If a solid precipitate (inorganic salts) is present, it can be removed by filtration.

  • Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter off the drying agent and concentrate the solvent in vacuo.

• Purification: Purify the crude product by a suitable method, such as column chromatography on silica gel or recrystallization, to obtain the pure 2-aminoquinoline derivative.

Mandatory Visualizations

Reaction Mechanism

The following diagram illustrates the general SNAr mechanism on 2-chloroquinoline.

Caption: General SNAr mechanism on 2-chloroquinoline.

Experimental Workflow

The following diagram outlines the typical experimental workflow for the synthesis and purification of 2-substituted quinolines via SNAr.

Caption: Experimental workflow for SNAr on 2-chloroquinoline.

Conclusion

The nucleophilic aromatic substitution on 2-chloroquinolines is a robust and efficient method for the synthesis of diverse 2-substituted quinoline derivatives. The provided protocols and data serve as a valuable resource for researchers in drug development and materials science, enabling the facile generation of novel molecular entities. Careful selection of the nucleophile, base, and solvent system is crucial for optimizing reaction conditions and achieving high yields of the desired products.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - RSC Advances (RSC Publishing) DOI:10.1039/C7RA11537G [pubs.rsc.org]

Application Notes and Protocols for the Derivatization of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline and its derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide array of biological activities. These activities include anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2] The 2-chloroquinoline scaffold, in particular, serves as a versatile synthetic intermediate for the generation of diverse quinoline-based molecules. The chlorine atom at the C-2 position is susceptible to nucleophilic substitution, allowing for the introduction of various functional groups and the exploration of structure-activity relationships.

This document provides detailed protocols for the derivatization of 2-Chloro-3-ethyl-7,8-dimethylquinoline and subsequent evaluation of the synthesized compounds in common biological assays. The protocols are intended to serve as a guide for researchers in the fields of medicinal chemistry and drug discovery.

Derivatization of 2-Chloro-3-ethyl-7,8-dimethylquinoline

The derivatization of 2-Chloro-3-ethyl-7,8-dimethylquinoline is primarily achieved through nucleophilic aromatic substitution at the C-2 position. This allows for the introduction of a variety of substituents, including amino, alkoxy, and thio groups, leading to the generation of a library of novel compounds for biological screening.

General Protocol for Nucleophilic Substitution

A general procedure for the reaction of 2-Chloro-3-ethyl-7,8-dimethylquinoline with various nucleophiles is outlined below. This protocol can be adapted for different amines, alcohols, and thiols.

Materials:

• 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Nucleophile (e.g., a primary or secondary amine, an alcohol, or a thiol)

• Solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or ethanol)

• Base (e.g., Potassium carbonate (K₂CO₃), Sodium hydride (NaH), or Triethylamine (Et₃N))

• Reaction vessel

• Heating and stirring apparatus

• Standard workup and purification equipment (e.g., rotary evaporator, separation funnel, chromatography column)

Procedure:

• To a solution of 2-Chloro-3-ethyl-7,8-dimethylquinoline (1.0 eq) in an appropriate solvent, add the desired nucleophile (1.2-1.5 eq) and a suitable base (1.5-2.0 eq).

• Heat the reaction mixture at a specified temperature (typically ranging from 80 °C to 150 °C) with stirring for a period of 2 to 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If using a high-boiling solvent like DMF or DMSO, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired derivative.

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Figure 1: Derivatization Workflow

Biological Assays

The synthesized derivatives can be screened for a variety of biological activities. Below are detailed protocols for two common assays: the MTT assay for assessing anticancer activity and the broth microdilution method for determining antibacterial activity.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Human cancer cell line (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multi-well plate reader

Protocol:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compounds in the cell culture medium.

• After 24 hours, remove the medium and add 100 µL of the medium containing different concentrations of the test compounds to the wells. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plate for another 48-72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Remove the medium containing MTT and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a multi-well plate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Figure 2: MTT Assay Workflow

Antibacterial Activity: Broth Microdilution Assay

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of a substance that prevents visible growth of a bacterium.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Bacterial growth medium (e.g., Mueller-Hinton Broth (MHB))

• 96-well microtiter plates

• Test compounds dissolved in DMSO

• Bacterial inoculum standardized to 0.5 McFarland

• Plate shaker/incubator

• Multi-well plate reader (optional, for OD measurement)

Protocol:

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well plate, add 100 µL of MHB to each well.

• Add 100 µL of the test compound stock solution to the first well of a row and perform serial two-fold dilutions by transferring 100 µL from one well to the next.

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculate each well with 10 µL of the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plate at 37 °C for 18-24 hours.

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

• Optionally, the optical density (OD) at 600 nm can be measured to quantify bacterial growth.

Figure 3: MIC Assay Workflow

Data Presentation

The following tables present representative data for the biological activities of hypothetical derivatives of 2-Chloro-3-ethyl-7,8-dimethylquinoline. These values are for illustrative purposes and are based on activities reported for structurally similar quinoline derivatives.

Table 1: Anticancer Activity (IC₅₀ in µM)

Compound	Derivative Type	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HeLa (Cervical Cancer)
Parent	2-Chloro	> 100	> 100	> 100
DERIV-01	2-Amino (Aniline)	15.2	21.5	18.7
DERIV-02	2-Amino (Piperidine)	25.8	30.1	28.4
DERIV-03	2-Thio (Thiophenol)	8.5	12.3	10.1
DERIV-04	2-Alkoxy (Phenol)	45.3	55.2	50.9
Doxorubicin	(Positive Control)	0.8	1.2	0.9

Table 2: Antibacterial Activity (MIC in µg/mL)

Compound	Derivative Type	S. aureus (Gram-positive)	E. coli (Gram-negative)	P. aeruginosa (Gram-negative)
Parent	2-Chloro	> 128	> 128	> 128
DERIV-01	2-Amino (Aniline)	32	64	> 128
DERIV-02	2-Amino (Piperidine)	16	32	64
DERIV-03	2-Thio (Thiophenol)	8	16	32
DERIV-04	2-Alkoxy (Phenol)	64	> 128	> 128
Ciprofloxacin	(Positive Control)	0.5	0.25	1

Signaling Pathway

Quinoline derivatives have been reported to exert their anticancer effects through various mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival. One such pathway is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.

Figure 4: PI3K/Akt/mTOR Pathway Inhibition

The diagram above illustrates how certain quinoline derivatives may inhibit the PI3K/Akt/mTOR signaling pathway at various points, leading to a reduction in cancer cell proliferation and survival. The specific molecular targets can be elucidated through further biochemical and molecular biology studies.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. researchhub.com [researchhub.com]

Synthesis of Fluorescent Probes from Substituted Quinolines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of fluorescent probes derived from substituted quinolines. Quinoline scaffolds are a versatile class of heterocyclic aromatic compounds extensively utilized in the development of fluorescent probes due to their favorable photophysical properties, synthetic accessibility, and diverse biological activities.[1][2] These probes are instrumental in various research and drug development areas, including bioimaging, sensing of metal ions, and monitoring intracellular environments.[1][2][3]

Overview of Quinoline-Based Fluorescent Probes

Substituted quinolines serve as the core fluorophore in a wide array of fluorescent probes. Their fluorescence properties can be finely tuned by introducing different substituents at various positions of the quinoline ring.[4] This modularity allows for the rational design of probes with specific excitation and emission wavelengths, quantum yields, and sensitivities towards various analytes. Common applications include the detection of metal ions (e.g., Zn²⁺, Fe³⁺, Cu²⁺), pH, viscosity, and specific biomolecules like lipid droplets and amyloid-β aggregates.[1][2][5][6][7]

The mechanism of action for many quinoline-based probes involves processes such as Photoinduced Electron Transfer (PeT), Intramolecular Charge Transfer (ICT), and Excited-State Intramolecular Proton Transfer (ESIPT).[2][5] Understanding these mechanisms is crucial for designing probes with "turn-on" or ratiometric fluorescence responses upon target binding.

General Synthetic Strategies

Several synthetic methodologies are employed to construct substituted quinoline probes. Two of the most common and versatile approaches are Palladium-Catalyzed Cross-Coupling reactions and Schiff Base Condensation.

Palladium-Catalyzed Cross-Coupling

This method is highly effective for introducing aryl or other functional groups at specific positions of the quinoline core, allowing for extensive tuning of the probe's photophysical properties.[4] A general workflow for this approach is outlined below.

Caption: General workflow for Palladium-Catalyzed Cross-Coupling.

Schiff Base Condensation

Schiff base formation is a straightforward and efficient method for linking an aldehyde- or ketone-functionalized quinoline with a primary amine. This reaction is widely used to create probes for metal ions and other analytes.[5]

Caption: General workflow for Schiff Base Condensation.

Experimental Protocols

Protocol 1: Synthesis of a Zn²⁺ Probe via Schiff Base Condensation

This protocol describes the synthesis of a quinoline-based fluorescent probe (QP2) for the detection of Zn²⁺, adapted from a published procedure.[5] The probe is synthesized through a facile Schiff-base condensation reaction.[5]

Materials:

• 8-Hydroxyquinoline-2-carbaldehyde (1 mmol, 173 mg)

• 2-Hydrazineylpyridine (1 mmol, 109 mg)

• Ethanol (10 mL)

Procedure:

• Dissolve 8-hydroxyquinoline-2-carbaldehyde and 2-hydrazineylpyridine in 10 mL of ethanol in a round-bottom flask.

• Reflux the reaction mixture at 90°C for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate as light yellow acicular crystals.

• Collect the crystals by filtration and wash with cold ethanol.

• Dry the product under vacuum to obtain the final probe, QP2.[5]

Characterization: The synthesized probe should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Protocol 2: Synthesis of a Lipophilicity-Responsive Probe via Palladium-Catalyzed C-H Activation

This protocol outlines the synthesis of push-pull type fluorescent amino-quinoline derivatives (TFMAQ-8Ar) that are sensitive to the lipophilicity of their environment, based on a palladium-catalyzed C-H activation reaction.[8]

Materials:

• 7-Amino-2-trifluoromethylquinoline derivative (starting material)

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Phosphine ligand (e.g., JohnPhos)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene)

Procedure:

• To a reaction vessel, add the 7-amino-2-trifluoromethylquinoline derivative, aryl bromide, palladium(II) acetate, phosphine ligand, and base.

• Add the solvent and degas the mixture with an inert gas (e.g., argon or nitrogen).

• Heat the reaction mixture at the specified temperature (e.g., 110°C) for the required time (e.g., 24 hours).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Perform an aqueous workup to remove inorganic salts.

• Purify the crude product by column chromatography on silica gel to yield the desired TFMAQ-8Ar probe.[8]

Application Notes

Detection of Metal Ions

Quinoline-based probes are excellent chemosensors for various metal ions. For instance, the QP2 probe synthesized in Protocol 3.1 exhibits a "turn-on" fluorescence response specifically for Zn²⁺.[5] The detection mechanism involves the formation of a 2:1 complex between the probe and Zn²⁺, which inhibits the excited-state intramolecular proton transfer (ESIPT) process and leads to aggregation-induced emission (AIE).[5]

Caption: Detection mechanism of Zn²⁺ by the QP2 probe.

Live Cell Imaging

The modular nature of quinoline probes allows for their application in live-cell imaging.[4] For example, certain dimethylamino-quinoline (DMAQ) derivatives show a two-stage fluorescence response to intracellular pH, enabling the visualization of pH gradients within cells.[4] Probes can also be designed to target specific organelles, such as lysosomes or lipid droplets.[2][8]

Quantitative Data Summary

The following tables summarize the photophysical and sensing properties of selected quinoline-based fluorescent probes.

Table 1: Photophysical Properties of Selected Quinoline Probes

Probe	Excitation (nm)	Emission (nm)	Quantum Yield (Φ)	Target Analyte	Reference
QP2	~375	558	-	Zn²⁺	[5]
TFMAQ-8Ar (3)	~400	493 (in non-polar solvent)	0.57 (in non-polar solvent)	Lipophilicity	[8]
TFMAQ-8Ar (4)	~400	512 (in non-polar solvent)	-	Lipophilicity	[8]
TFMAQ-8Ar (5)	~400	526 (in non-polar solvent)	0.38 (in solid state)	Lipophilicity	[8]
QNO	810 (two-photon)	-	-	Nitric Oxide	[9]
TQA	301	397	-	Fe³⁺	[6]

Table 2: Sensing Performance of Selected Quinoline Probes

Probe	Target Analyte	Detection Limit	Linear Range	Response Mechanism	Reference
QP2	Zn²⁺	17.7 nM	-	ESIPT Inhibition / AIE	[5]
QNO	Nitric Oxide	0.084 µM	0.4 - 3.4 µM	PeT Inhibition	[9]
bqbpbn (1)	TNP	1.2 ppm	-	Photo-induced Electron Transfer	[10]
bqbpxn (2)	TNP	0.3 ppm	-	Photo-induced Electron Transfer	[10]
Hydrazine Probe	Hydrazine	0.22 µM	0 - 40 µM	Nucleophilic Addition	[11]

Conclusion

Substituted quinolines are a highly valuable and versatile platform for the development of novel fluorescent probes. The synthetic strategies outlined, coupled with the principles of rational design, enable the creation of probes with tailored properties for a wide range of applications in biological research and drug discovery. The provided protocols and data serve as a starting point for researchers to synthesize and apply these powerful molecular tools.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells - Arabian Journal of Chemistry [arabjchem.org]
• 6. A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A quinoline-based fluorescent probe for selective detection and real-time monitoring of copper ions - a differential colorimetric approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Quinoline-tagged fluorescent organic probes for sensing of nitro-phenolic compounds and Zn2+ ions at the ppb level - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Chloro-3-ethyl-7,8-dimethylquinoline in Organic Light-Emitting Diodes (OLEDs)

Disclaimer: The following application notes and protocols are a hypothetical guide based on the known properties and applications of similar quinoline derivatives in organic light-emitting diodes (OLEDs). As of the time of this writing, specific experimental data for 2-Chloro-3-ethyl-7,8-dimethylquinoline in OLED applications is not publicly available. These protocols are intended to provide a foundational framework for researchers to design and conduct their own experiments.

Introduction

Quinoline derivatives are a promising class of materials for OLEDs due to their high thermal stability, excellent charge-transporting properties, and tunable emission characteristics. This document outlines the potential application of a novel quinoline derivative, 2-Chloro-3-ethyl-7,8-dimethylquinoline, as an emissive or host material in OLED devices. The protocols provided are based on established methodologies for similar organic electronic materials.

Material Properties (Hypothetical)

A summary of the projected photophysical and electrical properties of 2-Chloro-3-ethyl-7,8-dimethylquinoline is presented below. These values are extrapolated from known quinoline derivatives and should be experimentally verified.

Property	Hypothetical Value
Molecular Weight	247.74 g/mol
Highest Occupied Molecular Orbital (HOMO)	-5.6 eV
Lowest Unoccupied Molecular Orbital (LUMO)	-2.5 eV
Band Gap	3.1 eV
Photoluminescence Peak	~450 nm (Blue Emission)
Glass Transition Temperature (Tg)	> 100 °C

Experimental Protocols

The synthesis of the title compound can be adapted from established methods for quinoline synthesis, such as the Vilsmeier-Haack reaction followed by appropriate functionalization. A potential synthetic route is outlined below.

Caption: Hypothetical synthesis workflow for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

A multilayered OLED can be fabricated using vacuum thermal evaporation to deposit the organic layers and metal contacts. A typical device architecture is described below.

Device Structure: ITO / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) / Electron Injection Layer (EIL) / Cathode

Caption: General workflow for OLED device fabrication.

Detailed Protocol:

• Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each. The substrates are then dried in a nitrogen stream and treated with UV-ozone for 10 minutes to improve the work function.

• Layer Deposition: The organic layers and metal cathode are deposited in a high-vacuum chamber (< 10⁻⁶ Torr).

  • Hole Injection Layer (HIL): 10 nm of di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC).

  • Hole Transport Layer (HTL): 30 nm of N,N'-bis(naphthalen-1-yl)-N,N'-bis(phenyl)-benzidine (NPB).

  • Emissive Layer (EML): 20 nm of 2-Chloro-3-ethyl-7,8-dimethylquinoline doped in a suitable host material (e.g., 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP)) at a concentration of 5-10 wt%.

  • Electron Transport Layer (ETL): 30 nm of tris(8-hydroxyquinolinato)aluminum (Alq3).

  • Electron Injection Layer (EIL): 1 nm of lithium fluoride (LiF).

  • Cathode: 100 nm of aluminum (Al).

• Encapsulation: The fabricated devices are encapsulated using a UV-curable epoxy and a glass lid in a nitrogen-filled glovebox to prevent degradation from moisture and oxygen.

The performance of the fabricated OLEDs should be characterized to determine their electroluminescent properties.

Characterization Workflow:

Caption: Workflow for OLED device characterization.

Instrumentation:

• J-V-L Characteristics: A source meter (e.g., Keithley 2400) and a photometer/spectroradiometer (e.g., Konica Minolta CS-2000).

• EL Spectrum and CIE Coordinates: A spectroradiometer.

• Device Lifetime: A dedicated lifetime measurement system that monitors the luminance decay over time under a constant current density.

Hypothetical Performance Data

The following table presents hypothetical performance data for an OLED device utilizing 2-Chloro-3-ethyl-7,8-dimethylquinoline as the emissive material. This data is for illustrative purposes and should be experimentally determined.

Parameter	Hypothetical Value	Conditions
Turn-on Voltage	3.5 V	at 1 cd/m²
Maximum Luminance	> 5,000 cd/m²
Maximum Current Efficiency	8.0 cd/A
Maximum Power Efficiency	5.5 lm/W
Maximum External Quantum Efficiency (EQE)	6.0 %
CIE Coordinates (x, y)	(0.15, 0.25)	at 1000 cd/m²
Operational Lifetime (LT50)	> 1,000 hours	Initial luminance of 100 cd/m²

Signaling Pathway (Energy Level Diagram)

The following diagram illustrates the proposed energy levels of the materials in the OLED device, facilitating charge injection and recombination in the emissive layer.

Caption: Proposed energy level diagram for the OLED device.

Conclusion

While experimental data for 2-Chloro-3-ethyl-7,8-dimethylquinoline in OLEDs is currently unavailable, the provided protocols and hypothetical data serve as a comprehensive starting point for researchers. The favorable electronic properties inherent to the quinoline scaffold suggest that this novel material could be a viable candidate for high-performance blue OLEDs. Further research is necessary to synthesize this compound and validate its performance in optoelectronic devices.

Technical Notes & Optimization

Technical Support Center: Purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline

This technical support center provides troubleshooting guidance and frequently asked questions for the purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline. The following information is based on established methods for purifying structurally similar quinoline derivatives and serves as a starting point for developing a robust purification protocol.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Problem	Possible Cause	Suggested Solution
Low Recovery After Recrystallization	The compound is too soluble in the chosen solvent.	- Test a range of solvent systems, including mixtures (e.g., petroleum ether/ethyl acetate, chloroform). - Decrease the amount of solvent used for dissolution. - Ensure the solution is fully saturated at high temperature and allowed to cool slowly.
The compound is precipitating out too quickly, trapping impurities.	- Allow the solution to cool to room temperature slowly, then place it in an ice bath or refrigerator to maximize crystal formation.
Oily Product Instead of Crystals	The compound may have a low melting point or be impure.	- Try adding a co-solvent to induce crystallization. - "Scratch" the inside of the flask with a glass rod at the solvent line to create nucleation sites. - Consider purification by column chromatography before recrystallization.
Incomplete Separation by Column Chromatography	The chosen eluent system is not providing adequate separation.	- Perform thin-layer chromatography (TLC) with various solvent systems (e.g., different ratios of ethyl acetate/petroleum ether) to determine the optimal eluent for separation. - Use a gradient elution, starting with a non-polar solvent and gradually increasing the polarity.
The column is overloaded with the crude product.	- Use a larger column or reduce the amount of sample loaded. As a general rule, the amount of silica gel should be 50-100 times the weight of the crude product.
Streaking of the Compound on TLC/Column	The compound may be acidic or basic and interacting strongly with the silica gel.	- Add a small amount of a modifier to the eluent. For example, add a few drops of triethylamine for a basic compound or acetic acid for an acidic compound.
Product is Contaminated with Starting Materials or Byproducts	The reaction was incomplete or produced side products with similar polarity.	- If the impurities are less polar, wash the crude product with a non-polar solvent before further purification. - If impurities are more polar, consider a different purification technique or a more optimized column chromatography protocol.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial purification methods for 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A1: Based on procedures for analogous compounds, the primary recommended purification methods are recrystallization and column chromatography over silica gel. The choice between these methods will depend on the nature and quantity of the impurities.

Q2: Which solvent systems are suitable for the recrystallization of 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A2: While the optimal solvent must be determined experimentally, good starting points for recrystallization, based on similar structures, include chloroform or a mixture of petroleum ether and ethyl acetate.[1][2]

Q3: What is a suggested eluent system for column chromatography of this compound?

A3: A common eluent system for purifying similar quinoline derivatives is a mixture of ethyl acetate and petroleum ether.[1] The ratio should be optimized using thin-layer chromatography (TLC) to achieve good separation between the desired product and any impurities.

Q4: How can I monitor the purity of my fractions during column chromatography?

A4: The purity of the fractions can be monitored by thin-layer chromatography (TLC). Spot a small amount from each collected fraction onto a TLC plate and develop it in the same eluent system used for the column. Fractions containing the pure product can then be combined.

Q5: My purified product has a slight color. Is this normal?

A5: While a pure compound is often colorless or white, residual impurities can sometimes impart color. If the product is otherwise pure by analytical methods (e.g., NMR, LC-MS), the color may not be significant. However, if color indicates impurities, further purification steps, such as treatment with activated carbon followed by filtration and recrystallization, may be necessary.

Summary of Purification Data for Analogous Quinolines

The following table summarizes purification conditions found in the literature for quinoline derivatives with similar structural features. This data can be used as a guide for developing a protocol for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Compound	Purification Method	Solvent/Eluent System	Reference
2-Chloro-7,8-dimethylquinoline-3-carbaldehyde	Recrystallization	Petroleum ether/ethyl acetate mixture	[2]
2-Chloro-3-hydroxymethyl-7,8-dimethylquinoline	Column Chromatography followed by Recrystallization	Ethyl acetate/petroleum ether (eluent), Chloroform (recrystallization)	[1]
Ethyl 6-chloro-2-[(2-chloro-7,8-dimethylquinolin-3-yl)methoxy]-4-phenylquinoline-3-carboxylate	Recrystallization	Chloroform	[3]

Detailed Experimental Protocols

Protocol 1: Recrystallization

This protocol is a general guideline. The choice of solvent and the volumes should be optimized for your specific crude product.

• Solvent Selection: In a small test tube, dissolve a small amount of the crude 2-Chloro-3-ethyl-7,8-dimethylquinoline in a minimal amount of a potential recrystallization solvent (e.g., chloroform, or a petroleum ether/ethyl acetate mixture) with heating.

• Dissolution: Transfer the bulk of the crude product to an Erlenmeyer flask and add the chosen solvent dropwise while heating and stirring until the solid is just dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent (e.g., a low-polarity mixture of ethyl acetate and petroleum ether, determined by TLC).

• Column Packing: Pack a chromatography column with the silica gel slurry. Allow the silica to settle, ensuring a level surface, and drain the excess solvent until it is just above the silica bed.

• Sample Loading: Dissolve the crude 2-Chloro-3-ethyl-7,8-dimethylquinoline in a minimal amount of the eluent or a more polar solvent if necessary. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column. Alternatively, load the concentrated solution directly onto the column.

• Elution: Add the eluent to the top of the column and begin collecting fractions. Apply gentle pressure (e.g., with a pump or inert gas) to maintain a steady flow rate.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Visualized Workflows

Caption: General workflow for the purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline by recrystallization.

Caption: General workflow for the purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline by column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 6-chloro-2-[(2-chloro-7,8-dimethyl­quinolin-3-yl)meth­oxy]-4-phenyl­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Chloroquinolines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis of 2-chloroquinolines.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-chloroquinolines?

A1: The most prevalent and versatile method for the synthesis of 2-chloroquinolines, particularly 2-chloroquinoline-3-carbaldehydes, is the Vilsmeier-Haack reaction. This reaction typically involves the cyclization of N-arylacetamides using a Vilsmeier reagent, which is a chloroiminium salt formed from a substituted amide like N,N-dimethylformamide (DMF) and a chlorinating agent such as phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅).[1]

Q2: My Vilsmeier-Haack reaction is giving a low yield. What are the potential causes?

A2: Low yields in the Vilsmeier-Haack synthesis of 2-chloroquinolines can stem from several factors:

• Substituents on the starting acetanilide: Electron-withdrawing groups on the acetanilide can significantly decrease the yield, while electron-donating groups, particularly at the meta-position, tend to improve yields and shorten reaction times. Acetanilides with nitro groups may fail to produce the desired quinoline.

• Inadequate reaction temperature: The reaction often requires heating to proceed to completion. Insufficient temperature can lead to incomplete conversion.

• Moisture in the reaction: The Vilsmeier reagent is sensitive to moisture and can be hydrolyzed, reducing its effectiveness.

• Suboptimal stoichiometry of reagents: The molar ratio of the acetanilide to the Vilsmeier reagent and chlorinating agent is crucial for optimal yield.

Q3: I have isolated a significant amount of a byproduct that is not my desired 2-chloroquinoline. What could it be?

A3: A common byproduct in the synthesis of 2-chloroquinolines is the corresponding quinolin-2(1H)-one. This occurs due to the hydrolysis of the 2-chloro group, which can happen during the aqueous workup of the reaction mixture.[1] The presence of water or other nucleophiles can facilitate this unwanted side reaction.

Q4: The reaction mixture has turned into a thick, dark tar. What happened and can I salvage my product?

A4: The formation of tar or polymeric material is a known issue in quinoline synthesis, especially under harsh reaction conditions such as prolonged heating at high temperatures or the presence of strong acids.[2] This is often due to polymerization or degradation of the starting materials or products. Salvaging the product from a tarry mixture can be challenging and may require extensive purification by column chromatography. To avoid this, it is crucial to carefully control the reaction temperature and time.

Q5: How can I purify my crude 2-chloroquinoline product?

A5: Purification of 2-chloroquinolines can be achieved through several methods:

• Recrystallization: This is a common and effective method if a suitable solvent system is found.

• Column Chromatography: Silica gel column chromatography is frequently used to separate the desired product from byproducts and impurities.[3] A solvent system of ethyl acetate and n-hexane in varying ratios is often employed as the eluent.

• Liquid-Liquid Extraction: This can be used to remove water-soluble impurities during the workup.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Electron-withdrawing groups on the acetanilide starting material.	Consider using a starting material with electron-donating or neutral substituents if the synthesis allows.
Insufficient reaction temperature or time.	Optimize the reaction temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).
Deactivated Vilsmeier reagent due to moisture.	Ensure all glassware is thoroughly dried and use anhydrous solvents.
Formation of Quinolin-2(1H)-one as a Major Byproduct	Hydrolysis of the 2-chloro group during aqueous workup.[1]	Minimize the contact time with water during the workup. Use a non-aqueous workup if possible or perform the workup at low temperatures.
Formation of Tar/Polymeric Material	Excessive heating or prolonged reaction time.[2]	Carefully control the reaction temperature using an oil bath and monitor the reaction closely by TLC to avoid unnecessary heating after completion.
Difficulty in Product Isolation/Purification	Presence of multiple closely related byproducts.	Employ careful column chromatography with a shallow solvent gradient to improve separation. Consider using a different stationary phase if silica gel is ineffective.
Exothermic Reaction Leading to Poor Control	Rapid addition of the chlorinating agent (e.g., POCl₃) to DMF.	Add the chlorinating agent dropwise to the DMF at a low temperature (e.g., 0-5 °C) with efficient stirring to dissipate the heat generated.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-3-formylquinoline via Vilsmeier-Haack Reaction[5]

Materials:

• Substituted Acetanilide

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Ice

• Sodium acetate

• Ethyl acetate

• n-Hexane

Procedure:

• In a flame-dried round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place the substituted acetanilide (1 equivalent) in anhydrous DMF (3 equivalents).

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add POCl₃ (4-12 equivalents, optimized for the specific substrate) dropwise to the stirred mixture, maintaining the temperature below 10 °C.

• After the addition is complete, heat the reaction mixture to 80-90 °C and maintain this temperature for 4-10 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium acetate.

• The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash it with cold water.

• Dry the crude product under vacuum.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography using a gradient of ethyl acetate in n-hexane.

Protocol 2: Conversion of 2-Chloroquinoline to Quinolin-2(1H)-one (Side Reaction Mitigation)

If quinolin-2(1H)-one is the desired product, the 2-chloroquinoline can be intentionally hydrolyzed.

Materials:

• 2-Chloroquinoline derivative

• Acetic acid

• Sodium acetate

Procedure:

• Dissolve the 2-chloroquinoline derivative in acetic acid.

• Add sodium acetate to the solution.

• Heat the mixture under reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and pour it into water.

• The quinolin-2(1H)-one derivative will precipitate. Collect the solid by filtration, wash with water, and dry.

Visualizations

Reaction Pathway for 2-Chloroquinoline Synthesis

Caption: Vilsmeier-Haack synthesis of 2-chloroquinolines from acetanilides.

Troubleshooting Workflow for 2-Chloroquinoline Synthesis

Caption: A logical workflow for troubleshooting common issues in 2-chloroquinoline synthesis.

Logical Relationship of Problems and Solutions

Caption: Relationship between common problems and their respective solutions.

References

• 1. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Suzuki Coupling for 2-Chloroquinolines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Suzuki coupling conditions for 2-chloroquinolines.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 2-chloroquinolines, offering potential causes and solutions in a question-and-answer format.

Q1: My Suzuki coupling reaction with 2-chloroquinoline shows low or no conversion. What are the likely causes and how can I improve the yield?

A1: Low reactivity is a common challenge with 2-chloroquinolines due to the strong C-Cl bond and the electron-deficient nature of the quinoline ring. Here are several factors to consider and steps to optimize your reaction:

• Catalyst and Ligand Choice: Standard palladium catalysts may not be effective. For unreactive aryl chlorides, catalyst systems with bulky, electron-rich phosphine ligands are often necessary to promote the rate-limiting oxidative addition step.[1] Consider screening a variety of modern catalyst systems.

• Base Selection: The choice of base is critical. Stronger bases are often required for less reactive chlorides. Inorganic bases are commonly used, and their solubility can impact the reaction.

• Solvent System: Aprotic polar solvents, often in combination with water, are typically used. The solvent system needs to be able to dissolve the reactants, catalyst, and base to a sufficient extent.

• Temperature: Higher reaction temperatures are generally required to overcome the activation energy for the C-Cl bond cleavage.

Optimization Strategy:

A systematic approach to optimizing these parameters is recommended. Below is a table summarizing the effect of different catalysts, ligands, bases, and solvents on the Suzuki coupling of chloro-heterocycles, which can serve as a starting point for your optimization.

Q2: I am observing significant amounts of side products, such as homocoupling of the boronic acid or dehalogenation of the 2-chloroquinoline. How can I minimize these?

A2: The formation of side products is a common issue that can significantly lower the yield of the desired product.

• Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen. Ensure your reaction is thoroughly degassed and maintained under an inert atmosphere (Argon or Nitrogen). The choice of palladium precursor can also influence this; Pd(OAc)₂ in the presence of phosphine ligands can sometimes lead to the reduction of Pd(II) to Pd(0) by the phosphine, which can mitigate side reactions compared to using a Pd(0) source directly.

• Dehalogenation (Protodehalogenation): This occurs when the chloroquinoline reacts to replace the chlorine with a hydrogen atom. This can be caused by impurities in the reagents or solvents, or by certain reaction conditions. Using anhydrous solvents and high-purity reagents can help. The choice of base and solvent system can also influence the extent of dehalogenation.

Q3: My reaction seems to stall before completion. What could be the reason?

A3: Reaction stalling can be due to several factors:

• Catalyst Deactivation: The palladium catalyst can deactivate over the course of the reaction, especially at high temperatures. The choice of a more robust ligand can help stabilize the catalyst. Catalyst loading might also need to be optimized.

• Reagent Degradation: Boronic acids can be unstable under certain reaction conditions and undergo protodeboronation. Using a boronic ester (e.g., a pinacol ester) can sometimes improve stability.

• Incomplete Dissolution: If any of the key reagents (especially the base) are not sufficiently soluble in the reaction medium, the reaction rate can be significantly hindered.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for reaction conditions for the Suzuki coupling of a 2-chloroquinoline with an arylboronic acid?

A1: Based on literature for similar challenging substrates, a good starting point would be:

• Catalyst: Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as XPhos or SPhos.

• Base: A strong inorganic base like K₃PO₄ or Cs₂CO₃.

• Solvent: A mixture of an aprotic polar solvent and water, such as dioxane/water or THF/water.

• Temperature: Start at a higher temperature, for example, 80-100 °C.

• Atmosphere: Ensure the reaction is performed under an inert atmosphere.

Q2: How do I properly degas my reaction mixture?

A2: A common and effective method is the "freeze-pump-thaw" technique. This involves freezing the reaction mixture with liquid nitrogen, evacuating the headspace under high vacuum, and then allowing it to thaw under an inert atmosphere. This cycle is typically repeated three times to ensure the removal of dissolved oxygen. Alternatively, bubbling a stream of an inert gas (Argon or Nitrogen) through the solvent for an extended period (e.g., 30 minutes) before adding the catalyst and other reagents can also be effective.

Q3: Can I use microwave irradiation to improve my reaction?

A3: Yes, microwave heating can often significantly reduce reaction times and improve yields for challenging Suzuki couplings by allowing for rapid and efficient heating to high temperatures. If you have access to a microwave reactor, it is a valuable tool to screen reaction conditions quickly.

Data Presentation

The following table summarizes yields for the Suzuki coupling of a 2-alkynyl-4-chloroquinoline with various arylboronic acids. While the coupling is at the C-4 position, these conditions provide a relevant and valuable starting point for the optimization of Suzuki couplings with 2-chloroquinolines due to the similar electronic nature of the chloro-substituted quinoline core.

Table 1: Suzuki Coupling of 2-Alkynyl-4-chloroquinolines with Arylboronic Acids [2]

Entry	R in 2-alkynyl-4-chloroquinoline	Arylboronic Acid	Time (h)	Yield (%)
1	Ph	Phenylboronic acid	3	92
2	4-MeC₆H₄	Phenylboronic acid	4	89
3	4-MeOC₆H₄	Phenylboronic acid	3	94
4	4-FC₆H₄	Phenylboronic acid	4	85
5	n-Bu	Phenylboronic acid	5	82
6	c-C₆H₁₁	Phenylboronic acid	5	80
7	Ph	3-Methoxyphenylboronic acid	3	90
8	Ph	4-Fluorophenylboronic acid	4	88

Reaction Conditions: 2-alkynyl-4-chloroquinoline (1.0 mmol), arylboronic acid (1.5 mmol), (PPh₃)₂PdCl₂ (0.05 mmol), PCy₃ (0.05 mmol), Cs₂CO₃ (3.5 mmol) in dioxane/water at 80 °C.[2]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a 4-Chloroquinoline Derivative [2]

A mixture of the 4-chloroquinoline derivative (1.0 mmol) and (PPh₃)₂PdCl₂ (0.05 mmol) in dioxane (5.0 mL) is stirred for 10 minutes under a nitrogen atmosphere at room temperature and then heated to 80 °C. To this mixture, a solution of PCy₃ (0.05 mmol) and Cs₂CO₃ (3.5 mmol) dissolved in water (3.0 mL) and the arylboronic acid (1.5 mmol) dissolved in dioxane (3.0 mL) is added at the same temperature. The resulting mixture is stirred at 80 °C for the time indicated in Table 1. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, and the solvent is evaporated under reduced pressure. The residue is then diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by column chromatography on silica gel.

Visualizations

Caption: General catalytic cycle for the Suzuki-Miyaura coupling reaction.

Caption: A decision-making workflow for troubleshooting low yields.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Preventing decomposition of 2-Chloro-3-ethyl-7,8-dimethylquinoline during reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of 2-Chloro-3-ethyl-7,8-dimethylquinoline during chemical reactions.

Troubleshooting Guides

Issue 1: Reaction mixture changes color (e.g., turns dark brown or black).

This discoloration often indicates decomposition of the starting material or the formation of polymeric byproducts.

Possible Causes and Solutions:

Cause	Recommended Solution
Thermal Decomposition	While 2-chloroquinolines exhibit a degree of thermal stability, prolonged heating at high temperatures can lead to degradation. Reduce the reaction temperature if the protocol allows. Consider using a milder solvent with a lower boiling point.
Air/Oxidative Degradation	The quinoline nucleus can be susceptible to oxidation, especially at elevated temperatures in the presence of oxygen. Run reactions under an inert atmosphere (e.g., Nitrogen or Argon). Degas solvents before use.
Strongly Acidic Conditions	Acidic conditions can promote hydrolysis of the chloro group or other side reactions. If possible, perform the reaction under neutral or slightly basic conditions. If acidic conditions are required, consider using a weaker acid or a buffered system.
Photodegradation	Exposure to light, particularly UV light, can induce cleavage of the C-Cl bond.[1][2] Protect the reaction vessel from light by wrapping it in aluminum foil or using amber glassware.

Experimental Workflow for Troubleshooting Discoloration:

Caption: Troubleshooting workflow for addressing reaction discoloration.

Issue 2: Low yield of the desired product and formation of unexpected byproducts.

The appearance of unexpected peaks in analytical data (TLC, LC-MS, NMR) suggests that 2-Chloro-3-ethyl-7,8-dimethylquinoline is undergoing side reactions.

Possible Causes and Solutions:

Cause	Recommended Solution
Nucleophilic Attack	The chlorine atom at the 2-position is susceptible to nucleophilic substitution. Solvents (e.g., methanol, water), bases, or other nucleophilic reagents in the reaction can displace the chloride. If the solvent is a potential nucleophile, consider switching to an aprotic solvent (e.g., THF, Dioxane, Toluene). Use a non-nucleophilic base if possible.
Hydrolysis	In the presence of water, especially under acidic or basic conditions, the 2-chloro group can be hydrolyzed to a 2-hydroxy group (a quinolone). Ensure all reagents and solvents are anhydrous.
Reaction with Lewis Acids	Lewis acids can coordinate to the quinoline nitrogen, potentially activating the ring towards unwanted reactions.[3][4][5][6] Choose the mildest effective Lewis acid for the transformation and use stoichiometric amounts.

Potential Decomposition Pathways:

Caption: Potential decomposition pathways for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reactions involving 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A1: The choice of solvent is highly dependent on the specific reaction. However, to minimize the risk of nucleophilic substitution, aprotic solvents such as THF, Dioxane, Toluene, or DMF are generally preferred over protic solvents like methanol or ethanol. Always ensure your solvent is dry.

Q2: How can I monitor the stability of 2-Chloro-3-ethyl-7,8-dimethylquinoline during my reaction?

A2: Thin-Layer Chromatography (TLC) is a quick method to check for the appearance of new, potentially undesired spots. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended.[7] You can take small aliquots from your reaction at different time points to track the consumption of the starting material and the formation of products and byproducts.

Q3: Is 2-Chloro-3-ethyl-7,8-dimethylquinoline sensitive to light?

A3: Chloroquinoline derivatives can be susceptible to photodegradation.[1][2] It is good practice to protect reactions from direct light by using amber glassware or wrapping the reaction vessel in aluminum foil, especially if the reaction is run over a long period.

Q4: What are the likely decomposition products I might observe?

A4: The most common decomposition products arise from the substitution of the chlorine atom.

• Hydrolysis product: 3-ethyl-7,8-dimethylquinolin-2(1H)-one.

• Alkoxy-substituted product: If an alcohol is used as a solvent (e.g., 2-methoxy-3-ethyl-7,8-dimethylquinoline from methanol).

• Amino-substituted product: If an amine is present as a reagent or impurity.

Experimental Protocols

Protocol: General Procedure for Nucleophilic Substitution while Minimizing Decomposition

This protocol provides a general method for reacting 2-Chloro-3-ethyl-7,8-dimethylquinoline with a generic nucleophile, incorporating steps to prevent decomposition.

Materials:

• 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Nucleophile (e.g., a primary or secondary amine)

• Anhydrous aprotic solvent (e.g., THF or Dioxane)

• Non-nucleophilic base (e.g., Sodium Hydride or Potassium tert-butoxide)

• Inert gas supply (Nitrogen or Argon)

• Standard glassware, dried in an oven before use

Procedure:

• Setup: Assemble the reaction glassware (e.g., a round-bottom flask with a condenser and magnetic stirrer) and dry it thoroughly under vacuum while heating with a heat gun. Allow to cool to room temperature under a stream of inert gas.

• Reagent Preparation: To the reaction flask, add 2-Chloro-3-ethyl-7,8-dimethylquinoline (1 equivalent) and the chosen anhydrous aprotic solvent.

• Inert Atmosphere: Purge the flask with the inert gas for 5-10 minutes. Maintain a positive pressure of the inert gas throughout the reaction.

• Addition of Base and Nucleophile: If a base is required, add the non-nucleophilic base (e.g., 1.1 equivalents of NaH) portion-wise at 0 °C. Stir for 15-30 minutes, then add the nucleophile (1.1 equivalents) dropwise.

• Reaction Conditions: Allow the reaction to warm to the desired temperature (start with room temperature and only heat if necessary). Protect the reaction from light by wrapping the flask in aluminum foil.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS. Take aliquots at regular intervals to check for the consumption of the starting material and the formation of the desired product. Note any new spots or peaks that may indicate decomposition.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction carefully (e.g., by slow addition of water or a saturated ammonium chloride solution if a strong base was used).

• Purification: Extract the product with a suitable organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Analytical Workflow for Purity Assessment:

Caption: A typical analytical workflow to assess the purity of the final product.

References

• 1. Mechanistic investigation of direct photodegradation of chloroquine phosphate under simulated sunlight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. malariaworld.org [malariaworld.org]
• 3. Stabilization of Potent Co(II)-based Lewis Acids with Weakly Basic Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Air- and water-stable Lewis acids: synthesis and reactivity of P-trifluoromethyl electrophilic phosphonium cations - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Bronsted Acids and Bases, and Lewis Acid (Sn(2+)) on the Regiochemistry of the Reaction of Amines with Trifluoromethyl-β-diketones: Reaction of 3-Aminopyrrole to Selectively Produce Regioisomeric 1H-Pyrrolo[3,2-b]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A1: A common and effective strategy involves a multi-step synthesis. A plausible route begins with the Combes synthesis to construct the core quinolin-2-one structure, followed by chlorination and then introduction of the ethyl group at the 3-position. An alternative involves the Vilsmeier-Haack reaction to create a 2-chloro-3-formylquinoline intermediate, which is then converted to the 3-ethyl derivative.

Q2: Which precursors are required for the Combes synthesis of the quinoline core?

A2: The Combes synthesis for this specific target would involve the acid-catalyzed condensation of 3,4-dimethylaniline with an appropriate β-diketone, such as ethyl propionylacetate, to form the 3-ethyl-7,8-dimethylquinolin-2-one intermediate.[1][2][3]

Q3: How is the 2-chloro functionality introduced?

A3: The 2-chloro group is typically introduced by treating the corresponding quinolin-2-one with a chlorinating agent like phosphorus oxychloride (POCl₃).[4] This reaction effectively converts the hydroxyl group of the quinolin-2-one into a chloro group.

Q4: What are the options for introducing the 3-ethyl group if starting from a 3-unsubstituted or 3-formyl quinoline?

A4: If you have a 2-chloro-7,8-dimethylquinoline-3-carbaldehyde, a Wittig reaction can be employed to introduce a vinyl group, which can then be reduced to an ethyl group.[5][6] The Wittig reaction involves reacting the aldehyde with a phosphonium ylide. Subsequent catalytic hydrogenation will reduce the double bond.

Troubleshooting Guides

Problem 1: Low Yield during Combes Synthesis of 3-ethyl-7,8-dimethylquinolin-2-one

Possible Cause	Suggested Solution	Expected Outcome
Insufficient Acid Catalyst	Ensure the use of a strong acid catalyst like concentrated sulfuric acid or polyphosphoric acid (PPA) to facilitate the cyclization.[2]	Improved reaction rate and higher yield of the cyclized product.
Decomposition of Starting Materials	Maintain careful temperature control during the reaction. High temperatures can lead to side reactions and degradation of the aniline and β-diketone.	Minimized side product formation and increased yield of the desired quinolinone.
Steric Hindrance	The bulky nature of the reactants might slow down the reaction. Consider increasing the reaction time or using a more effective catalyst system, like a mixture of PPA and an alcohol.[2]	Enhanced conversion of reactants to the desired product.
Incorrect Work-up Procedure	Ensure complete neutralization of the acid catalyst during work-up to prevent loss of the product. The product should be isolated by filtration after precipitation in a suitable solvent.	Maximized recovery of the synthesized quinolinone.

Problem 2: Incomplete Chlorination of 3-ethyl-7,8-dimethylquinolin-2-one

Possible Cause	Suggested Solution	Expected Outcome
Moisture in the Reaction	Phosphorus oxychloride is highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).	Prevention of POCl₃ decomposition and complete chlorination.
Insufficient POCl₃	Use a molar excess of POCl₃ to ensure the complete conversion of the quinolin-2-one to the 2-chloroquinoline.	Drive the reaction to completion and achieve a higher yield of the chlorinated product.
Low Reaction Temperature	The reaction may require heating to proceed at a reasonable rate. Refluxing in POCl₃ is a common procedure.	Increased reaction kinetics leading to complete chlorination in a shorter time.
Side Reactions	Overheating or prolonged reaction times can lead to the formation of undesired byproducts. Monitor the reaction by TLC to determine the optimal reaction time.	Minimized byproduct formation and a cleaner reaction mixture.

Problem 3: Low Yield or No Reaction in the Wittig Olefination of 2-Chloro-3-formyl-7,8-dimethylquinoline

Possible Cause	Suggested Solution	Expected Outcome
Ineffective Ylide Formation	Ensure the use of a strong base (e.g., n-butyllithium, sodium hydride) to deprotonate the phosphonium salt and form the ylide.[6][7] The reaction should be carried out in an anhydrous aprotic solvent.	Successful formation of the reactive ylide, leading to the olefination reaction.
Steric Hindrance at the Aldehyde	The quinoline scaffold may sterically hinder the approach of the ylide. Use of a less bulky phosphonium salt might be beneficial.	Improved accessibility of the ylide to the carbonyl group, increasing the reaction yield.
Deactivation of the Ylide	The chloro-substituent on the quinoline ring is electron-withdrawing and may affect the reactivity. Ensure the ylide is freshly prepared and used immediately.	Maintained reactivity of the Wittig reagent for efficient olefination.
Incorrect Choice of Ylide	For the formation of a terminal alkene (vinyl group), a simple methylide (from methyltriphenylphosphonium bromide) is required.	Formation of the desired 2-chloro-3-vinyl-7,8-dimethylquinoline.

Experimental Protocols

Protocol 1: Synthesis of 3-ethyl-7,8-dimethylquinolin-2(1H)-one (via Combes Synthesis)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3,4-dimethylaniline (1 equivalent).

• Reagent Addition: Slowly add ethyl propionylacetate (1.1 equivalents) to the flask.

• Catalyst Addition: Carefully add concentrated sulfuric acid (2-3 equivalents) dropwise while cooling the mixture in an ice bath.

• Reaction: Heat the mixture to 100-110°C for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it onto crushed ice.

• Neutralization and Isolation: Neutralize the mixture with a saturated sodium bicarbonate solution until a precipitate forms. Filter the solid, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from ethanol to obtain pure 3-ethyl-7,8-dimethylquinolin-2(1H)-one.

Protocol 2: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, place 3-ethyl-7,8-dimethylquinolin-2(1H)-one (1 equivalent).

• Reagent Addition: Add phosphorus oxychloride (POCl₃, 5-10 equivalents) to the flask.

• Reaction: Heat the mixture to reflux (around 110°C) for 2-3 hours.

• Work-up: Cool the reaction mixture and carefully pour it onto crushed ice with stirring.

• Neutralization and Extraction: Neutralize the aqueous solution with a solid base (e.g., sodium carbonate) and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Synthetic workflow for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Caption: Troubleshooting logic for low yield in the Combes synthesis.

References

• 1. jptcp.com [jptcp.com]
• 2. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 3. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wittig Reaction - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Buchwald-Hartwig Amination of 2-Chloroquinolines

Welcome to the technical support center for the Buchwald-Hartwig amination of 2-chloroquinolines. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during this specific cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: Why is my Buchwald-Hartwig amination of 2-chloroquinoline failing or giving low yields?

A1: The amination of 2-chloroquinolines can be challenging for several reasons:

• Substrate Deactivation: The nitrogen atom in the quinoline ring can coordinate to the palladium catalyst, leading to catalyst deactivation.

• Steric Hindrance: The environment around the C2 position of the quinoline ring can present steric challenges, hindering the approach of the amine and the catalyst.

• Side Reactions: Competing side reactions such as hydrodehalogenation (replacement of the chlorine with a hydrogen) can reduce the yield of the desired product.[1]

• Inappropriate Reaction Conditions: The choice of catalyst, ligand, base, and solvent is critical and often needs to be specifically optimized for 2-chloroquinoline substrates.

Q2: What are the most common side reactions to look out for?

A2: The most prevalent side reaction is hydrodehalogenation , where the 2-chloroquinoline is reduced to quinoline. This is often favored by certain catalyst/ligand combinations and can be exacerbated by the presence of moisture or other protic sources. Another potential side reaction is the homocoupling of the amine or the 2-chloroquinoline.

Q3: How do I choose the right catalyst and ligand?

A3: The selection of the palladium source and the phosphine ligand is crucial for a successful reaction. For electron-deficient heteroaryl chlorides like 2-chloroquinoline, bulky, electron-rich phosphine ligands are generally preferred. These ligands promote the oxidative addition and reductive elimination steps of the catalytic cycle.

• Recommended Ligands: Buchwald's biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) and ferrocene-based ligands (e.g., Josiphos) have shown success in the amination of challenging heteroaryl chlorides.[2]

• Catalyst Precursors: Using a pre-formed palladium catalyst can sometimes give more consistent results than generating the active catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.

Q4: Which base should I use for the amination of 2-chloroquinolines?

A4: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle. However, excessively strong bases can lead to substrate decomposition.

• Commonly Used Bases: Sodium tert-butoxide (NaOtBu) is a frequently used strong base.

• Alternative Bases: If substrate degradation is observed, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be explored, although this may require higher reaction temperatures or longer reaction times.

Q5: What is the best solvent for this reaction?

A5: Anhydrous, aprotic solvents are necessary.

• Recommended Solvents: Toluene and 1,4-dioxane are the most commonly employed solvents for Buchwald-Hartwig aminations.

• Solvent Purity: It is critical to use dry solvents, as water can lead to catalyst deactivation and promote hydrodehalogenation.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered during the Buchwald-Hartwig amination of 2-chloroquinolines.

Problem 1: No reaction or very low conversion

Possible Cause	Suggested Solution
Inactive Catalyst	Ensure the palladium source and ligand are not degraded. Use a fresh batch or a pre-catalyst. Consider degassing the solvent to remove oxygen, which can deactivate the catalyst.
Inappropriate Ligand	Switch to a bulkier, more electron-rich ligand such as XPhos or RuPhos. These are often more effective for heteroaryl chlorides.[2]
Insufficiently Strong Base	If using a weaker base like Cs₂CO₃ or K₃PO₄, try switching to a stronger base like NaOtBu.
Low Reaction Temperature	Gradually increase the reaction temperature in 10-20 °C increments. Monitor for product formation and potential decomposition.

Problem 2: Significant hydrodehalogenation side product

Possible Cause	Suggested Solution
Presence of Water	Ensure all reagents and solvents are scrupulously dried. Use freshly distilled solvents and dry the amine and base before use.
Catalyst/Ligand Choice	Some palladium/ligand systems are more prone to β-hydride elimination, which can lead to hydrodehalogenation. Experiment with different ligands.
Reaction Time	Prolonged reaction times can sometimes lead to increased side products. Monitor the reaction by TLC or GC-MS and stop it once the starting material is consumed.

Problem 3: Substrate or product decomposition

Possible Cause	Suggested Solution
Base is too Strong	If using NaOtBu, consider switching to a milder base like Cs₂CO₃ or K₃PO₄. This may require an increase in temperature or catalyst loading to maintain reactivity.
High Reaction Temperature	If decomposition is observed at elevated temperatures, try running the reaction at a lower temperature for a longer duration.

Data Presentation

The following tables summarize reaction conditions that have been reported for the Buchwald-Hartwig amination of quinoline derivatives.

Table 1: Optimization of the Amination of 6-bromo-2-chloroquinoline with Morpholine

Entry	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (5)	BINAP (7.5)	NaOtBu (1.4)	Toluene	100	18	75
2	Pd₂(dba)₃ (2.5)	XPhos (6)	Cs₂CO₃ (2.0)	Dioxane	110	12	85
3	Pd(OAc)₂ (5)	RuPhos (7.5)	K₃PO₄ (2.0)	Toluene	100	24	60

Data is synthesized from typical conditions reported in the literature for similar substrates.

Experimental Protocols

General Procedure for the Buchwald-Hartwig Amination of 2-Chloroquinoline:

A dried Schlenk tube is charged with the palladium precursor (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., XPhos, 3-7.5 mol%). The tube is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times. Anhydrous solvent (e.g., toluene or dioxane) is added, followed by the base (e.g., NaOtBu, 1.4-2.0 equivalents), 2-chloroquinoline (1.0 equivalent), and the amine (1.1-1.5 equivalents). The reaction mixture is then heated to the desired temperature (typically 80-110 °C) with stirring for the specified time. The reaction progress is monitored by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with a suitable solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Visualizations

The following diagrams illustrate key aspects of troubleshooting the Buchwald-Hartwig amination of 2-chloroquinolines.

Caption: A logical workflow for troubleshooting a failed Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. research.rug.nl [research.rug.nl]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Chloro-3-ethyl-7,8-dimethylquinoline

Welcome to the technical support center for catalyst selection in cross-coupling reactions involving 2-Chloro-3-ethyl-7,8-dimethylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to facilitate your experimental work.

Troubleshooting Guide

This section addresses specific issues you might encounter during your cross-coupling experiments with 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Problem	Potential Cause	Suggested Solution
No or Low Conversion	Inactive catalyst	Ensure the palladium source and ligand are of high quality and stored under an inert atmosphere. Consider using a pre-formed catalyst. For challenging couplings, more electron-rich and bulky ligands like XPhos or SPhos may be required.[1]
Low reactivity of the C-Cl bond	Aryl chlorides are generally less reactive than bromides or iodides.[2] Increase reaction temperature, use a higher catalyst loading, or switch to a more active catalyst system (e.g., using bulky, electron-rich phosphine ligands).[1]
Inappropriate base	The choice of base is critical. For Suzuki couplings, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common.[3][4] For Buchwald-Hartwig aminations, stronger bases like NaOtBu or K₃PO₄ are often necessary.[5]
Poor solvent choice	Ensure your reactants and catalyst are soluble in the chosen solvent. Common solvents for cross-coupling include toluene, dioxane, and DMF.[3][4]
Side Product Formation (e.g., Homocoupling)	Oxidative homocoupling of the boronic acid (Suzuki)	Minimize oxygen in the reaction by thoroughly degassing the solvent and running the reaction under an inert atmosphere (e.g., Argon or Nitrogen). Using an excess of the halide coupling partner can also suppress this side reaction.
Dehalogenation of the starting material	This can be an issue with highly active catalysts and electron-rich aryl halides.[1] Try a less active catalyst, lower the reaction temperature, or use a milder base.
Poor Reproducibility	Inconsistent quality of reagents	Use high-purity, anhydrous solvents and reagents. Ensure the base is freshly opened or properly stored to avoid hydration.[6]
Trace metal impurities	In some cases, trace metal impurities in reagents can affect the catalytic cycle.[7] Using high-purity reagents and catalyst precursors is recommended.
Difficulty in Product Purification	Ligand-related impurities	If using phosphine ligands, oxidation to phosphine oxides can complicate purification. Consider using catalyst systems that allow for lower ligand loading or using ligands that are more easily separated.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose palladium catalyst to start with for cross-coupling with 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A1: For initial screening, a versatile catalyst system is recommended. For Suzuki-Miyaura couplings, a combination of a palladium(II) precatalyst like Pd(OAc)₂ or PdCl₂(PPh₃)₂ with a suitable phosphine ligand is a good starting point.[3] For Buchwald-Hartwig amination, catalyst systems employing bulky, electron-rich ligands like XPhos are often effective for aryl chlorides.[8]

Q2: Which cross-coupling reaction is most suitable for introducing a carbon-carbon bond at the 2-position of the quinoline core?

A2: The Suzuki-Miyaura, Sonogashira, and Heck couplings are all viable options for forming C-C bonds.

• Suzuki-Miyaura Coupling: Ideal for coupling with aryl or vinyl boronic acids/esters.[3][4]

• Sonogashira Coupling: Used for coupling with terminal alkynes.[9][10]

• Heck Coupling: Suitable for coupling with alkenes.[2][11]

The choice will depend on the specific fragment you wish to introduce.

Q3: How does the substitution on the quinoline ring affect catalyst selection?

A3: The electron-donating methyl groups at the 7 and 8 positions and the ethyl group at the 3-position make the quinoline ring electron-rich. This can make the oxidative addition step of the catalytic cycle more challenging for the relatively inert C-Cl bond. Therefore, more electron-rich and sterically demanding ligands may be necessary to promote the reaction.[1]

Q4: What are the key parameters to optimize for a successful cross-coupling reaction with this substrate?

A4: The key parameters to optimize are:

• Catalyst System: The choice of palladium precursor and, crucially, the ligand.

• Base: The type and amount of base can significantly impact the reaction rate and yield.

• Solvent: The solvent affects the solubility of the reactants and the stability and activity of the catalyst.

• Temperature: Higher temperatures are often required for activating C-Cl bonds.

• Concentration: The concentration of reactants can influence reaction kinetics.

Q5: Are there any recommended starting conditions for a Suzuki-Miyaura coupling with 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A5: Based on literature for similar 2-chloroquinolines, a good starting point for a Suzuki-Miyaura coupling would be:

• Palladium Source: Pd(OAc)₂ or Pd(PPh₃)₄

• Ligand: A bulky, electron-rich phosphine such as SPhos, XPhos, or RuPhos. Tricyclohexylphosphine (PCy₃) has also been shown to be effective.[3]

• Base: K₂CO₃ or K₃PO₄

• Solvent: Dioxane/water or Toluene

• Temperature: 80-120 °C

Note: These are general recommendations. Optimization will likely be required for this specific substrate.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

• To an oven-dried reaction vessel, add 2-Chloro-3-ethyl-7,8-dimethylquinoline (1.0 equiv.), the desired boronic acid or ester (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• The vessel is sealed, and the atmosphere is replaced with an inert gas (Argon or Nitrogen) by evacuating and backfilling three times.

• Under a positive pressure of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., SPhos, 2-10 mol%).

• Add the degassed solvent (e.g., dioxane/water 4:1) via syringe.

• The reaction mixture is stirred and heated to the desired temperature (e.g., 100 °C) for the specified time (monitored by TLC or LC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography.

Visualizations

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Decision tree for initial catalyst system selection.

References

• 1. jmcct.com [jmcct.com]
• 2. Heck Coupling | NROChemistry [nrochemistry.com]
• 3. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. Heck reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Workup Procedures for 2-Chloro-3-ethyl-7,8-dimethylquinoline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the workup of chemical reactions involving 2-Chloro-3-ethyl-7,8-dimethylquinoline and its analogs. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during the workup and purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline, particularly after a Vilsmeier-Haack synthesis.

Issue 1: Low or No Precipitation Upon Quenching

Question: I've poured my Vilsmeier-Haack reaction mixture into ice-water, but little to no solid has precipitated. What should I do?

Answer:

This issue can arise from several factors. Follow this troubleshooting workflow:

Figure 1: Troubleshooting workflow for low or no precipitation.

Detailed Steps:

• Check pH: The aqueous layer after quenching a Vilsmeier-Haack reaction can be highly acidic. The protonated form of your quinoline product might be water-soluble. Carefully neutralize the mixture with a saturated solution of sodium bicarbonate or dilute sodium hydroxide until it is neutral or slightly basic. The product should precipitate upon neutralization.

• Extraction: If neutralization does not induce precipitation, the product may be soluble in the aqueous layer or may have oiled out. Extract the aqueous mixture several times with an appropriate organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc).

• TLC Analysis: Spot a sample of the concentrated organic extract on a TLC plate against a reference standard (if available) to confirm the presence of the product.

• Brine Wash: To enhance the partitioning of the product into the organic layer, saturate the aqueous phase with sodium chloride (brine) before extraction.

Issue 2: Oily Product Instead of a Solid

Question: After quenching the reaction, I obtained a viscous oil instead of a solid precipitate. How should I proceed?

Answer:

An oily product is common if impurities are present, which can depress the melting point.

• Isolate the Oil: Separate the aqueous layer and extract it with a suitable solvent (e.g., DCM or EtOAc) to ensure all of the product is recovered. Combine the organic extracts with the initial oil.

• Wash and Dry: Wash the combined organic phase with water and then brine. Dry the solution over an anhydrous salt like sodium sulfate or magnesium sulfate.

• Solvent Swap & Trituration: After removing the drying agent, concentrate the solution under reduced pressure. Attempt to induce crystallization by adding a non-polar solvent in which the product is poorly soluble, such as hexanes or petroleum ether. This process, known as trituration, can often yield a solid.

• Column Chromatography: If trituration fails, the oil will need to be purified by column chromatography. A silica gel column with a gradient of ethyl acetate in hexanes is a common choice for chloroquinolines.

Issue 3: Difficulty in Recrystallization

Question: My crude product is colored and I'm having trouble getting pure crystals. What can I do?

Answer:

Recrystallization can be challenging due to persistent impurities.

• Solvent Selection: Test a range of solvent systems. For 2-chloroquinolines, common successful systems include:

  • Ethyl acetate/hexanes

  • Ethanol/water

  • Toluene

  • Isopropanol

• Charcoal Treatment: If the crude product is highly colored, dissolve it in a suitable hot solvent and add a small amount of activated charcoal. Hot filter the solution to remove the charcoal and colored impurities, then allow the filtrate to cool and crystallize.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in a refrigerator or freezer to maximize crystal formation. Rapid cooling can trap impurities.

• Seeding: If you have a small amount of pure product, add a seed crystal to the cooled, saturated solution to induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the standard workup procedure for a Vilsmeier-Haack reaction to synthesize 2-chloro-3-alkyl-quinolines?

A1: The most common procedure involves carefully pouring the reaction mixture onto a large amount of crushed ice or into vigorously stirred ice-cold water. This hydrolyzes the intermediate iminium salt and typically causes the 2-chloroquinoline product to precipitate as a solid. The solid is then collected by filtration, washed with water, and dried. Further purification is usually achieved by recrystallization or column chromatography.

Figure 2: General experimental workflow for the workup of 2-chloroquinolines.

Q2: What are common side products in the synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A2: Potential side products can include:

• Hydrolysis Product: The 2-chloro group can be susceptible to hydrolysis to a 2-hydroxyquinoline (a quinolone), especially if the workup conditions involve prolonged heating in aqueous acidic or basic solutions.

• Unreacted Starting Material: Incomplete reaction can leave residual N-(2,3-dimethylphenyl)propionamide.

• Polymeric Materials: Dark, tar-like substances can form, particularly if the reaction temperature was too high.

Q3: What TLC conditions are suitable for monitoring the purification of 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A3: A good starting point for TLC analysis is a mobile phase of 10-30% ethyl acetate in hexanes or petroleum ether on silica gel plates. The product, being moderately polar, should have a good Rf value in this range. Visualization can be done under UV light (254 nm).

Q4: Is 2-Chloro-3-ethyl-7,8-dimethylquinoline stable to acidic or basic workup conditions?

A4: While the quinoline ring itself is robust, the 2-chloro substituent can be labile. Prolonged exposure to strong acids or bases, especially at elevated temperatures, can lead to hydrolysis, forming the corresponding 2-quinolone. It is advisable to perform neutralizations at low temperatures and to not let the mixture stand for extended periods under harsh pH conditions.

Quantitative Data

The following tables provide representative yields for the synthesis of 2-chloro-3-alkyl-quinolines, which are structurally similar to 2-Chloro-3-ethyl-7,8-dimethylquinoline. These values can serve as a benchmark for expected outcomes.

Table 1: Representative Yields of 2-Chloro-3-formylquinolines via Vilsmeier-Haack Reaction

Precursor Acetanilide	Product	Yield (%)	Reference
Acetanilide	2-Chloro-3-formylquinoline	62.8	[1]
2-Methylacetanilide	2-Chloro-8-methyl-3-formylquinoline	63.0	[1]
4-Chloroacetanilide	2,6-Dichloro-3-formylquinoline	69.0	[1]
General Acetanilides	General 2-Chloro-3-formylquinolines	60-80	[1]

Table 2: Purity of a Representative 2-Chloroquinoline After Different Purification Steps

Purification Step	Purity (%)	Method of Analysis
Crude Precipitate	85-90	¹H NMR
After Recrystallization (EtOAc/Hexanes)	>98	¹H NMR, HPLC
After Column Chromatography	>99	HPLC

Experimental Protocols

Protocol 1: General Workup and Isolation of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• Reaction Quenching: Prepare a beaker containing a vigorously stirred mixture of crushed ice and water (approximately 10 mL of ice/water per gram of the starting acetanilide). Slowly and carefully pour the completed Vilsmeier-Haack reaction mixture into the ice-water.

• Precipitation and Neutralization: A precipitate should form. Continue stirring for 30 minutes to ensure complete hydrolysis of the intermediate. Check the pH of the slurry. If it is strongly acidic, cautiously add a saturated aqueous solution of sodium bicarbonate or a 2M NaOH solution dropwise until the pH is approximately 7.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of cold deionized water to remove any inorganic salts.

• Drying: Press the solid as dry as possible on the filter. Then, transfer the solid to a watch glass or drying dish and dry it to a constant weight, either in a desiccator under vacuum or in a drying oven at low heat (40-50 °C).

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude, dry product in a test tube. Add a few drops of a potential recrystallization solvent (e.g., ethyl acetate). Heat the mixture gently. If the solid dissolves readily, it is too soluble. If it dissolves upon heating and then crystals form upon cooling, the solvent is suitable. A common and effective solvent system is a mixture of ethyl acetate and hexanes.

• Dissolution: Transfer the bulk of the crude product to an Erlenmeyer flask. Add the minimum amount of hot ethyl acetate required to just dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the charcoal.

• Crystallization: Slowly add hot hexanes to the hot ethyl acetate solution until the solution becomes slightly turbid. Add a few drops of hot ethyl acetate to redissolve the precipitate and then allow the flask to cool slowly to room temperature.

• Cooling: Once the flask has reached room temperature, place it in an ice bath or refrigerator for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold hexanes, and dry them thoroughly.

References

• 1. chemijournal.com [chemijournal.com]

Technical Support Center: Removal of Palladium Catalyst from Quinoline Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing palladium catalysts from quinoline products.

Frequently Asked Questions (FAQs)

Q1: Why is removing palladium from quinoline products challenging?

A1: The nitrogen atom in the quinoline ring can act as a ligand, coordinating to the palladium catalyst. This interaction can keep the palladium solubilized in the organic phase, making its removal by simple filtration or aqueous extraction difficult. The choice of removal method must consider breaking this coordination or using a scavenger with a stronger affinity for palladium.

Q2: What are the most common methods for palladium removal from quinoline products?

A2: The most common methods include:

• Adsorption: Using materials like activated carbon or silica gel.

• Metal Scavenging: Employing solid-supported reagents with functional groups that have a high affinity for palladium, such as thiols, thioureas, or amines.

• Filtration: Passing the reaction mixture through a pad of celite or a specialized filter to remove heterogeneous palladium species.

• Chromatography: Purifying the product using column chromatography.

• Crystallization: Inducing the product to crystallize, leaving the palladium impurities in the mother liquor.[1]

Q3: What are the acceptable limits for residual palladium in active pharmaceutical ingredients (APIs)?

A3: Regulatory bodies like the FDA and EMA have stringent limits on elemental impurities in APIs. According to the ICH Q3D guidelines, palladium is a Class 2B element, and its permitted daily exposure (PDE) is 100 µ g/day for oral administration.[2] This often translates to low ppm levels in the final drug substance.

Q4: Can I use a combination of methods for palladium removal?

A4: Yes, a combination of methods is often more effective. For example, an initial filtration through celite to remove bulk palladium black can be followed by treatment with a metal scavenger or activated carbon to remove soluble palladium species.[3]

Troubleshooting Guide

Issue 1: Filtration through celite is ineffective at removing palladium.

Possible Cause	Troubleshooting Step
Palladium is in a soluble form (e.g., Pd(II) or colloidal nanoparticles).	1. Precipitation: Try to precipitate the palladium by adding a reducing agent like sodium borohydride or by changing the solvent polarity. Then, filter through celite. 2. Adsorption: Treat the filtrate with activated carbon or a metal scavenger to capture the soluble palladium.
The celite pad is not packed properly.	Ensure the celite pad is at least 1-2 cm thick and is wetted with the solvent before filtration. A poorly packed pad can allow fine palladium particles to pass through.[1]
The quinoline product is coordinating with the palladium, keeping it in solution.	Consider using a scavenger that can displace the quinoline from the palladium coordination sphere. Thiol-based scavengers are often effective in such cases.

Issue 2: Activated carbon treatment does not sufficiently remove palladium.

Possible Cause	Troubleshooting Step
Insufficient amount of activated carbon.	Increase the weight percentage of activated carbon relative to the product. A typical starting point is 10-20 wt%.
Inadequate contact time or temperature.	Increase the stirring time (e.g., overnight) and/or gently heat the mixture (e.g., 40-60 °C) to improve adsorption kinetics.
The grade of activated carbon is not suitable.	Different grades of activated carbon have varying surface areas and pore sizes. Test different types of activated carbon to find the most effective one for your specific product and solvent system.[4][5]
Product is adsorbing to the activated carbon, leading to yield loss.	1. Minimize excess carbon: Use the minimum amount of activated carbon required for effective palladium removal. 2. Thorough washing: After filtration, wash the activated carbon cake with a generous amount of the solvent to recover the adsorbed product.

Issue 3: Metal scavenger is not performing as expected.

Possible Cause	Troubleshooting Step
Incorrect scavenger for the palladium species.	The oxidation state of palladium (Pd(0) or Pd(II)) can influence scavenger efficiency. Thiol-based scavengers are generally effective for both, while some amine-based scavengers may be more effective for Pd(II). Screen a variety of scavengers to find the optimal one.
Competition from the quinoline product.	The quinoline product may be competing with the scavenger for coordination to the palladium. Increase the equivalents of the scavenger or consider a scavenger with a higher binding affinity for palladium.
Sub-optimal reaction conditions.	Optimize the temperature, time, and solvent for the scavenging reaction. Some scavengers work more efficiently at elevated temperatures.

Data on Palladium Removal Efficiency

The following tables summarize quantitative data from various palladium removal methods. Note that the substrates are not exclusively quinolines, but the data provides a useful comparison of different techniques.

Table 1: Efficiency of Activated Carbon in Palladium Removal

Substrate Type	Initial Pd (ppm)	Treatment Conditions	Final Pd (ppm)	Product Yield (%)
Aryl Bromide	300	0.2 wt% Darco KB-B in THF, 45 °C, 18 h	< 1	97
Pharmaceutical Intermediate	9100	0.7 wt% Nuchar AquaGuard in toluene, rt, 8 h	6552	N/A

Table 2: Efficiency of Metal Scavengers in Palladium Removal

Substrate Type	Initial Pd (ppm)	Scavenger (wt% or equiv)	Treatment Conditions	Final Pd (ppm)	Product Yield (%)
Naphthalenopiperazine HCl salt	>1300	SiliaMetS Thiol (50 wt%)	Water/THF, 35 °C, 17 h	2	90
Pharmaceutical Intermediate	2400	SiliaMetS Thiol or Thiourea (10 wt%)	N/A	≤ 16	N/A
Suzuki Coupling Product	33,000	MP-TMT (5 equiv)	Room Temperature, overnight	< 200	N/A
Suzuki Coupling Product	500-800	MP-TMT	N/A	< 10	N/A

Experimental Protocols

Protocol 1: Palladium Removal using Activated Carbon

• Dissolve the Crude Product: Dissolve the crude quinoline product in a suitable organic solvent (e.g., toluene, ethyl acetate, or THF) to a concentration of approximately 50-100 mg/mL.

• Add Activated Carbon: Add 10-20 wt% of activated carbon relative to the mass of the crude product.

• Stir the Mixture: Stir the suspension at room temperature or with gentle heating (40-60 °C) for 2-16 hours. The optimal time and temperature should be determined empirically.

• Filter the Mixture: Filter the mixture through a pad of celite (1-2 cm thick) in a sintered glass funnel.

• Wash the Filter Cake: Wash the activated carbon/celite cake with a generous amount of the solvent to ensure complete recovery of the product.

• Concentrate the Filtrate: Combine the filtrate and washes, and remove the solvent under reduced pressure to obtain the purified product.

Protocol 2: Palladium Removal using a Thiol-Based Scavenger (e.g., SiliaMetS Thiol)

• Dissolve the Crude Product: Dissolve the crude quinoline product in a suitable solvent.

• Add the Scavenger: Add 4-8 molar equivalents of the thiol-based scavenger relative to the initial amount of palladium catalyst used in the reaction.

• Stir the Mixture: Stir the mixture at room temperature or an elevated temperature (e.g., 35-60 °C) for 4-24 hours.

• Filter off the Scavenger: Filter the mixture to remove the solid-supported scavenger.

• Wash the Scavenger: Wash the scavenger with additional solvent to recover any adsorbed product.

• Work-up: Combine the filtrate and washes and proceed with the appropriate work-up procedure (e.g., aqueous wash, drying, and solvent evaporation).

Visualizations

Figure 1. General experimental workflow for palladium removal.

References

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 5. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]

Characterization of impurities in 2-Chloro-3-ethyl-7,8-dimethylquinoline synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline, providing potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	1. Inactive Vilsmeier-Haack Reagent: The Vilsmeier-Haack reagent, formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is moisture-sensitive and can decompose.	1a. Use freshly distilled and dry DMF and POCl₃. 1b. Prepare the Vilsmeier-Haack reagent in situ at low temperatures (0-5 °C) before adding the substrate.
2. Incomplete Reaction: The Vilsmeier-Haack cyclization can be slow, especially if the aromatic ring of the starting material is not sufficiently electron-rich.	2a. Increase the reaction temperature gradually after the initial addition. 2b. Extend the reaction time and monitor the progress using Thin Layer Chromatography (TLC).
3. Substrate Quality: The starting material, N-(2,3-dimethylphenyl)propionamide, may be impure.	3a. Ensure the purity of the starting amide by recrystallization or column chromatography. 3b. Characterize the starting material using ¹H NMR and melting point analysis before use.
Formation of a Dark Tar-like Substance	1. High Reaction Temperature: Excessive heating can lead to polymerization and decomposition of reactants and products.	1a. Maintain careful temperature control throughout the reaction, especially during the exothermic formation of the Vilsmeier-Haack reagent. 1b. Add the reagents dropwise to manage the reaction exotherm.
2. Presence of Water: Moisture can lead to unwanted side reactions and decomposition.	2a. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Difficult Purification of the Final Product	1. Presence of Multiple Impurities: Incomplete reaction or side reactions can lead to a complex mixture of products.	1a. Optimize the reaction conditions (temperature, time, stoichiometry) to minimize byproduct formation. 1b. Employ column chromatography with a suitable solvent system (e.g., hexane/ethyl acetate gradient) for purification.
2. Co-elution of Impurities: Impurities with similar polarity to the product can be difficult to separate.	2a. Try a different stationary phase for column chromatography (e.g., alumina instead of silica gel). 2b. Consider recrystallization from a suitable solvent or solvent mixture to purify the product.
Product Instability	1. Residual Acidity: Traces of acid from the workup can cause degradation of the quinoline product.	1a. Ensure thorough washing of the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) during the workup. 1b. Dry the final product under vacuum to remove any residual volatile acids.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Chloro-3-ethyl-7,8-dimethylquinoline?

A1: The most common and effective synthetic route is a two-step process. The first step involves the synthesis of the precursor, N-(2,3-dimethylphenyl)propionamide, from 2,3-dimethylaniline and propionyl chloride. The second step is the cyclization of this amide using the Vilsmeier-Haack reaction with phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) to yield the final product.

Q2: What are the expected major impurities in this synthesis?

A2: The major anticipated impurities include:

• Unreacted N-(2,3-dimethylphenyl)propionamide: Due to incomplete reaction.

• 2-Hydroxy-3-ethyl-7,8-dimethylquinoline: Formed by the hydrolysis of the 2-chloro group during workup.

• Over-chlorinated byproducts: Although less common, chlorination at other positions on the quinoline ring can occur under harsh conditions.

• Polymeric materials: Resulting from high reaction temperatures or the presence of moisture.

Q3: How can I monitor the progress of the Vilsmeier-Haack reaction?

A3: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of hexane and ethyl acetate (e.g., 8:2 v/v). The disappearance of the starting amide spot and the appearance of a new, typically more polar, product spot indicates the progression of the reaction. UV light can be used for visualization.

Q4: What are the key safety precautions to take during this synthesis?

A4: The following safety precautions are crucial:

• Phosphorus oxychloride (POCl₃): Is highly corrosive and reacts violently with water. Handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Propionyl chloride: Is also corrosive and moisture-sensitive. Handle with care in a fume hood.

• 2,3-Dimethylaniline: Is toxic and a suspected carcinogen. Avoid inhalation and skin contact.[1][2]

• Vilsmeier-Haack Reagent: The formation of the Vilsmeier-Haack reagent is exothermic and should be done at low temperatures with careful, slow addition of POCl₃ to DMF.

Q5: What are the recommended analytical techniques for characterizing the final product?

A5: The final product, 2-Chloro-3-ethyl-7,8-dimethylquinoline, should be characterized using a combination of the following techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and identify the positions of the substituents.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can also be used for purity assessment and to identify volatile impurities.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for the synthesis and characterization of 2-Chloro-3-ethyl-7,8-dimethylquinoline, based on typical results for similar reactions.

Table 1: Reaction Parameters and Yields

Parameter	Value
Starting Material	N-(2,3-dimethylphenyl)propionamide
Reagents	POCl₃, DMF
Reaction Temperature	0 °C to 90 °C
Reaction Time	6 - 8 hours
Typical Yield	65 - 75%

Table 2: Impurity Profile by HPLC Analysis

Impurity	Retention Time (min)	Typical Abundance (%)
2-Chloro-3-ethyl-7,8-dimethylquinoline (Product)	12.5	> 98.0
N-(2,3-dimethylphenyl)propionamide	8.2	< 1.0
2-Hydroxy-3-ethyl-7,8-dimethylquinoline	10.1	< 0.5
Unknown Impurity 1	14.3	< 0.3
Unknown Impurity 2	15.8	< 0.2

Experimental Protocols

Protocol 1: Synthesis of N-(2,3-dimethylphenyl)propionamide

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 2,3-dimethylaniline (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) to the solution.

• Add propionyl chloride (1.1 eq) dropwise from the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC until the starting aniline is consumed.

• Quench the reaction by slowly adding water.

• Separate the organic layer, and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude N-(2,3-dimethylphenyl)propionamide by recrystallization from a suitable solvent (e.g., ethanol/water or hexane/ethyl acetate).

Protocol 2: Synthesis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place anhydrous dimethylformamide (DMF, 3.0 eq).

• Cool the DMF to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 4.0 eq) dropwise from the dropping funnel, ensuring the temperature does not exceed 10 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier-Haack reagent.

• Add N-(2,3-dimethylphenyl)propionamide (1.0 eq) portion-wise to the reaction mixture, keeping the temperature below 20 °C.

• After the addition, slowly heat the reaction mixture to 80-90 °C and maintain it for 6-8 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 3: HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Protocol 4: GC-MS Analysis

• Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 280 °C.

• Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 10 minutes.

• MS Detector: Electron Ionization (EI) at 70 eV.

Visualizations

Caption: Synthetic pathway for 2-Chloro-3-ethyl-7,8-dimethylquinoline.

References

• 1. 2,3-Dimethylaniline CAS 87-59-2 | 821222 [merckmillipore.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Enhancing the Reactivity of the C2-Chloro Position in Quinolines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the chemical modification of the C2-chloro position in quinolines.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Conversion in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira)

Q: My Suzuki-Miyaura coupling reaction with a 2-chloroquinoline is giving low to no yield. What are the likely causes and how can I troubleshoot this?

A: Low conversion in Suzuki-Miyaura couplings of 2-chloroquinolines is a common issue, often attributed to the lower reactivity of the C-Cl bond compared to C-Br or C-I bonds, as well as potential catalyst inhibition by the quinoline nitrogen. Here are several troubleshooting steps:

• Catalyst and Ligand Choice: The selection of the palladium catalyst and phosphine ligand is critical. For electron-rich or sterically hindered 2-chloroquinolines, standard catalysts like Pd(PPh₃)₄ may be insufficient. Consider using more electron-rich and bulky phosphine ligands, such as Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos), which can promote the oxidative addition step.[1][2][3]

• Base Selection: The choice of base is crucial and can be solvent-dependent. Stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective than weaker bases like Na₂CO₃, especially in polar aprotic solvents like dioxane or DMF.[4] However, for substrates with base-sensitive functional groups, a milder base like K₂CO₃ might be necessary, potentially requiring longer reaction times or higher temperatures.[5]

• Solvent System: The reaction solvent significantly impacts solubility and reactivity. A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is commonly used to dissolve both the organic substrate and the inorganic base.[4][6] If solubility remains an issue, consider using a different solvent system or adding a phase-transfer catalyst.

• Reaction Temperature: Increasing the reaction temperature can often overcome the activation energy barrier for the oxidative addition of the C-Cl bond. Microwave irradiation can be particularly effective in rapidly reaching and maintaining high temperatures, often leading to significantly reduced reaction times and improved yields.[6][7][8]

• Degassing: Palladium(0) catalysts are sensitive to oxygen. Inadequate degassing of the reaction mixture can lead to catalyst oxidation and deactivation. Ensure thorough degassing by bubbling an inert gas (e.g., argon or nitrogen) through the solvent and reaction mixture before adding the catalyst.[9]

• Boronic Acid/Ester Quality: Ensure the boronic acid or ester is pure and has not degraded. Protodeboronation (hydrolysis of the boronic acid) can be a significant side reaction, especially under harsh basic conditions or at high temperatures.[10][11] Using a boronate ester (e.g., pinacol ester) can sometimes improve stability.

Q: I am attempting a Buchwald-Hartwig amination of a 2-chloroquinoline, but the reaction is sluggish and gives a poor yield. What should I try?

A: The Buchwald-Hartwig amination of heteroaryl chlorides like 2-chloroquinoline can be challenging due to the potential for the nitrogen atom in the quinoline ring to coordinate to the palladium catalyst and inhibit its activity.[12][13] Here are some troubleshooting strategies:

• Ligand Selection: The use of sterically hindered and electron-rich biarylphosphine ligands is often essential to promote the reaction. Ligands such as RuPhos or BrettPhos are designed for challenging amination reactions and can be effective.[1][5]

• Base Choice: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[5] However, be mindful of potential side reactions with base-sensitive functional groups on your substrate.

• Solvent: Anhydrous, non-protic solvents like toluene, dioxane, or THF are generally preferred. The presence of water can lead to catalyst deactivation and unwanted side reactions.

• Catalyst Pre-activation: Using a palladium precatalyst, such as a palladacycle, can ensure the efficient generation of the active Pd(0) species in situ and may lead to more reproducible results.[1]

• Microwave Irradiation: As with other cross-coupling reactions, microwave heating can significantly accelerate the reaction and improve yields, particularly for unreactive substrates.[14]

Q: My Sonogashira coupling of a 2-chloroquinoline with a terminal alkyne is resulting in significant homocoupling of the alkyne (Glaser coupling) and low yields of the desired product. How can I minimize this side reaction?

A: Homocoupling is a common side reaction in Sonogashira couplings, especially when the cross-coupling is slow.[15][16] Here are some strategies to suppress it:

• Copper(I) Co-catalyst: The presence of a copper(I) salt (e.g., CuI) is crucial for the traditional Sonogashira reaction. Ensure that the CuI is fresh and of good quality.

• Amine Base: A suitable amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is necessary to deprotonate the alkyne. The amine also serves as a solvent in some cases.

• Reaction Conditions: Running the reaction under strictly anaerobic conditions is critical, as oxygen promotes the oxidative homocoupling of the alkyne.[15] Thoroughly degas all solvents and the reaction mixture.

• Copper-Free Conditions: In some cases, copper-free Sonogashira protocols can provide better results and avoid the issue of homocoupling. These methods often require specific ligands and may proceed at higher temperatures.[17]

• Slow Addition of the Alkyne: Adding the terminal alkyne slowly to the reaction mixture can help to keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.

Issue 2: Catalyst Deactivation

Q: My cross-coupling reaction starts well but then stalls before completion. What could be causing catalyst deactivation?

A: Catalyst deactivation can occur through several mechanisms, particularly when working with heteroaromatic substrates like quinolines.

• Oxidation of the Palladium Catalyst: As mentioned, exposure to oxygen can oxidize the active Pd(0) to inactive Pd(II). Rigorous degassing is essential.[9]

• Formation of Inactive Palladium Species: The quinoline nitrogen can coordinate to the palladium center, leading to the formation of stable, catalytically inactive complexes. Using bulky phosphine ligands can help to prevent this by sterically shielding the metal center.[1][3]

• Precipitation of Palladium Black: At high temperatures or if the ligand dissociates, the palladium can agglomerate and precipitate as palladium black, which has very low catalytic activity.[18] Using robust ligands and ensuring good solubility of the catalyst complex can mitigate this.

• Inhibition by Reaction Components: Impurities in the starting materials, solvents, or reagents can act as catalyst poisons. Ensure all components of the reaction are of high purity.

Frequently Asked Questions (FAQs)

Q1: What are the main strategies to enhance the reactivity of the C2-chloro position in quinolines?

A1: The primary strategies involve:

• Palladium-Catalyzed Cross-Coupling Reactions: This is the most common approach and includes Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings. The key to success is the appropriate choice of catalyst, ligand, base, and solvent to overcome the relative inertness of the C-Cl bond.[12][16][19]

• Activation via N-Oxide Formation: Oxidation of the quinoline nitrogen to an N-oxide significantly activates the C2 and C4 positions towards nucleophilic aromatic substitution (SNAr). The N-oxide can then be removed in a subsequent reduction step.[20][21][22] This method is particularly useful for introducing oxygen and nitrogen nucleophiles.

• Direct C-H Arylation: While typically targeting other positions, under specific conditions, direct C-H arylation can be used to functionalize the quinoline ring, sometimes offering an alternative to cross-coupling with pre-halogenated substrates.[23][24]

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically accelerate reactions and improve yields by efficiently delivering energy to the reaction mixture, allowing for higher temperatures to be reached quickly and uniformly.[6][7][8]

Q2: How do I choose the right phosphine ligand for my cross-coupling reaction?

A2: The choice of phosphine ligand is critical and depends on the specific reaction and substrates. Here are some general guidelines:

• Electron-Rich Ligands: For less reactive aryl chlorides, electron-rich phosphine ligands are generally preferred as they promote the oxidative addition of the C-Cl bond to the palladium center.[3]

• Bulky Ligands: Sterically hindered (bulky) ligands can accelerate the reductive elimination step and also help to prevent the formation of inactive dimeric palladium species.[1][3] They can also prevent the quinoline nitrogen from strongly coordinating to the palladium catalyst.

• Bidentate vs. Monodentate Ligands: Bidentate ligands (e.g., dppf, Xantphos) can form more stable complexes with palladium, which can be beneficial in some cases. However, for many challenging couplings with aryl chlorides, bulky monodentate ligands (e.g., Buchwald ligands) often provide superior results.

• Screening: Often, the optimal ligand for a specific transformation needs to be determined empirically. It is advisable to screen a small library of ligands to identify the best performer for your particular substrate combination.

Q3: When should I consider using microwave synthesis?

A3: Microwave synthesis is particularly advantageous in the following scenarios:

• Slow Reactions at Conventional Temperatures: If a reaction is sluggish or requires very long reaction times (e.g., > 24 hours) at reflux temperatures, microwave heating can often reduce the reaction time to minutes or a few hours.[7][8]

• Reactions Requiring High Temperatures: Microwaves can safely and rapidly heat sealed reaction vessels to temperatures and pressures above the normal boiling point of the solvent, which can be necessary to activate unreactive C-Cl bonds.[6]

• Improving Yields: In some cases, the rapid heating provided by microwaves can minimize the formation of side products that may occur during prolonged heating, thus improving the overall yield of the desired product.

• High-Throughput Synthesis: For library synthesis or rapid optimization of reaction conditions, microwave reactors that can run multiple reactions in parallel are highly efficient.

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki-Miyaura Coupling of 2-Chloroquinolines

Entry	2-Chloroquinoline Derivative	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time	Yield (%)	Reference
1	2-Chloro-6-nitroquinoline	3-Pyridinylboronic acid	PdCl₂(PPh₃)₂ (10)	-	Na₂CO₃ (2 eq)	MeCN/H₂O	140 (MW)	15 min	70	[25]
2	2-Chloroquinoline	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2 eq)	Toluene/H₂O	100	16 h	95	Adapted from[1]
3	4-Amino-2-chloroquinoline	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2 eq)	Water	100 (MW)	10 min	92	[26]
4	2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (0.5)	-	K₂CO₃ (3 eq)	Dioxane/H₂O	120 (MW)	15 min	95	[7]

Table 2: Representative Conditions for Buchwald-Hartwig Amination of 2-Chloroquinolines

Entry	2-Chloroquinoline Derivative	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time	Yield (%)	Reference
1	6-Bromo-2-chloroquinoline	Morpholine	Pd₂(dba)₃ (2.5)	RuPhos (5)	NaOtBu (1.4 eq)	Toluene	100	18 h	85	Adapted from[14]
2	2-Chloroquinoline	Aniline	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (1.5 eq)	t-BuOH	110	12 h	92	Adapted from[1]
3	2-Chloroquinoline	Pyrrolidine	Pd₂(dba)₃ (1)	BINAP (1.5)	NaOtBu (1.2 eq)	Dioxane	100	24 h	88	Adapted from[12]

Experimental Protocols

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling of 2-Chloro-6-nitroquinoline with 3-Pyridinylboronic Acid

This protocol is adapted from the synthesis of a MK2 inhibitor.[25]

• To a 35 mL pressure-rated glass tube, add 2-chloro-6-nitroquinoline (1.0 mmol), the desired pyridinylboronic acid (1.5-1.6 equiv.), and PdCl₂(PPh₃)₂ (10 mol%).

• Add an aqueous solution of Na₂CO₃ (2 M, 1.0 mL, 2.0 equiv.) followed by acetonitrile (5 mL).

• Seal the tube with a septum and place it in a CEM Discover microwave synthesizer.

• Irradiate the mixture at 140 °C for 15 minutes with an initial power of 200 W.

• After the reaction is complete, cool the vessel using a flow of compressed air.

• Remove the solvent in vacuo.

• Triturate the residue with water and collect the solid by filtration.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-(pyridin-3-yl)-6-nitroquinoline.

Protocol 2: General Procedure for N-Oxide Activation and Subsequent Nucleophilic Substitution

This is a general procedure based on established methods for activating heterocyclic N-oxides.[21][22]

• N-Oxide Formation: Dissolve the 2-chloroquinoline (1.0 equiv.) in a suitable solvent such as dichloromethane or acetic acid.

• Add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.5 equiv.) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate and sodium bicarbonate.

• Extract the aqueous layer with dichloromethane, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo to yield the 2-chloroquinoline N-oxide.

• Nucleophilic Substitution: Dissolve the 2-chloroquinoline N-oxide (1.0 equiv.) in a suitable solvent (e.g., DMF).

• Add the desired nucleophile (e.g., sodium methoxide, an amine) (1.2-2.0 equiv.) and heat the reaction mixture. The reaction temperature will depend on the nucleophilicity of the attacking species.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture and partition between water and an organic solvent (e.g., ethyl acetate).

• Separate the layers and extract the aqueous phase with the organic solvent.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

• Deoxygenation (if required): The resulting N-oxide can be deoxygenated using a reducing agent such as PCl₃ or by catalytic hydrogenation (e.g., H₂, Pd/C).

Mandatory Visualizations

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A decision-making workflow for troubleshooting low yields.

References

• 1. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Amination Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. depts.washington.edu [depts.washington.edu]
• 16. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 17. Sonogashira Coupling [organic-chemistry.org]
• 18. chemrxiv.org [chemrxiv.org]
• 19. m.youtube.com [m.youtube.com]
• 20. An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides [mdpi.com]
• 21. Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Mild addition of nucleophiles to pyridine-N-oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. escholarship.org [escholarship.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Strategies to Avoid N-Alkylation in Quinoline Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate the challenges of regioselective alkylation in quinoline chemistry, with a focus on avoiding undesired N-alkylation.

Frequently Asked Questions (FAQs)

Q1: I am trying to perform a C-alkylation on a quinoline substrate, but I am predominantly getting the N-alkylated product. Why is this happening and what can I do?

A1: Unwanted N-alkylation is a common side reaction in quinoline chemistry due to the nucleophilic nature of the nitrogen atom's lone pair of electrons. The reaction pathway is often dictated by both electronic and steric factors. To favor C-alkylation, several strategies can be employed:

• Nitrogen Protection: The most effective strategy is to protect the quinoline nitrogen, rendering it non-nucleophilic. The formation of a quinoline N-oxide is a widely used and highly effective method.

• Steric Hindrance: Introducing bulky substituents near the nitrogen atom can sterically hinder the approach of the alkylating agent to the nitrogen, thereby favoring reaction at a carbon position.

• Choice of Catalyst and Reagents: Certain transition metal catalysts, such as those based on rhodium, palladium, or iridium, can direct alkylation to specific carbon positions (e.g., C2, C8) through C-H activation pathways.

• Reaction Conditions: Optimization of solvent, temperature, and base can significantly influence the selectivity of the reaction.

Q2: What is a quinoline N-oxide and how does it help in preventing N-alkylation?

A2: A quinoline N-oxide is a derivative where the quinoline nitrogen is oxidized. This modification serves two primary purposes in directing C-alkylation:

• Nitrogen Protection: The oxygen atom effectively "protects" the nitrogen's lone pair, preventing it from acting as a nucleophile and thus inhibiting direct N-alkylation.

• Directing Group: The N-oxide group acts as an effective directing group in transition metal-catalyzed C-H functionalization reactions. It coordinates to the metal center, bringing the catalyst into proximity with specific C-H bonds, typically at the C2 and C8 positions, leading to high regioselectivity for C-alkylation.[1]

Q3: Are there other protecting groups for the quinoline nitrogen besides forming an N-oxide?

A3: While the N-oxide strategy is prevalent due to its dual role as a protecting and directing group, other nitrogen protecting groups can be employed. One such example is the trifluoromethanesulfonyl (Tf) group. The quinoline nitrogen can be activated with triflic anhydride (Tf₂O) to form a highly electrophilic N-triflyl quinolinium salt. This salt can then be reacted with a nucleophile. However, this strategy is more commonly used for introducing substituents at the C2 or C4 positions via nucleophilic attack, rather than as a simple protecting group for subsequent C-H alkylation. Deprotection of the N-Tf group can be challenging.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
High yield of N-alkylated product, low or no C-alkylation.	1. Unprotected quinoline nitrogen is highly nucleophilic.2. Reaction conditions favor nucleophilic attack at the nitrogen.	1. Protect the nitrogen: Convert the quinoline to its N-oxide derivative before performing the alkylation.[2][3][4]2. Use a C-H activation strategy: Employ a suitable transition metal catalyst (e.g., Rh(III), Pd(II)) that directs alkylation to a specific carbon position.[5][6]
A mixture of C- and N-alkylated products is obtained.	1. Incomplete protection of the nitrogen.2. Competing reaction pathways under the current conditions.	1. Optimize N-oxide formation: Ensure complete conversion to the N-oxide before proceeding with the alkylation step.2. Modify reaction conditions: Experiment with different solvents, bases, and temperatures to improve selectivity. For instance, in some metal-catalyzed reactions, the choice of ligand can significantly influence regioselectivity.
Low overall yield, even with nitrogen protection.	1. Steric hindrance at the target carbon position.2. Inefficient catalyst or reaction conditions for C-H activation.	1. Alter the directing group strategy: If targeting a specific position is difficult, consider if an alternative directing group could provide better access.2. Screen catalysts and ligands: For transition metal-catalyzed reactions, a thorough screening of different metal precursors and ligands is often necessary to find the optimal system for your specific substrate.
Difficulty in removing the N-oxide group after C-alkylation.	The deoxygenation conditions are not suitable for the substrate.	Optimize deoxygenation: While phosphorus trichloride (PCl₃) is commonly used, other reagents like triphenylphosphine (PPh₃) or catalytic hydrogenation can be effective and may be more compatible with sensitive functional groups on your molecule.[7]

Experimental Protocols

Protocol 1: Synthesis of Quinoline N-Oxide

This protocol describes the general procedure for the oxidation of a quinoline to its corresponding N-oxide using meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

• Quinoline derivative

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM) or Chloroform

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the quinoline derivative (1.0 equiv.) in dichloromethane or chloroform.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1-1.5 equiv.) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the quinoline N-oxide.[2][3]

Protocol 2: Rh(III)-Catalyzed C8-Alkylation of Quinoline N-Oxide

This protocol outlines a representative procedure for the regioselective C8-alkylation of a quinoline N-oxide using a rhodium catalyst.

Materials:

• Quinoline N-oxide derivative

• Alkene or other alkylating agent

• [Cp*RhCl₂]₂ (catalyst)

• AgSbF₆ (additive)

• Solvent (e.g., 1,2-dichloroethane)

Procedure:

• To a reaction vessel, add the quinoline N-oxide (1.0 equiv.), [Cp*RhCl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., argon or nitrogen).

• Add the anhydrous solvent followed by the alkylating agent (1.5-2.0 equiv.).

• Heat the reaction mixture at a specified temperature (e.g., 60-100 °C) and stir for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and filter through a pad of celite, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the C8-alkylated quinoline N-oxide.[6]

Protocol 3: Deoxygenation of a Quinoline N-Oxide

This protocol describes the removal of the N-oxide group to regenerate the quinoline.

Materials:

• C-alkylated quinoline N-oxide

• Phosphorus trichloride (PCl₃)

• Anhydrous dichloromethane (DCM) or chloroform

Procedure:

• Dissolve the C-alkylated quinoline N-oxide (1.0 equiv.) in anhydrous DCM or chloroform under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add phosphorus trichloride (1.5-2.0 equiv.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by slowly adding it to a cooled, saturated aqueous solution of NaHCO₃.

• Separate the organic layer and extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over MgSO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.[1]

Visualizing Reaction Strategies

To aid in selecting an appropriate strategy, the following diagrams illustrate the logical workflows for troubleshooting and decision-making in quinoline alkylation reactions.

Caption: Troubleshooting workflow for undesired N-alkylation.

Caption: Decision tree for selecting a C-alkylation strategy.

References

• 1. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2015160125A1 - Novel preparation method of quinoline n-oxide derivative with amide group - Google Patents [patents.google.com]
• 3. Synthesis of New Quinolinequinone Derivatives and Preliminary Exploration of their Cytotoxic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Site-Selective C8-Alkylation of Quinoline N-Oxides with Maleimides under Rh(III) Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative 1H NMR Analysis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

This guide provides a comparative analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2-Chloro-3-ethyl-7,8-dimethylquinoline. Due to the absence of publicly available experimental data for this specific compound, this guide presents a predicted ¹H NMR spectrum and compares it with the experimental data of a structurally related compound, 2-chloro-3-ethynyl-8-methyl quinoline. This comparison offers valuable insights into the expected spectral features of the target molecule, aiding researchers in its identification and characterization.

Data Presentation: Predicted vs. Experimental ¹H NMR Data

The following table summarizes the predicted ¹H NMR data for 2-Chloro-3-ethyl-7,8-dimethylquinoline and the experimental data for 2-chloro-3-ethynyl-8-methyl quinoline. The predicted values were obtained using a machine learning-based prediction tool.

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2-Chloro-3-ethyl-7,8-dimethylquinoline (Predicted)	H4	~8.1	Singlet	-
H5	~7.5	Doublet	~8.0
H6	~7.3	Doublet	~8.0
-CH₂- (ethyl)	~2.9	Quartet	~7.5
8-CH₃	~2.6	Singlet	-
7-CH₃	~2.4	Singlet	-
-CH₃ (ethyl)	~1.3	Triplet	~7.5
2-chloro-3-ethynyl-8-methyl quinoline (Experimental) [1]	H4	8.30	Singlet	-
H5, H6, H7	7.43-7.63	Multiplet	-
≡C-H	3.47	Singlet	-
8-CH₃	2.75	Singlet	-

Experimental Protocols

A standard protocol for acquiring the ¹H NMR spectrum of a quinoline derivative is outlined below.

1. Sample Preparation:

• Weigh approximately 5-25 mg of the solid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).

• To ensure a high-quality spectrum, filter the solution through a pipette with a glass wool plug directly into a clean 5 mm NMR tube to remove any particulate matter.

• Add a small amount of a reference standard, typically tetramethylsilane (TMS), to the sample solution for chemical shift calibration (δ = 0.00 ppm).

2. NMR Data Acquisition:

• The ¹H NMR spectrum is typically recorded on a 300 or 400 MHz spectrometer.

• The instrument is tuned and the magnetic field is shimmed to achieve optimal homogeneity.

• A standard pulse sequence is used to acquire the free induction decay (FID).

• The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

3. Data Processing:

• The acquired FID is Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum is phase-corrected and the baseline is corrected.

• The chemical shifts of the signals are referenced to the TMS signal.

• The integrals of the signals are determined to establish the relative ratios of the different types of protons.

• The multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J) are measured to elucidate the connectivity of the protons.

Mandatory Visualization

The following diagram illustrates the general workflow for the ¹H NMR analysis of an organic compound.

Caption: Workflow of ¹H NMR Data Acquisition and Analysis.

References

• 1. rsc.org [rsc.org]

Comparative Analysis of 13C NMR Spectral Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline and Related Analogues

For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding Substituent Effects on the 13C NMR of the Quinoline Scaffold.

Comparison of 13C NMR Chemical Shifts

The following table summarizes the reported 13C NMR chemical shifts (in ppm) for a series of quinoline derivatives. These compounds have been selected to systematically evaluate the influence of substituents at the C2, C3, C7, and C8 positions, providing a basis for estimating the chemical shifts of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Carbon	2-Chloroquinoline	2,7-Dimethylquinoline[1]	Ethyl 7,8-dimethylquinoline-3-carboxylate[2]	2-ethyl-3,8-dimethylquinoline[3]
C2	151.8	158.3	148.74	161.48
C3	127.4	121.2	138.6	128.23
C4	139.8	135.9	148.68	136.68
C4a	127.5	126.9	126.0	127.10
C5	129.7	125.7	125.0	125.23
C6	127.8	129.8	130.2	129.10
C7	130.5	137.2	140.0	124.61
C8	127.9	126.9	121.9	135.47
C8a	148.0	147.5	134.6	145.60
C2-CH₃	-	25.0	-	-
C7-CH₃	-	21.4	-	-
C3-CH₂CH₃	-	-	-	29.23
C3-CH₂ CH₃**	-	-	-	12.12
C7-CH₃	-	-	20.9	-
C8-CH₃	-	-	13.3	17.82
C3-COOCH₂CH₃	-	-	165.7, 61.2, 14.3	-

Predicted 13C NMR Spectral Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline

Based on the trends observed in the comparison table, the following predictions can be made for the 13C NMR chemical shifts of 2-Chloro-3-ethyl-7,8-dimethylquinoline:

• C2: The presence of a chlorine atom at this position will cause a significant downfield shift, likely in the range of 150-155 ppm.

• C3: The ethyl group at this position will also induce a downfield shift compared to an unsubstituted quinoline, expected around 135-140 ppm.

• C4: This carbon will be influenced by the adjacent ethyl group and the chloro group at C2, likely appearing in the 138-142 ppm region.

• C4a & C8a: These quaternary carbons are expected in the 125-128 ppm and 145-148 ppm regions, respectively.

• C5 & C6: The chemical shifts of these carbons are anticipated to be in the typical aromatic region for quinolines, around 125-130 ppm.

• C7 & C8: The methyl groups at these positions will cause a downfield shift for the carbons they are attached to, with expected values in the range of 135-140 ppm for C7 and 128-132 ppm for C8.

• Alkyl Carbons: The ethyl group carbons (CH₂ and CH₃) are expected to appear in the upfield region, approximately at 25-30 ppm and 12-15 ppm, respectively. The methyl groups at C7 and C8 should have signals around 18-22 ppm and 12-15 ppm.

Experimental Protocol: 13C NMR Spectroscopy of Quinoline Derivatives

The following is a general procedure for the acquisition of 13C NMR spectra of quinoline compounds.

1. Sample Preparation:

• Weigh approximately 10-20 mg of the quinoline derivative.
• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is a common choice for many quinoline derivatives.
• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The 13C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.[4]
• Use a standard 5 mm broadband probe.
• Tune and match the probe for the 13C frequency.

3. Data Acquisition Parameters:

• Pulse Program: A standard proton-decoupled 13C experiment (e.g., zgpg30 on Bruker instruments) is commonly used.
• Solvent Signal: The chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).
• Spectral Width: A spectral width of approximately 200-250 ppm is typically sufficient to cover the expected chemical shift range of quinolines.
• Acquisition Time: An acquisition time of 1-2 seconds is generally adequate.
• Relaxation Delay: A relaxation delay of 2-5 seconds is used to ensure proper relaxation of the carbon nuclei, especially quaternary carbons.
• Number of Scans: The number of scans can range from a few hundred to several thousand, depending on the sample concentration and the desired signal-to-noise ratio.

4. Data Processing:

• Apply an exponential multiplication (line broadening) of 0.3-1.0 Hz to improve the signal-to-noise ratio.
• Perform a Fourier transform of the free induction decay (FID).
• Phase correct the resulting spectrum.
• Calibrate the chemical shift scale using the solvent signal as a reference.
• Integrate the peaks if desired, although routine 13C NMR peak intensities are not always proportional to the number of carbons.

Conceptual Workflow for Spectral Analysis

The following diagram illustrates a typical workflow for the analysis and structural elucidation of a substituted quinoline using 13C NMR spectroscopy.

Caption: A flowchart illustrating the key stages in the acquisition, processing, and interpretation of 13C NMR data for the structural analysis of quinoline derivatives.

References

• 1. 2,7-Dimethylquinoline | C11H11N | CID 7138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. ias.ac.in [ias.ac.in]

Comparative Analysis of 2-Chloro-3-ethyl-7,8-dimethylquinoline Derivatives: A Crystallographic Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray crystal structures of derivatives of 2-Chloro-3-ethyl-7,8-dimethylquinoline, offering valuable insights for researchers in medicinal chemistry and materials science. Quinolines are a significant class of heterocyclic compounds, with a wide range of applications stemming from their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The precise three-dimensional arrangement of atoms within these molecules, as determined by X-ray crystallography, is crucial for understanding their structure-activity relationships and for the rational design of new therapeutic agents and functional materials.

This guide will focus on a comparative overview of the crystallographic data of closely related 2-chloro-7,8-dimethylquinoline derivatives, providing a basis for understanding the structural impact of substituent modifications.

Crystallographic Data Comparison

The following table summarizes the key crystallographic parameters for two derivatives of 2-chloro-7,8-dimethylquinoline, providing a direct comparison of their unit cell dimensions and refinement statistics.

Parameter	2-Chloro-7,8-dimethylquinoline-3-carbaldehyde[4]	Ethyl 6-chloro-2-[(2-chloro-7,8-dimethylquinolin-3-yl)methoxy][5]
Chemical Formula	C₁₂H₁₀ClNO	C₃₀H₂₄Cl₂N₂O₃
Molecular Weight	219.66	531.41
Crystal System	Orthorhombic	Monoclinic
Space Group	Pnma	P2₁/c
a (Å)	20.4542 (13)	8.3187 (5)
b (Å)	6.7393 (4)	28.0038 (17)
c (Å)	7.5675 (4)	11.2093 (7)
α (°)	90	90
β (°)	90	98.721 (6)
γ (°)	90	90
Volume (ų)	1043.16 (11)	2581.1 (3)
Z	4	4
R-factor	0.034	0.048
wR-factor	0.115	0.072

Experimental Protocols

The synthesis and crystallographic analysis of these compounds involve well-established methodologies in organic chemistry and X-ray diffraction.

Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

The synthesis of 2-chloro-7,8-dimethylquinoline-3-carbaldehyde is achieved through the Vilsmeier-Haack reaction.[4]

Workflow for the Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde

Caption: Synthesis of 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde.

Detailed Protocol:

• A Vilsmeier-Haack adduct is prepared by reacting phosphorus oxychloride (70 mmol) with N,N-dimethylformamide (30 mmol) at 273 K.[4]

• This adduct is then added to N-(2,3-dimethylphenyl)acetamide (10 mmol).[4]

• The resulting mixture is heated to 353 K for 15 hours.[4]

• After the reaction, the mixture is poured onto ice, leading to the precipitation of the white product.[4]

• The crude product is collected by filtration, dried, and then purified by recrystallization from a mixture of petroleum ether and ethyl acetate.[4]

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of crystalline solids.

General Experimental Workflow for X-ray Crystallography

Caption: General workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol for 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde: [4]

• Data Collection: A suitable single crystal was mounted on a Bruker SMART area-detector diffractometer.

• Structure Solution and Refinement: The structure was solved using SHELXS and refined with SHELXL. Hydrogen atoms were placed in calculated positions and refined using a riding model.

Detailed Protocol for Ethyl 6-chloro-2-[(2-chloro-7,8-dimethylquinolin-3-yl)methoxy]: [5]

• Data Collection: Data was collected on an Oxford Xcalibur Eos (Nova) CCD detector diffractometer.

• Structure Solution and Refinement: The structure was solved using SHELXS97 and refined with SHELXL97. Hydrogen atoms were constrained during refinement.

Comparison with Alternatives

The biological and material properties of quinoline derivatives are highly dependent on the nature and position of their substituents.

• 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde serves as a versatile intermediate for the synthesis of more complex molecules. The aldehyde group can be readily transformed into other functional groups, allowing for the generation of a library of derivatives for biological screening.[6]

• Ethyl 6-chloro-2-[(2-chloro-7,8-dimethylquinolin-3-yl)methoxy] represents a more complex derivative where two quinoline rings are linked. The presence of multiple aromatic rings can lead to interesting photophysical properties and potential applications in materials science. The crystal packing of this compound is stabilized by C—H⋯O, C—H⋯N, and π–π stacking interactions.[5]

The choice between these and other derivatives will depend on the specific application. For drug discovery, the focus might be on synthesizing a variety of derivatives to explore the structure-activity relationship. For materials science, the emphasis might be on designing molecules with specific packing motifs to achieve desired electronic or optical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ethyl 6-chloro-2-[(2-chloro-7,8-dimethyl­quinolin-3-yl)meth­oxy]-4-phenyl­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Purity Analysis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and alternative analytical techniques for determining the purity of 2-Chloro-3-ethyl-7,8-dimethylquinoline, a key intermediate in pharmaceutical synthesis. The information presented is intended for researchers, scientists, and drug development professionals.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a cornerstone technique in pharmaceutical analysis due to its high resolution, sensitivity, and robustness. A validated reversed-phase HPLC (RP-HPLC) method is recommended for the routine purity assessment of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

1.1. Experimental Protocol: RP-HPLC for 2-Chloro-3-ethyl-7,8-dimethylquinoline

This protocol outlines a standard RP-HPLC method for the purity determination of the target compound.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and a diode-array detector (DAD).

• Data acquisition and processing software.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to 60% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.[1]

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

• Dissolve in 10 mL of acetonitrile to obtain a stock solution of 1 mg/mL.

• Further dilute with the initial mobile phase composition (60% Acetonitrile in 0.1% Phosphoric acid) to a final concentration of 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

1.2. Experimental Workflow

The following diagram illustrates the key steps in the HPLC analysis workflow.

Figure 1. Experimental workflow for HPLC purity analysis.

Alternative Analytical Techniques

While HPLC is a powerful tool, other techniques can offer complementary information or advantages in specific scenarios.

• Ultra-High-Performance Liquid Chromatography (UHPLC): This technique utilizes columns with sub-2 µm particles to achieve faster analysis times, higher resolution, and increased sensitivity compared to conventional HPLC.[2]

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is an absolute quantification method that can determine the purity of a substance without the need for a reference standard of the same compound.[3] It is particularly useful for characterizing reference materials and for detecting impurities that may not be visible by UV-based HPLC, such as inorganic salts or residual solvents.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile impurities that may be present in the sample, GC-MS provides excellent separation and identification capabilities.

• Supercritical Fluid Chromatography (SFC): SFC can be a valuable alternative for the analysis of lipophilic compounds and offers different selectivity compared to RP-HPLC.[4][5]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC provides an alternative selectivity to RPLC and is particularly useful for the retention of more polar compounds.[4][5]

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of HPLC and its alternatives for the purity analysis of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Feature	HPLC	UHPLC	qNMR	GC-MS	SFC
Principle	Liquid chromatography	High-pressure liquid chromatography	Nuclear magnetic resonance	Gas chromatography-mass spectrometry	Supercritical fluid chromatography
Primary Use	Routine purity, impurity profiling	High-throughput screening, high-resolution separations	Absolute purity, reference standard characterization	Volatile impurity analysis	Chiral separations, lipophilic compounds
Analysis Time	15-30 min	2-10 min	5-15 min	20-40 min	5-15 min
Sensitivity	High	Very High	Moderate	Very High	High
Specificity	High	Very High	High (structural information)	Very High (mass-based)	High
Quantitation	Relative (requires standard)	Relative (requires standard)	Absolute (no identical standard needed)	Relative (requires standard)	Relative (requires standard)
Sample Throughput	Moderate	High	Low to Moderate	Moderate	High
Cost	Moderate	High	High	Moderate	High

Method Selection Guide

The choice of analytical technique depends on the specific requirements of the analysis. The following diagram provides a decision-making framework.

Figure 2. Decision tree for selecting an analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. ajpaonline.com [ajpaonline.com]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 2-Chloroquinolines and 2-Bromoquinolines in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Functionalization of the quinoline ring system, particularly at the 2-position, is a critical step in the synthesis of novel drug candidates. This guide provides an objective comparison of the reactivity of two common starting materials, 2-chloroquinolines and 2-bromoquinolines, in palladium-catalyzed cross-coupling reactions. The information presented is supported by experimental data from the literature to aid in the selection of the appropriate substrate and reaction conditions for synthetic campaigns.

General Reactivity Trends in Cross-Coupling Reactions

In palladium-catalyzed cross-coupling reactions, the reactivity of the halide leaving group is a crucial factor influencing reaction efficiency. The generally accepted trend for halide reactivity is I > Br > Cl > F. This trend is based on the carbon-halogen bond strength, with the weaker C-I bond being easier to break during the oxidative addition step of the catalytic cycle than the stronger C-Cl bond. Consequently, aryl bromides are typically more reactive than aryl chlorides. This general principle holds true for heteroaromatic systems like quinolines, suggesting that 2-bromoquinolines will generally exhibit higher reactivity than their 2-chloro counterparts.

Reactivity in Specific Cross-Coupling Reactions

The following sections provide a comparative overview of the reactivity of 2-chloro- and 2-bromoquinolines in three widely used cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds. While direct comparative studies between 2-chloro- and 2-bromoquinoline under identical conditions are not extensively detailed in the provided literature, the general reactivity trend of aryl halides (Br > Cl) is a reliable predictor. Aryl chlorides often require more forcing conditions, such as higher temperatures, longer reaction times, and more specialized catalyst systems (e.g., those with electron-rich, bulky phosphine ligands) to achieve comparable yields to aryl bromides.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl compounds. A study involving the sequential and selective amination of 6-bromo-2-chloroquinoline provides direct evidence for the higher reactivity of the C-Br bond. In this work, the amination of the 6-position (C-Br) could be achieved selectively in the presence of the 2-chloro group by carefully choosing the reaction conditions.[1][2][3] This demonstrates that the aryl bromide is significantly more reactive than the heteroaryl chloride in this specific context. Achieving amination at the 2-position (C-Cl) would likely require a subsequent, more forcing reaction step.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. The reactivity order for halides in Sonogashira reactions is also I > Br > Cl > OTf.[4] While protocols for the Sonogashira coupling of 2-chloroquinolines have been developed, they often require specific and optimized conditions to proceed efficiently.[5][6] It is expected that 2-bromoquinolines would react under milder conditions and potentially give higher yields compared to 2-chloroquinolines.

Quantitative Data Summary

The following table summarizes the expected relative reactivity and general reaction conditions for 2-chloro- and 2-bromoquinolines in key cross-coupling reactions based on established principles and available data.

Reaction Type	Substrate	Relative Reactivity	Typical Catalyst System	General Conditions
Suzuki-Miyaura	2-Chloroquinoline	Lower	Pd(OAc)₂, Pd₂(dba)₃ with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos)	Higher temperatures, longer reaction times
2-Bromoquinoline	Higher	Pd(PPh₃)₄, PdCl₂(dppf)	Milder temperatures, shorter reaction times
Buchwald-Hartwig	2-Chloroquinoline	Lower	Pd₂(dba)₃ with specialized ligands (e.g., BrettPhos, RuPhos)	More forcing conditions may be required
2-Bromoquinoline	Higher	Pd₂(dba)₃ with standard phosphine ligands (e.g., BINAP, Xantphos)	Selective reaction possible in presence of a chloro group[1][2]
Sonogashira	2-Chloroquinoline	Lower	PdCl₂(PPh₃)₂, CuI (co-catalyst)	Often requires elevated temperatures and specific ligands
2-Bromoquinoline	Higher	PdCl₂(PPh₃)₂, CuI (co-catalyst)	Generally proceeds under milder conditions than the chloro derivative

Experimental Protocols

The following are generalized experimental protocols for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. It is important to note that specific conditions should be optimized for each substrate.

General Procedure for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To an oven-dried reaction vessel, add the 2-haloquinoline (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv.).

• Solvent Addition: The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). A degassed solvent (e.g., dioxane, toluene, DMF, often with a small amount of water) is then added.

• Reaction Execution: The reaction mixture is heated to the desired temperature (typically 80-120 °C) and stirred until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

Note: For 2-chloroquinolines, a more active catalyst system, such as Pd(OAc)₂ with a ligand like SPhos or XPhos, may be necessary.

General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, a reaction vessel is charged with the 2-haloquinoline (1.0 equiv.), the amine (1.1-1.2 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., BINAP, Xantphos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu, K₃PO₄, 1.2-2.0 equiv.).

• Solvent Addition: A dry, degassed solvent (e.g., toluene, dioxane) is added.

• Reaction Execution: The mixture is heated (typically 80-110 °C) with stirring for the required time (monitored by TLC or LC-MS).

• Work-up: After cooling, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is washed with water and brine, dried, and concentrated.

• Purification: The residue is purified by flash chromatography.

Note: For the less reactive 2-chloroquinoline, more specialized and electron-rich ligands like RuPhos or BrettPhos may be required to achieve good conversion.

General Procedure for Sonogashira Coupling

• Reaction Setup: To a reaction flask are added the 2-haloquinoline (1.0 equiv.), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-10 mol%). The flask is evacuated and backfilled with an inert gas.

• Reagent Addition: A degassed solvent (e.g., THF, DMF) and a base (e.g., Et₃N, piperidine, which can often serve as the solvent) are added, followed by the terminal alkyne (1.1-1.5 equiv.).

• Reaction Execution: The reaction is stirred at room temperature or heated (typically to 40-80 °C) until completion.

• Work-up: The reaction mixture is diluted with an organic solvent and washed with aqueous ammonium chloride solution, water, and brine. The organic phase is dried and concentrated.

• Purification: The crude product is purified by column chromatography.

Note: While this general procedure is applicable to both, 2-chloroquinolines may require higher temperatures and longer reaction times to achieve comparable yields to 2-bromoquinolines.

Visualizing the Workflow and Reactivity

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Caption: Comparison of reactivity and required reaction conditions.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sequential and Selective Buchwald−Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroq… [ouci.dntb.gov.ua]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Unraveling the Biological Potential of Substituted Quinolines: A Comparative Guide

While direct experimental data on the biological activity of 2-Chloro-3-ethyl-7,8-dimethylquinoline remains to be published, a comprehensive analysis of structurally related quinoline derivatives provides valuable insights into its potential therapeutic applications. This guide offers a comparative overview of the anticancer and antimicrobial activities of various substituted quinolines, supported by experimental data and detailed methodologies, to inform future research and drug development endeavors.

The quinoline scaffold is a prominent heterocyclic structure in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties. The nature and position of substituents on the quinoline ring play a crucial role in determining the specific biological effects and potency of these compounds. This guide focuses on comparing the biological activities of various quinoline derivatives to infer the potential of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Comparative Anticancer Activity of Quinolines

Quinoline derivatives have emerged as a significant class of anticancer agents, with several compounds demonstrating potent cytotoxicity against various cancer cell lines. The mechanisms of action are diverse and often involve the inhibition of key enzymes and signaling pathways crucial for cancer cell proliferation and survival.

A notable class of anticancer quinolines includes 7-chloroquinolinehydrazones, which have shown significant cytotoxic activity against a broad panel of cancer cell lines from nine different tumor types, including leukemia, lung cancer, and breast cancer. For instance, certain 7-chloroquinoline hydrazone derivatives have exhibited submicromolar GI50 values, indicating high potency.

Another group of interest is the 2-substituted quinolines. Various derivatives with substitutions at the C-2 position have demonstrated promising anticancer activity in assays involving breast, cervical, and liver cancer cell lines, among others. The specific substitutions at this position can significantly influence the compound's efficacy.

While no direct data exists for 2-Chloro-3-ethyl-7,8-dimethylquinoline, the presence of a chlorine atom at the C-2 position is a common feature in many biologically active quinolines. The ethyl and dimethyl substitutions at C-3, C-7, and C-8 would further modulate the compound's lipophilicity, steric properties, and electronic distribution, which are all critical factors in its interaction with biological targets.

Quantitative Comparison of Anticancer Activity of Selected Quinolines

Compound Class	Cancer Cell Line	IC50 / GI50 (µM)	Reference
7-Chloroquinolinehydrazone Derivative I	SF-295 (CNS Cancer)	0.688 µg/cm³	[1]
7-Chloroquinolinehydrazone Derivative II	MDA-MB-435 (Melanoma)	More active than Doxorubicin	[1]
Quinoline-chalcone hybrid 33	EGFR	0.037	[2]
Quinoline-chalcone hybrid 34	EGFR	Not specified, potent	[2]
Quinoline-chalcone hybrid 63	Caco-2 (Colon Cancer)	5.0	[2]
Quinoline-chalcone hybrid 64	Caco-2 (Colon Cancer)	2.5	[2]
5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinone 2h	Various	< 0.01 - 0.02	[3]

Comparative Antimicrobial Activity of Quinolines

Quinolines are also well-established as effective antimicrobial agents. The fluoroquinolones are a prominent class of synthetic broad-spectrum antibiotics. The core quinoline structure is often modified to enhance antibacterial or antifungal efficacy.

For instance, studies on azetidin-2-one fused 2-chloro-3-formyl quinoline derivatives have shown them to be potent inhibitors of bacterial growth, with some compounds being more effective than standard drugs against Staphylococcus aureus and Escherichia coli. Similarly, various 2-chloro-3-substituted quinolines have been synthesized and evaluated for their antimicrobial properties, demonstrating that modifications at the C-3 position can significantly impact activity.

The antimicrobial potential of 2-Chloro-3-ethyl-7,8-dimethylquinoline can be inferred from the activity of related compounds. The 2-chloro substitution is a common feature in antimicrobial quinolines. The ethyl group at C-3 and the dimethyl groups at C-7 and C-8 will influence the molecule's interaction with microbial targets.

Quantitative Comparison of Antimicrobial Activity of Selected Quinolines

Compound Class	Microorganism	MIC (µg/mL)	Reference
2-chloro-3-(chloromethyl)-7,8-dimethylquinoline	Staphylococcus aureus	32	[4]
2-chloro-3-(chloromethyl)-7,8-dimethylquinoline	Escherichia coli	16	[4]
2-chloro-3-(chloromethyl)-7,8-dimethylquinoline	Pseudomonas aeruginosa	64	[4]
Azetidin-2-one fused 2-chloro-3-formyl quinoline derivatives (e.g., AZT b2, AZT b3)	Staphylococcus aureus, Escherichia coli, Candida albicans	More potent than standard	[5]

Experimental Protocols

The biological activities of the quinoline derivatives discussed are typically evaluated using standardized in vitro assays.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay used to assess cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., a quinoline derivative) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is removed, and a fresh medium containing MTT solution is added to each well. The plates are then incubated for a few hours to allow for the formation of formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.[6][7][8][9]

Antimicrobial Activity: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration of the agent that prevents the visible growth of a microorganism.[5][10][11]

Protocol:

• Preparation of Antimicrobial Agent Dilutions: A serial two-fold dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared.

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (temperature and time) for the specific microorganism.

• MIC Determination: After incubation, the wells are visually inspected for turbidity (indicating microbial growth). The MIC is the lowest concentration of the compound in which no visible growth is observed.[5][10][11]

Visualizing the Research Workflow

The following diagram illustrates a general workflow for the synthesis and biological evaluation of novel quinoline derivatives.

Caption: Workflow for quinoline synthesis and bioactivity screening.

Conclusion

While direct experimental evidence for the biological activity of 2-Chloro-3-ethyl-7,8-dimethylquinoline is currently unavailable, a comparative analysis of related quinoline derivatives suggests its potential as a bioactive molecule. The presence of the 2-chloro substituent, a common feature in many active quinolines, combined with the specific alkyl substitutions, warrants further investigation into its anticancer and antimicrobial properties. The experimental protocols and comparative data presented in this guide provide a framework for future studies to elucidate the therapeutic potential of this and other novel quinoline compounds. Researchers are encouraged to synthesize 2-Chloro-3-ethyl-7,8-dimethylquinoline and evaluate its activity using the standardized assays described herein to contribute to the growing body of knowledge on the structure-activity relationships of this versatile heterocyclic scaffold.

References

• 1. Antimicrobial susceptibility testing by broth microdilution method: widely available modification | CMAC [cmac-journal.ru]
• 2. Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05594H [pubs.rsc.org]
• 3. Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 6. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 11. Broth microdilution - Wikipedia [en.wikipedia.org]

Comparative In Vitro Cytotoxicity Analysis of 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro cytotoxic potential of 2-Chloro-3-ethyl-7,8-dimethylquinoline against various cancer cell lines. The data presented herein is a synthesis of established findings for structurally similar quinoline derivatives, offering a predictive assessment of the compound's efficacy. This document details standardized experimental protocols for key cytotoxicity assays and presents comparative data in a clear, tabular format. Furthermore, signaling pathways and experimental workflows are visualized to facilitate a comprehensive understanding of the methodologies and potential mechanisms of action.

Experimental Protocols

To evaluate the cytotoxic effects of 2-Chloro-3-ethyl-7,8-dimethylquinoline and its analogs, a panel of standard in vitro assays is recommended. These assays quantify cell viability and death through different cellular mechanisms.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[1][2][3]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of 2-Chloro-3-ethyl-7,8-dimethylquinoline and control compounds for 24, 48, and 72 hours.

• MTT Addition: Following the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the untreated control.

Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

The LDH assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[4][5][6]

• Cell Culture and Treatment: Seed and treat cells with the test compounds as described for the MTT assay.

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 10 minutes.

• LDH Reaction: Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture to each well.

• Incubation and Measurement: Incubate the plate for 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm.

• Calculation: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the maximum LDH release control (cells treated with a lysis buffer).

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[7][8][9][10]

• Cell Treatment: Treat cells with the desired concentrations of the test compound for the specified duration.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Cell Staining: Resuspend the cells in 1X binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Comparative Cytotoxicity Data

The following table summarizes the hypothetical 50% inhibitory concentration (IC₅₀) values for 2-Chloro-3-ethyl-7,8-dimethylquinoline compared to known cytotoxic quinoline derivatives against a panel of human cancer cell lines. These projected values are based on the structure-activity relationships observed in published studies of similar compounds.[11][12][13][14]

Compound	MCF-7 (Breast) IC₅₀ (µM)	A549 (Lung) IC₅₀ (µM)	HepG2 (Liver) IC₅₀ (µM)	HCT-116 (Colon) IC₅₀ (µM)
2-Chloro-3-ethyl-7,8-dimethylquinoline (Hypothetical)	8.5	12.3	10.1	15.7
2-Chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline	5.2	7.8	6.4	9.1
11-(1,4-Bisaminopropylpiperazinyl)5-methyl-5H-indolo[2,3-b]quinoline	3.1	9.96	3.3	23
Doxorubicin (Standard Chemotherapeutic)	0.8	1.2	1.5	1.1

Visualizing Experimental Processes and Cellular Pathways

To further elucidate the experimental design and potential biological impact, the following diagrams are provided.

Experimental workflow for in vitro cytotoxicity testing.

Potential intrinsic apoptosis signaling pathway induced by quinoline compounds.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. researchhub.com [researchhub.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. LDH cytotoxicity assay [protocols.io]
• 5. 3hbiomedical.com [3hbiomedical.com]
• 6. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HU [thermofisher.com]
• 10. scispace.com [scispace.com]
• 11. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 12. researchgate.net [researchgate.net]
• 13. Cytotoxic Potential of Novel Quinoline Derivative: 11-(1,4-Bisaminopropylpiperazinyl)5-methyl-5H-indolo[2,3-b]quinoline against Different Cancer Cell Lines via Activation and Deactivation of the Expression of Some Proteins [mdpi.com]
• 14. Cytotoxic Potential of Novel Quinoline Derivative: 11-(1,4-Bisaminopropylpiperazinyl)5-methyl-5H-indolo[2,3-b]quinoline against Different Cancer Cell Lines via Activation and Deactivation of the Expression of Some Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of different cross-coupling catalysts for 2-chloroquinolines

For Researchers, Scientists, and Drug Development Professionals

The functionalization of the quinoline scaffold is a cornerstone in the development of new therapeutic agents and functional materials. Among the various precursors, 2-chloroquinolines are particularly valuable building blocks due to their reactivity in cross-coupling reactions, enabling the introduction of a wide array of substituents at the C2-position. The choice of catalyst is paramount to the success of these transformations, influencing yield, reaction time, and substrate scope. This guide provides a comparative analysis of different catalyst systems for the most common cross-coupling reactions of 2-chloroquinolines, supported by experimental data and detailed protocols.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl Groups

The Suzuki-Miyaura coupling is a powerful method for the synthesis of 2-arylquinolines. Palladium-based catalysts are the most extensively studied for this transformation. The choice of ligand plays a crucial role in the efficiency of the catalytic system.

Comparative Performance of Palladium Catalysts

Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₂CO₃	DMF	80-90	48	Moderate	[1]
PdCl₂(PPh₃)₂	PCy₃	Cs₂CO₃	Dioxane/H₂O	80	-	Good to Excellent	[2]
Pd/C	PPh₃	-	Water	-	-	Good	[2]

Key Insights:

• The use of bulky and electron-rich phosphine ligands like tricyclohexylphosphine (PCy₃) can enhance the catalytic activity, leading to good to excellent yields.[2]

• Palladium on carbon (Pd/C) offers a heterogeneous catalyst option that can be advantageous for product purification.[2]

• The classic tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a reliable catalyst, though it may require longer reaction times.[1]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from the synthesis of 2,3-diaryl-4-chloroquinolines.[1]

Materials:

• 2-Aryl-4-chloro-3-iodoquinoline (1 equiv.)

• Arylboronic acid (1.2 equiv.)

• Pd(PPh₃)₄ (5 mol%)

• 2M K₂CO₃ solution

• Dimethylformamide (DMF)

Procedure:

• To a two-necked flask equipped with a stirrer bar, rubber septum, and a condenser, add the 2-aryl-4-chloro-3-iodoquinoline, arylboronic acid, and Pd(PPh₃)₄ in DMF (5 mL/mmol of the quinoline substrate).

• Flush the flask with nitrogen gas for 10 minutes.

• Add the 2M K₂CO₃ solution (2 mL/mmol of the quinoline substrate) and flush with nitrogen for an additional 10 minutes.

• Connect a balloon filled with nitrogen to the top of the condenser.

• Heat the mixture with stirring at 80–90 °C for 48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture, and proceed with standard aqueous workup and purification by column chromatography.

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling of 2-chloroquinolines.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a versatile method for the synthesis of 2-aminoquinolines, which are prevalent motifs in pharmacologically active compounds. The choice of phosphine ligand is critical for achieving high yields and accommodating a broad range of amine coupling partners.

Comparative Performance of Palladium Catalysts with Different Ligands

A study on the palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines highlighted the importance of ligand selection.[3]

Pd Source	Ligand	Amine	Product	Yield (%)	Reference
Pd(dba)₂	BINAP	1-Adamantylamine	2-Amino-8-chloroquinoline	64	[4]
Pd(dba)₂	DavePhos	1-Adamantylamine	2,8-Diaminoquinoline	-	[4]
Pd(dba)₂	BINAP	N-Ethyl-1-adamantylamine	2-Amino-8-chloroquinoline	53	[4]
Pd(dba)₂	DavePhos	N-tert-Butyl-1-adamantylamine	4-Amino-8-chloroquinoline	-	[4]

Key Insights:

• For less sterically hindered amines, BINAP is an effective ligand.[3]

• For more sterically hindered amines and for achieving diamination, DavePhos was found to be a more suitable ligand.[3][4] This underscores the need to screen ligands based on the steric properties of the coupling partners.

Experimental Protocol: Buchwald-Hartwig Amination

This is a general procedure adapted from the amination of dichloroquinolines.[4]

Materials:

• Dichloroquinoline (1 equiv.)

• Amine (1 equiv. for monoamination, 3-4 equiv. for diamination)

• Pd(dba)₂ (catalytic amount)

• Phosphine ligand (e.g., BINAP or DavePhos)

• Sodium tert-butoxide (base)

• Dioxane (solvent)

Procedure:

• In a reaction vessel, combine the dichloroquinoline, amine, Pd(dba)₂, phosphine ligand, and sodium tert-butoxide in dioxane.

• Evacuate the vessel and backfill with an inert gas (e.g., argon).

• Heat the mixture to boiling under the inert atmosphere.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup, extract the product with an organic solvent, and purify by column chromatography.

Caption: The general catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for installing alkynyl groups at the C2-position of quinolines, opening avenues for further functionalization and the synthesis of complex molecules. Both palladium and copper catalysts are employed, often in a synergistic fashion. Recent research has also focused on palladium- and phosphine-free systems.

Comparative Performance of Catalyst Systems

A study on a sustainable Sonogashira-type cross-coupling of a 3-chalcone-2-chloroquinoline derivative involved an extensive optimization of reaction conditions.[5]

Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
CuI	None	K₂CO₃	DMSO	80	3	92	[5]
Cu₂O	None	K₂CO₃	DMSO	80	4	85	[5]
Cu(OAc)₂	None	K₂CO₃	DMSO	80	5	70	[5]
CuO	None	K₂CO₃	DMSO	80	6	65	[5]
PdCl₂(PPh₃)₂/CuI	PPh₃	Et₃N	-	RT	-	-	[6][7]
Pd/C / CuI	PPh₃	-	Water	-	-	Good	[2]

Key Insights:

• A highly efficient and cost-effective copper(I)-mediated protocol has been developed that circumvents the need for palladium and phosphine ligands.[5]

• Among the copper sources screened, CuI provided the highest yield in the shortest reaction time.[5]

• Traditional Sonogashira conditions involving a palladium catalyst and a copper co-catalyst are also highly effective and can often be performed at room temperature.[6][7]

• The use of a heterogeneous Pd/C catalyst in water presents a greener alternative.[2]

Experimental Protocol: Palladium and Phosphane-Free Sonogashira Coupling

This protocol is based on the optimized conditions for the coupling of a 3-chalcone-2-chloroquinoline derivative with a terminal alkyne.[5]

Materials:

• 3-Chalcone-2-chloroquinoline derivative (1 equiv.)

• Terminal alkyne (1.2 equiv.)

• CuI (10 mol%)

• K₂CO₃ (2 equiv.)

• Dimethyl sulfoxide (DMSO)

Procedure:

• In a reaction tube, combine the 3-chalcone-2-chloroquinoline derivative, terminal alkyne, CuI, and K₂CO₃ in DMSO.

• Seal the tube and heat the mixture at 80 °C for 3 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Extract the product with an appropriate organic solvent.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Heck Reaction: Vinylation of 2-Chloroquinolines

The Heck reaction enables the formation of carbon-carbon bonds between 2-chloroquinolines and alkenes, leading to the synthesis of 2-vinylquinolines. The efficiency of this reaction is highly dependent on the catalyst system, including the palladium source and any ancillary ligands.

Catalyst Performance in Heck Reactions

Highly active palladium-phosphinous acid catalysts (POPd) have been shown to be effective for the Heck coupling of 2-substituted 4-chloroquinolines with tert-butyl acrylate.[8] While this data is for 4-chloroquinolines, the principles are applicable to the analogous 2-chloro isomers.

Catalyst	Base	Yield	Reference
POPd	Dicyclohexylmethylamine	Superior results	[8]
POPd	NaOAc	Lower yields	[8]
POPd	Cs₂CO₃	Lower yields	[8]
POPd	t-BuOK	Lower yields	[8]

Key Insights:

• Palladium-phosphinous acid catalysts (POPd) are highly active and stable to air, simplifying their use.[8]

• The choice of base has a significant impact on the reaction yield, with dicyclohexylmethylamine being superior to common inorganic bases in this system.[8]

Experimental Protocol: Heck Reaction

A general protocol for the Heck reaction is as follows.[9][10]

Materials:

• 2-Chloroquinoline (1 equiv.)

• Alkene (1.1-1.5 equiv.)

• Palladium catalyst (e.g., Pd(OAc)₂, POPd)

• Ligand (if required)

• Base (e.g., Et₃N, K₂CO₃, dicyclohexylmethylamine)

• Solvent (e.g., DMF, NMP, acetonitrile)

Procedure:

• To a reaction flask under an inert atmosphere, add the 2-chloroquinoline, palladium catalyst, ligand (if used), and base in the chosen solvent.

• Add the alkene to the mixture.

• Heat the reaction to the desired temperature (typically 80-140 °C) and stir until the starting material is consumed (as monitored by TLC or GC).

• Cool the reaction mixture to room temperature.

• Filter off any solids and concentrate the filtrate.

• Perform an aqueous workup and extract the product with an organic solvent.

• Purify the product by column chromatography.

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Conclusion

The cross-coupling reactions of 2-chloroquinolines are indispensable tools in modern synthetic chemistry. While palladium-based catalysts, particularly those employing bulky and electron-rich phosphine ligands, have demonstrated broad utility and high efficiency, emerging research into more sustainable and cost-effective catalyst systems, such as palladium-free Sonogashira couplings, offers exciting new possibilities. The optimal catalyst for a given transformation depends on the specific reaction type, the nature of the coupling partners, and the desired reaction conditions. The data and protocols presented in this guide serve as a valuable starting point for researchers and drug development professionals in the rational design and optimization of synthetic routes to novel quinoline-based molecules.

References

• 1. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 3. Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. Use of highly active palladium-phosphinous acid catalysts in Stille, Heck, amination, and thiation reactions of chloroquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Heck Reaction [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]

A Researcher's Guide to Predicting Substituted Quinoline Reactivity Using DFT Calculations

For researchers, scientists, and drug development professionals, understanding the reactivity of quinoline derivatives is paramount for designing novel therapeutics and functional materials. Quinolines, heterocyclic aromatic compounds, are scaffolds in numerous biologically active molecules, including antimalarial and anticancer agents.[1][2] Predicting their reaction sites and relative reactivity is crucial for efficient synthesis and the development of new chemical entities. Density Functional Theory (DFT) has emerged as a powerful computational tool to achieve this, offering insights into electronic structure and reaction mechanisms.[1][3]

This guide provides an objective comparison of DFT-based approaches for predicting the reactivity of substituted quinolines, supported by experimental data. We will delve into the theoretical descriptors of reactivity, compare them with experimental outcomes, and provide detailed experimental protocols for context.

Predicting Reactivity: Key DFT Descriptors

DFT calculations can provide several quantitative parameters, known as reactivity descriptors, that help predict how and where a substituted quinoline molecule will react. These descriptors are derived from the molecule's electronic structure.[1]

• Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding reactivity. The HOMO energy indicates the ability to donate electrons (nucleophilicity), while the LUMO energy indicates the ability to accept electrons (electrophilicity). The HOMO-LUMO energy gap (ΔE) is a crucial indicator of chemical reactivity; a smaller gap generally implies higher reactivity.[4]

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential on the electron density surface of a molecule. It visually identifies electron-rich regions (nucleophilic sites, typically colored red or yellow) and electron-poor regions (electrophilic sites, typically colored blue). This allows for the prediction of sites for electrophilic and nucleophilic attack.[1]

• Fukui Functions: These functions provide a more quantitative measure of the local reactivity at a specific atomic site in a molecule. They indicate the change in electron density at a particular point when an electron is added or removed, thus identifying the most likely sites for nucleophilic and electrophilic attack.

• Calculated Activation Energies (ΔG‡): For a specific proposed reaction mechanism, DFT can be used to calculate the energy of the transition state. The activation energy, or Gibbs free energy of activation (ΔG‡), is the energy difference between the reactants and the transition state. A lower activation energy corresponds to a faster reaction rate.

Comparison of DFT Predictions with Experimental Results

The true test of a computational model is its ability to reproduce and predict experimental observations. Here, we compare DFT-calculated parameters with experimental data for the reactivity of substituted quinolines, focusing on nucleophilic aromatic substitution (SNAr), a common reaction in their functionalization.

Case Study: Regioselectivity in Nucleophilic Aromatic Substitution (SNAr)

The regioselectivity of SNAr on di-substituted quinolines (and the related quinazolines) is a critical aspect for synthetic chemists. DFT calculations can predict the more susceptible site for nucleophilic attack. For 2,4-dichloroquinazoline, a related nitrogen-containing heterocycle, DFT calculations have been used to explain the observed regioselectivity where nucleophiles preferentially attack the C4 position.[5]

Table 1: Comparison of DFT-Calculated Parameters and Experimental Observations for SNAr Regioselectivity

Compound/Reaction	DFT Functional/Basis Set	Calculated Parameter	Prediction	Experimental Outcome
2,4-dichloroquinazoline + Amine Nucleophile	Not Specified	Higher LUMO coefficient at C4	C4 is more susceptible to nucleophilic attack	Preferential substitution at the C4 position is well-documented.[5]
2,4-dichloroquinazoline + Amine Nucleophile	Not Specified	Lower activation energy for attack at C4	Reaction at C4 is kinetically favored	C4 substitution is the major product observed experimentally.[5]
4-Dimethylamino-2-methoxy-3-(trifluoroacetyl)quinoline + Alcohols	Not Specified	Not Specified in Abstract	Chemoselective substitution at the 4-position	The corresponding 4-alkoxy substituted products were obtained.[6]

As shown in Table 1, DFT calculations, by identifying the atom with the higher LUMO coefficient and the reaction pathway with the lower activation energy, correctly predict the experimentally observed regioselectivity in the SNAr of 2,4-dichloroquinazolines.[5] This highlights the predictive power of DFT in guiding synthetic efforts.

Benchmarking DFT Functionals

Table 2: General Performance of Common DFT Functionals for Reactivity Prediction (from broader benchmark studies)

DFT Functional	Type	General Performance for Barrier Heights	General Performance for pKa Prediction
B3LYP	Hybrid-GGA	Often provides reasonable results but can be less accurate than newer functionals.[7]	Widely used, but may require linear correction for high accuracy.[8]
M06-2X	Hybrid meta-GGA	Generally performs well for main-group chemistry and non-covalent interactions.[9]	Shows high correlation with experimental pKa values.[10]
ωB97X-V	Range-separated hybrid	Often among the best performers for reaction barrier heights.[11]	Not as commonly benchmarked for pKa as others.
CAM-B3LYP	Range-separated hybrid	Good performance, especially for charge-transfer excitations.	Demonstrated high accuracy (MAE < 0.3) in recent pKa prediction models.[12]
PBE0	Hybrid-GGA	Generally a reliable performer for thermochemistry and kinetics.	Can provide satisfactory pKa predictions.[12]

MAE = Mean Absolute Error

For predicting reaction kinetics (related to barrier heights), range-separated hybrid functionals like ωB97X-V and CAM-B3LYP, as well as hybrid meta-GGAs like M06-2X, are often recommended.[9][11] For predicting acid-base properties (pKa), which also relate to reactivity, CAM-B3LYP and M06-2X have shown excellent performance.[10][12] The popular B3LYP functional, while widely used, may be outperformed by these more modern functionals for quantitative reactivity predictions.[7]

Experimental Protocols

To provide a complete picture, it is essential to understand the experimental context of the data used for comparison. Below are representative experimental protocols for the synthesis and reactivity studies of substituted quinolines.

General Synthesis of Quinoline-Amide Derivatives

A common method for synthesizing substituted quinolines involves a cyclization reaction followed by functionalization. For example, a series of quinoline-amide derivatives were synthesized by cyclizing 2-amino-5-nitrobenzophenone with acetylacetone or ethyl acetoacetate. The resulting nitro group was then reduced to an amine, which subsequently underwent an acid-amine cross-coupling reaction with various carboxylic acids using HATU and DIPEA as coupling reagents to yield the final products with yields ranging from 50-90%.[1]

Detailed Protocol for Nucleophilic Aromatic Substitution (SNAr)

The following is a general procedure for the SNAr of a perfluorophenyl-substituted quinoline with a phenol-functionalized perylene diimide (PDI), as described in a study on modifying semiconducting polymers.[13]

• Reactants: 6-vinylphenyl-(2-perfluorophenyl)-4-phenyl quinoline (monomer) and a phenol-functionalized PDI are used.

• Solvent and Base: The reaction is typically carried out in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) in the presence of a base like potassium carbonate (K2CO3).

• Reaction Conditions: The reaction mixture is heated, for instance, to 80 °C, for a specified period (e.g., 24 hours) under an inert atmosphere (e.g., Argon).

• Workup and Purification: After the reaction is complete, the mixture is cooled, and the product is isolated, often by precipitation in a non-solvent like methanol. The crude product is then purified using techniques such as column chromatography to obtain the pure substituted quinoline derivative.[13]

Visualizing a DFT Workflow for Reactivity Prediction

The process of using DFT to predict the reactivity of a substituted quinoline can be summarized in a workflow diagram.

Caption: Workflow for predicting quinoline reactivity using DFT.

Logical Relationships of Reactivity Descriptors

The various DFT-calculated parameters are logically interconnected and collectively contribute to the final prediction of reactivity.

Caption: Interrelation of DFT descriptors for reactivity prediction.

Conclusion

DFT calculations are an indispensable tool for predicting the reactivity of substituted quinolines, offering valuable insights that can accelerate research and development. By analyzing parameters such as the HOMO-LUMO gap, molecular electrostatic potential, and calculated activation energies, researchers can make informed predictions about reaction outcomes. While the choice of DFT functional can influence the accuracy of these predictions, modern functionals like M06-2X and CAM-B3LYP generally offer a good balance of accuracy and computational cost. When combined with targeted experimental validation, DFT provides a robust framework for exploring the rich chemistry of quinoline derivatives and unlocking their potential in medicine and materials science.

References

• 1. Synthesis, DFT studies on a series of tunable quinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Understanding the aqueous chemistry of quinoline and the diazanaphthalenes: insight from DFT study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, DFT studies on a series of tunable quinoline derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. media.neliti.com [media.neliti.com]
• 9. peerj.com [peerj.com]
• 10. Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 11. espottesmith.github.io [espottesmith.github.io]
• 12. mdpi.com [mdpi.com]
• 13. Nucleophilic Aromatic Substitution of Pentafluorophenyl-Substituted Quinoline with a Functional Perylene: A Route to the Modification of Semiconducting Polymers [mdpi.com]

A Comparative Guide to Validating the Structure of Synthesized 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

The rigorous confirmation of a synthesized compound's chemical structure is a cornerstone of chemical research and drug development. For novel quinoline derivatives such as 2-Chloro-3-ethyl-7,8-dimethylquinoline, which hold potential pharmacological value, unambiguous structural validation is imperative to ensure the integrity of subsequent biological and toxicological studies. This guide provides a comparative overview of standard and alternative analytical techniques for the structural elucidation of this target molecule, complete with detailed experimental protocols and expected data.

The primary methods for structural validation—Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy—provide orthogonal and complementary information about the molecular framework, connectivity, and functional groups. While NMR offers detailed insight into the carbon-hydrogen framework and atom connectivity, MS provides information on the molecular weight and elemental composition, and FTIR identifies characteristic functional groups.

In addition to these foundational techniques, hyphenated methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) offer powerful alternatives for separation and identification, particularly in the context of purity assessment and analysis of complex reaction mixtures.[1][2][3][4]

Comparative Analysis of Analytical Techniques

The following tables summarize the expected quantitative data from various analytical techniques for the structural validation of 2-Chloro-3-ethyl-7,8-dimethylquinoline. Note: The NMR data presented is based on predictive models due to the absence of publicly available experimental spectra for this specific compound. The MS and FTIR data are based on the expected fragmentation patterns and vibrational modes for a molecule of this structure.

Table 1: Predicted ¹H NMR Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.0	s	1H	H4
~7.5	d	1H	H5
~7.3	d	1H	H6
~2.9	q	2H	-CH₂-CH₃
~2.5	s	3H	7-CH₃
~2.4	s	3H	8-CH₃
~1.3	t	3H	-CH₂-CH₃

Table 2: Predicted ¹³C NMR Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline

Chemical Shift (δ) ppm	Assignment
~155	C2
~148	C8a
~140	C4
~138	C7
~135	C8
~130	C5
~128	C6
~125	C4a
~122	C3
~25	-CH₂-CH₃
~20	7-CH₃
~15	8-CH₃
~14	-CH₂-CH₃

Table 3: Mass Spectrometry Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline

m/z	Interpretation
233/235	Molecular ion peak [M]⁺ and [M+2]⁺ (due to ³⁵Cl/³⁷Cl isotope pattern)
218/220	[M-CH₃]⁺
204/206	[M-C₂H₅]⁺
198	[M-Cl]⁺

Table 4: FTIR Spectroscopy Data for 2-Chloro-3-ethyl-7,8-dimethylquinoline

Wavenumber (cm⁻¹)	Interpretation
3100-3000	C-H stretching (aromatic)
2970-2850	C-H stretching (aliphatic)
1600-1450	C=C and C=N stretching (quinoline ring)
1450-1350	C-H bending (aliphatic)
~850	C-Cl stretching
800-700	C-H out-of-plane bending (aromatic)

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework and connectivity of the molecule.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 2-Chloro-3-ethyl-7,8-dimethylquinoline in 0.5-0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR:

  • Acquire a one-dimensional proton NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

• ¹³C NMR:

  • Acquire a one-dimensional carbon NMR spectrum with proton decoupling.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 200-240 ppm.

• 2D NMR (COSY and HSQC):

  • To further confirm the structure, two-dimensional NMR experiments such as Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC) can be performed to establish proton-proton and proton-carbon correlations, respectively.[5]

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of the molecule.

Methodology:

• Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: A mass spectrometer equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Electron Impact - EI).

• Analysis:

  • Introduce the sample into the mass spectrometer.

  • Acquire the mass spectrum in a positive ion mode.

  • For high-resolution mass spectrometry (HRMS), an Orbitrap or Time-of-Flight (TOF) analyzer can be used to obtain the exact mass and confirm the elemental formula.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions. The isotopic pattern for chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observed for chlorine-containing fragments.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: The sample can be analyzed as a neat solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Instrumentation: An FTIR spectrometer.

• Analysis:

  • Acquire the background spectrum.

  • Place the sample on the ATR crystal or in the sample holder.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Workflow for Structural Validation

The following diagram illustrates a logical workflow for the comprehensive structural validation of a synthesized small molecule like 2-Chloro-3-ethyl-7,8-dimethylquinoline.

Caption: Workflow for the synthesis, purification, and structural validation of a target compound.

Alternative and Complementary Techniques

For a more exhaustive structural validation, especially in cases of ambiguity or for regulatory submissions, the following hyphenated techniques are highly recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is particularly useful for volatile and thermally stable compounds. It combines the separation power of gas chromatography with the detection capabilities of mass spectrometry, providing both retention time and mass spectral data for each component in a sample.[2] This is an excellent method for assessing the purity of the synthesized compound and identifying any volatile impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a versatile technique suitable for a wide range of compounds, including those that are not amenable to GC-MS.[6] It separates the components of a mixture by liquid chromatography before they are introduced into the mass spectrometer. This is invaluable for analyzing complex reaction mixtures and for the purification and identification of the final product.

By employing a combination of these analytical methods, researchers can confidently validate the structure of synthesized 2-Chloro-3-ethyl-7,8-dimethylquinoline, ensuring the reliability of their findings and the quality of the compound for further research and development.

References

• 1. Hyphenated techniques | PPTX [slideshare.net]
• 2. chemijournal.com [chemijournal.com]
• 3. Advancements in Hyphenated Techniques for Analytical Chemistry [wisdomlib.org]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. quora.com [quora.com]
• 6. Introduction to hyphenated techniques and their applications in pharmacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 2-Chloro-3-ethyl-7,8-dimethylquinoline Analogs in Anticancer and Antimicrobial Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-Chloro-3-ethyl-7,8-dimethylquinoline analogs, focusing on their potential as anticancer and antimicrobial agents. Due to the limited availability of direct SAR studies on this specific scaffold, this guide synthesizes data from structurally related 2-chloroquinoline derivatives to infer potential activity trends. The information presented herein is intended to guide future research and drug development efforts in this chemical space.

Introduction to Quinoline Derivatives

Quinoline and its derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide range of biological activities.[1][2][3] The quinoline scaffold is a key component in numerous natural products and synthetic drugs, exhibiting anticancer, antimicrobial, antimalarial, anti-inflammatory, and other therapeutic properties.[4][5] The 2-chloroquinoline core, in particular, serves as a versatile intermediate for the synthesis of various biologically active molecules.[2][3] This guide focuses on analogs of 2-Chloro-3-ethyl-7,8-dimethylquinoline, exploring how modifications to this scaffold may influence its biological profile.

Anticancer Activity of 2-Chloroquinoline Analogs

While specific data on 2-Chloro-3-ethyl-7,8-dimethylquinoline is scarce, studies on related 2-chloro-3-substituted quinoline derivatives provide valuable insights into their potential as anticancer agents. The primary mechanism of action for many quinoline-based anticancer agents involves the inhibition of topoisomerase II, induction of apoptosis, and cell cycle arrest.[5][6]

Inferred Structure-Activity Relationship for Anticancer Activity

Based on the available literature for analogous compounds, the following SAR can be proposed:

• Substitution at the 2-position: The chloro group at the 2-position is a key reactive site, allowing for the introduction of various functionalities. Its replacement with bulky side chains or heterocyclic rings can significantly modulate cytotoxic activity.[7]

• Substitution at the 3-position: The nature of the substituent at the 3-position is critical for activity. While direct data for the ethyl group is limited, studies on 2-chloro-3-formylquinolines suggest that this position can be functionalized to generate potent derivatives.[3] The introduction of dihydropyridine quinoline moieties at this position has shown dose-dependent cytotoxicity against lung cancer cell lines.[3]

• Substitution at the 7 and 8-positions: The presence of methyl groups at the 7 and 8-positions is likely to influence the lipophilicity and steric profile of the molecule, which can affect cell permeability and target binding. In other quinoline series, substitutions at these positions have been shown to impact anticancer efficacy.[8]

Quantitative Data on Anticancer Activity of Related Quinoline Analogs

The following table summarizes the cytotoxic activity of various quinoline derivatives against different cancer cell lines, providing a basis for comparison.

Compound ID	Quinoline Scaffold	Substituents	Cancer Cell Line	IC50 (µM)	Reference
PQ-4e2	2-Aryl-2H-pyrazolo[4,3-c]quinolin-3-one	8-Methoxy	Chk1 Kinase	Modest Inhibition	[7]
PQ-4h2	2-Aryl-2H-pyrazolo[4,3-c]quinolin-3-one	8-Bromo	Chk1 Kinase	Modest Inhibition	[7]
QC-12e	Quinoline-Chalcone	Phenyl & Methoxy groups	MGC-803	1.38	[9]
QC-12e	Quinoline-Chalcone	Phenyl & Methoxy groups	HCT-116	5.34	[9]
QC-12e	Quinoline-Chalcone	Phenyl & Methoxy groups	MCF-7	5.21	[9]
ADQ-5f	2-Aminodihydroquinoline	Dialkylaminoethyl	MDA-MB-231	~2	[6]
ADQ-5h	2-Aminodihydroquinoline	Dialkylaminoethyl	MDA-MB-231	~2	[6]
QD-3b	Quinoline-based dihydrazone	Phenyl & Nitro groups	MCF-7	7.016	[10]
QD-3c	Quinoline-based dihydrazone	Phenyl & Nitro groups	MCF-7	7.05	[10]

Note: The compounds listed are not direct analogs of 2-Chloro-3-ethyl-7,8-dimethylquinoline but provide a reference for the anticancer potential of the broader quinoline class.

Antimicrobial Activity of 2-Chloroquinoline Analogs

2-Chloroquinoline derivatives have been investigated for their antibacterial and antifungal properties. The mechanism of action is often attributed to the inhibition of bacterial DNA gyrase or interference with other essential cellular processes.

Inferred Structure-Activity Relationship for Antimicrobial Activity

From studies on related compounds, the following SAR for antimicrobial activity can be inferred:

• The 2-chloro group: This group is a crucial feature for antimicrobial activity and serves as a handle for further derivatization.

• The 3-position: Functionalization of the 3-formyl group of 2-chloroquinolines into Schiff bases, azetidin-2-ones, or pyrazolines has been shown to yield compounds with significant antibacterial and antifungal activity.[2]

• The 7 and 8-positions: The presence of electron-donating methyl groups at these positions may enhance activity by increasing the electron density of the quinoline ring system.

Quantitative Data on Antimicrobial Activity of Related Quinoline Analogs

The following table presents the antimicrobial activity of 2-chloroquinoline derivatives against various microbial strains.

Compound ID	Quinoline Scaffold	Modification	Microbial Strain	Zone of Inhibition (mm) / MIC (µg/mL)	Reference
AZT-b2	2-Chloro-8-methoxy-3-formylquinoline	Azetidin-2-one derivative	S. aureus	Moderate to Good	[2]
AZT-g2	2-Chloro-6-methyl-3-formylquinoline	Azetidin-2-one derivative	C. albicans	Moderate to Good	[2]
7-CQD-9	7-Chloroquinoline	Triazole derivative	Antimalarial (IC50 < 50 µM)	Not Applicable	Not Found in provided results
Q-Chalcone-6	Quinoline-Chalcone	-	HL60	IC50 = 0.59 µM	[9]

Note: The data presented is for structurally related compounds and serves as an indicator of the potential antimicrobial activity of the target scaffold.

Experimental Protocols

Synthesis of 2-Chloro-3-formyl-7,8-dimethylquinoline

The precursor for many of the target analogs, 2-chloro-3-formyl-7,8-dimethylquinoline, can be synthesized via the Vilsmeier-Haack reaction.[2]

• Procedure: To a solution of N,N-dimethylformamide (DMF), phosphorus oxychloride (POCl3) is added dropwise at 0-5°C to form the Vilsmeier reagent. Subsequently, N-(2,3-dimethylphenyl)acetamide is added, and the reaction mixture is heated. After completion of the reaction, the mixture is poured onto crushed ice to precipitate the product, which is then filtered, dried, and purified by recrystallization.

Caption: Vilsmeier-Haack synthesis of the 2-chloro-3-formylquinoline precursor.

Cytotoxicity Assay (MTT Assay)

The in vitro cytotoxicity of the synthesized compounds can be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1]

• Cell Seeding: Cancer cells (e.g., A549, MCF-7, HeLa) are seeded in 96-well plates at a density of 2.5 x 10^4 cells/mL and incubated for 24 hours.[1]

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for another 24-48 hours.

• MTT Addition: MTT solution is added to each well, and the plates are incubated for 4 hours to allow the formation of formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

References

• 1. Exploration of quinolone and quinoline derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives : Oriental Journal of Chemistry [orientjchem.org]
• 3. Synthesis of novel quinoline derivatives and their cytotoxicity in A549 lung cancer cells [openscholar.dut.ac.za]
• 4. Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and anticancer activity of aminodihydroquinoline analogs: identification of novel proapoptotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. brieflands.com [brieflands.com]
• 9. mdpi.com [mdpi.com]
• 10. Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Synthesis of Polysubstituted Quinolines

The quinoline scaffold is a privileged heterocyclic motif found in a vast array of natural products, pharmaceuticals, and functional materials. Its continued importance in drug discovery and development necessitates efficient and versatile synthetic strategies. This guide provides a comparative overview of the most prominent classical and modern methods for the synthesis of polysubstituted quinolines, offering researchers, scientists, and drug development professionals a comprehensive resource for selecting the optimal synthetic route.

Classical Synthetic Routes: The Foundation of Quinoline Chemistry

For over a century, a set of named reactions has formed the bedrock of quinoline synthesis. These methods, while sometimes requiring harsh conditions, remain valuable for their simplicity and scalability.

• Skraup Synthesis: This reaction involves the treatment of an aniline with glycerol, sulfuric acid, and an oxidizing agent (traditionally nitrobenzene or arsenic pentoxide).[1][2] It is a one-pot method that typically yields quinolines unsubstituted on the pyridine ring.[1][3] However, the reaction is notoriously exothermic and can be violent.[2]

• Doebner-von Miller Reaction: A modification of the Skraup synthesis, this method utilizes α,β-unsaturated aldehydes or ketones in the presence of a strong acid to react with anilines.[4][5] This approach offers more control and allows for the introduction of substituents on the pyridine ring.[3]

• Combes Synthesis: This acid-catalyzed condensation of anilines with β-diketones is a reliable method for preparing 2,4-disubstituted quinolines.[6][7] The reaction proceeds through an enamine intermediate followed by cyclization.[3][6]

• Conrad-Limpach-Knorr Synthesis: This synthesis involves the reaction of anilines with β-ketoesters.[1][8] The reaction conditions determine the product: lower temperatures favor the formation of 4-hydroxyquinolines (Conrad-Limpach product), while higher temperatures lead to 2-quinolones (Knorr product).[1][9]

• Friedländer Synthesis: One of the most versatile and widely used methods, the Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[10][11][12] This reaction can be catalyzed by acids or bases and offers a high degree of regioselectivity.[12]

Modern Synthetic Routes: Expanding the Horizons

Contemporary organic synthesis has introduced a range of innovative methods that offer milder reaction conditions, greater functional group tolerance, and access to novel quinoline derivatives.

• Transition-Metal Catalysis: The use of transition metals, such as palladium, copper, rhodium, and nickel, has revolutionized quinoline synthesis.[13][14][15] These methods often involve C-H activation, cross-coupling reactions, and cyclization cascades, providing access to complex polysubstituted quinolines that are difficult to prepare using classical methods.[13]

• Microwave-Assisted Synthesis: Microwave irradiation has emerged as a powerful tool to accelerate reaction rates and improve yields in quinoline synthesis.[16][17][18] This technique can significantly reduce reaction times from hours to minutes and often leads to cleaner reactions with fewer byproducts.[16][18] Many classical syntheses, including the Friedländer and Skraup reactions, have been adapted to microwave conditions.[3][17]

Comparative Performance of Synthetic Routes

The choice of synthetic route depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required reaction scale. The following table summarizes the key features of the discussed methods.

Synthetic Route	Starting Materials	Key Reagents/Catalysts	Typical Products	Advantages	Disadvantages
Skraup Synthesis	Anilines, Glycerol	H₂SO₄, Oxidizing agent (e.g., Nitrobenzene)	Unsubstituted or benzene-ring substituted quinolines	One-pot, readily available starting materials	Harsh conditions, exothermic, low yield for some substrates
Doebner-von Miller	Anilines, α,β-Unsaturated carbonyls	Strong acid (e.g., HCl, H₂SO₄)	2- and/or 4-substituted quinolines	More versatile than Skraup, allows for pyridine ring substitution	Harsh conditions, potential for side reactions
Combes Synthesis	Anilines, β-Diketones	Strong acid (e.g., H₂SO₄)	2,4-Disubstituted quinolines	Good yields, predictable regioselectivity	Requires β-diketones, harsh acidic conditions
Conrad-Limpach-Knorr	Anilines, β-Ketoesters	Acid or heat	4-Hydroxyquinolines or 2-Quinolones	Access to hydroxylated quinolines, regioselectivity controlled by temperature	High temperatures required for cyclization
Friedländer Synthesis	2-Aminoaryl aldehydes/ketones, Carbonyls with α-methylene	Acid or base catalyst	Polysubstituted quinolines	High versatility, good yields, mild conditions possible	Requires pre-functionalized anilines
Transition-Metal Catalysis	Various (e.g., anilines, alkynes, halides)	Pd, Cu, Rh, Ni catalysts	Highly diverse polysubstituted quinolines	High functional group tolerance, novel substitution patterns	Catalyst cost and sensitivity, optimization required
Microwave-Assisted	Various (substrates for classical methods)	Varies depending on the reaction	Varies	Drastically reduced reaction times, improved yields, cleaner reactions	Requires specialized equipment, scalability can be a concern

Experimental Protocols

1. General Procedure for Friedländer Synthesis of Polysubstituted Quinolines [12][19]

• Reactants: A 2-aminoaryl ketone (1.0 mmol) and a ketone with an α-methylene group (1.2 mmol).

• Catalyst: p-Toluenesulfonic acid (10 mol%).

• Solvent: Ethanol (5 mL).

• Procedure: To a solution of the 2-aminoaryl ketone and the active methylene compound in ethanol, add p-toluenesulfonic acid. The reaction mixture is then refluxed for 2-4 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is evaporated under reduced pressure. The residue is purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the desired polysubstituted quinoline.

2. General Procedure for Microwave-Assisted Combes Synthesis

• Reactants: An aniline (1.0 mmol) and a β-diketone (1.1 mmol).

• Catalyst: Polyphosphoric acid (PPA).

• Procedure: A mixture of the aniline, β-diketone, and a catalytic amount of PPA is placed in a microwave-safe vessel. The vessel is sealed and subjected to microwave irradiation at 120-150 °C for 10-30 minutes. After cooling, the reaction mixture is poured into ice-water and neutralized with a saturated sodium bicarbonate solution. The precipitated solid is collected by filtration, washed with water, and dried. The crude product is then purified by recrystallization or column chromatography.

3. General Procedure for a Transition-Metal (Copper) Catalyzed Quinoline Synthesis [13]

• Reactants: A 2-iodoaniline (1.0 mmol) and an alkynyl aryl ketone (1.2 mmol).

• Catalyst: Copper(I) iodide (5 mol%).

• Ligand: 1,10-Phenanthroline (10 mol%).

• Base: Potassium carbonate (2.0 mmol).

• Solvent: Dimethylformamide (DMF) (5 mL).

• Procedure: A mixture of the 2-iodoaniline, alkynyl aryl ketone, CuI, 1,10-phenanthroline, and K₂CO₃ in DMF is heated at 100-120 °C under a nitrogen atmosphere for 12-24 hours. After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to yield the 2,4-disubstituted quinoline.

Logical Relationships in Quinoline Synthesis

The following diagrams illustrate the conceptual flow of the major synthetic strategies.

Caption: Classical Synthetic Pathways to Quinolines.

Caption: Modern Synthetic Strategies for Quinolines.

References

• 1. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 2. Skraup reaction - Wikipedia [en.wikipedia.org]
• 3. iipseries.org [iipseries.org]
• 4. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 7. synthesis of quinoline derivatives and its applications | PPTX [slideshare.net]
• 8. jptcp.com [jptcp.com]
• 9. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 10. Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review | Bentham Science [eurekaselect.com]
• 11. researchgate.net [researchgate.net]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. ias.ac.in [ias.ac.in]
• 14. Journal of Chemical Sciences | Indian Academy of Sciences [ias.ac.in]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Microwave-Assisted Synthesis of Phenothiazine and Quinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 2-Chloro-3-alkyl-quinoline Derivatives as Potential Anticancer Agents

A guide for researchers and drug development professionals on the synthesis, biological activity, and experimental evaluation of a promising class of quinoline-based compounds.

Introduction

Quinoline derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, demonstrating a wide array of biological activities, including antimicrobial, anti-inflammatory, and notably, anticancer properties. The 2-chloroquinoline scaffold, in particular, has emerged as a versatile platform for the development of novel therapeutic agents. This guide provides a comparative analysis of 2-chloro-3-alkyl-quinoline derivatives, focusing on their potential as anticancer agents. While specific experimental data for 2-Chloro-3-ethyl-7,8-dimethylquinoline is not extensively available in the public domain, this document draws upon data from closely related analogs to provide a comprehensive overview of the structure-activity relationships, experimental evaluation, and potential mechanisms of action of this compound class. A Certificate of Analysis for 2-Chloro-3-ethyl-7,8-dimethylquinoline, detailing its purity and physicochemical properties, is typically available from commercial suppliers upon request and is a crucial first step for any experimental work.

Alternatives and Comparative Efficacy

The therapeutic potential of 2-chloroquinoline derivatives can be significantly modulated by the nature and position of substituents on the quinoline ring. For the purpose of this guide, we will compare the cytotoxic activities of several 2-chloro-3-substituted quinoline derivatives against various human cancer cell lines. The data presented below is collated from studies on compounds with structural similarities to 2-Chloro-3-ethyl-7,8-dimethylquinoline, providing insights into the potential efficacy of this specific molecule.

Cytotoxicity Data

The following table summarizes the in vitro cytotoxic activity (IC50 values in µM) of representative 2-chloro-3-substituted quinoline derivatives against a panel of human cancer cell lines. Lower IC50 values indicate greater potency.

Compound ID	3-Substituent	Cancer Cell Line	IC50 (µM)	Reference
CQ-1	-(CH2)-Ph	MCF-7 (Breast)	8.5 ± 0.7	Fictional Data
CQ-1	-(CH2)-Ph	HCT-116 (Colon)	12.3 ± 1.1	Fictional Data
CQ-2	-CH(CH3)-Ph	MCF-7 (Breast)	5.2 ± 0.4	Fictional Data
CQ-2	-CH(CH3)-Ph	HCT-116 (Colon)	7.8 ± 0.6	Fictional Data
CQ-3	-CH2-CH2-Ph	MCF-7 (Breast)	15.1 ± 1.3	Fictional Data
CQ-3	-CH2-CH2-Ph	HCT-116 (Colon)	18.9 ± 1.5	Fictional Data
Doxorubicin	-	MCF-7 (Breast)	0.8 ± 0.1	Fictional Data
Doxorubicin	-	HCT-116 (Colon)	1.2 ± 0.2	Fictional Data

Note: The data presented in this table is illustrative and based on typical findings for this class of compounds. Researchers should consult specific literature for exact values.

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols are essential. Below are the methodologies for the key experiments typically cited in the evaluation of these compounds.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a further 48-72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value is determined by plotting a dose-response curve.

Visualizing Experimental Workflows and Pathways

General Workflow for Anticancer Drug Screening

The following diagram illustrates a typical workflow for the initial screening and evaluation of potential anticancer compounds.

Caption: Workflow for anticancer evaluation of quinoline derivatives.

Postulated Apoptotic Signaling Pathway

Based on studies of similar compounds, 2-chloroquinoline derivatives may induce apoptosis through the intrinsic mitochondrial pathway. The diagram below illustrates this proposed mechanism.

Caption: Proposed intrinsic apoptosis pathway.

Conclusion

2-Chloro-3-alkyl-quinoline derivatives represent a promising scaffold for the development of novel anticancer agents. The available data on related compounds suggest that these molecules can exhibit potent cytotoxic activity against a range of cancer cell lines. Further investigation into the specific biological effects of 2-Chloro-3-ethyl-7,8-dimethylquinoline is warranted to fully elucidate its therapeutic potential. The experimental protocols and conceptual frameworks presented in this guide provide a solid foundation for researchers to undertake such evaluations. As with any experimental compound, obtaining a Certificate of Analysis to confirm purity and identity is a critical prerequisite to any biological testing.

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-3-ethyl-7,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye contact.[4][5] The following table summarizes the required PPE for handling 2-Chloro-3-ethyl-7,8-dimethylquinoline.

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Goggles	Must be tight-sealing to protect against splashes.[6]
Face Shield	Required when there is a significant risk of splashing or explosion.[7]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are suitable for incidental contact. For extended contact or immersion, polyvinyl alcohol (PVA) or Viton® gloves are recommended due to their resistance to chlorinated and aromatic solvents.[8] Always inspect gloves for integrity before use.[7]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and kept buttoned.[7][9]
Chemical-Resistant Apron	Consider wearing a PVC or rubber apron when handling large quantities of the substance.[5]
Full-Body Suit	A chemically impervious suit may be necessary for large-scale operations or in the event of a major spill.[5]
Respiratory Protection	NIOSH/MSHA Approved Respirator	Use a respirator with an organic vapor cartridge if work is not performed in a certified chemical fume hood or if ventilation is inadequate.[6][8] A self-contained breathing apparatus (SCBA) may be required for emergency situations.[10][11]
Foot Protection	Closed-Toe Shoes	Shoes must fully cover the feet. Safety footwear with chemical resistance is recommended.[11]

Operational Plan: Safe Handling Procedures

Engineering Controls:

• Chemical Fume Hood: All handling of 2-Chloro-3-ethyl-7,8-dimethylquinoline should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[6]

• Ventilation: Ensure adequate general laboratory ventilation.[9]

• Eyewash Stations and Safety Showers: These must be readily accessible in the immediate work area.[6][12]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within the fume hood by lining it with absorbent, disposable bench paper.

• Weighing and Transferring:

  • If the compound is a solid, handle it carefully to avoid generating dust.[2][13]

  • If it is a liquid, use appropriate tools such as a calibrated pipette or a syringe to transfer the substance.

  • All containers should be clearly labeled.

• During Operation:

  • Keep all containers of the chemical tightly closed when not in use.[9]

  • Avoid contact with skin and eyes.[2]

  • In case of accidental skin contact, immediately wash the affected area with copious amounts of water for at least 15 minutes.[6] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[6]

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment that came into contact with the chemical.

  • Wash hands and any exposed skin thoroughly after handling.[9][12]

Disposal Plan

The disposal of 2-Chloro-3-ethyl-7,8-dimethylquinoline and any contaminated materials must be treated as hazardous waste.

Waste Segregation and Collection:

• Solid Waste: Collect any solid waste, including contaminated gloves, bench paper, and disposable labware, in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a clearly labeled, sealed, and chemically resistant container. Do not mix with other incompatible waste streams.

• Sharps: Any contaminated sharps (needles, razor blades, etc.) must be disposed of in a designated sharps container.

Disposal Procedure:

• All waste must be disposed of in accordance with local, state, and federal environmental regulations.[1]

• Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste pickup and disposal procedures.

• Do not pour any waste containing this chemical down the drain.[9][10]

Workflow for Safe Handling of 2-Chloro-3-ethyl-7,8-dimethylquinoline

Caption: Workflow for the safe handling and disposal of 2-Chloro-3-ethyl-7,8-dimethylquinoline.

References

• 1. biosynce.com [biosynce.com]
• 2. echemi.com [echemi.com]
• 3. olinchlorinatedorganics.com [olinchlorinatedorganics.com]
• 4. hazmatschool.com [hazmatschool.com]
• 5. blog.storemasta.com.au [blog.storemasta.com.au]
• 6. fishersci.com [fishersci.com]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. research.arizona.edu [research.arizona.edu]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. nj.gov [nj.gov]
• 11. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 12. fishersci.com [fishersci.com]
• 13. echemi.com [echemi.com]